6-(Methylthio)pyridin-3-ylboronic acid

• CAS: 321438-86-2

Core Science & Biosynthesis

Synthesis of 6-(methylthio)pyridin-3-ylboronic acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details a robust synthetic pathway for 6-(methylthio)pyridin-3-ylboronic acid, a valuable building block in medicinal chemistry and drug discovery. The synthesis is presented in a two-step process, commencing with the preparation of a key intermediate, 5-bromo-2-(methylthio)pyridine, followed by a palladium-catalyzed Miyaura borylation to introduce the boronic acid functionality. This guide provides detailed experimental protocols, quantitative data, and visual representations of the synthetic workflow to aid researchers in the successful preparation of this important compound.

I. Synthetic Strategy Overview

The synthesis of 6-(methylthio)pyridin-3-ylboronic acid is achieved through a two-step reaction sequence. The first step involves the nucleophilic substitution of a chlorine atom in 5-bromo-2-chloropyridine with a methylthio group. The resulting 5-bromo-2-(methylthio)pyridine then undergoes a Miyaura borylation reaction, where the bromine atom is replaced with a boronic acid pinacol ester group using a palladium catalyst. Finally, hydrolysis of the pinacol ester yields the desired 6-(methylthio)pyridin-3-ylboronic acid.

A Technical Guide to 6-(methylthio)pyridin-3-ylboronic acid: Synthesis, Applications, and Experimental Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-(methylthio)pyridin-3-ylboronic acid, with the CAS Number 321438-86-2, is a pivotal organoboron compound extensively utilized in organic synthesis and medicinal chemistry.[1] Its unique structural features, combining a pyridine ring with a methylthio group and a boronic acid moiety, make it a versatile building block for the construction of complex molecules. This technical guide provides an in-depth overview of its chemical properties, synthesis, and applications, with a focus on its role in drug discovery and development. Detailed experimental protocols and visual diagrams are included to facilitate its practical application in a laboratory setting.

Chemical and Physical Properties

6-(methylthio)pyridin-3-ylboronic acid is a solid at room temperature with a molecular weight of 169.01 g/mol and a chemical formula of C6H8BNO2S.[1] While specific experimental data for some properties are not widely published, predicted values and data from structurally similar compounds provide valuable insights.

Property	Value	Source
CAS Number	321438-86-2	[1]
Molecular Formula	C6H8BNO2S	[1]
Molecular Weight	169.01 g/mol	[1]
Appearance	Solid	[1]
Purity	Typically ≥95%	[1]
InChI Key	UXWKVPJOPVIIRU-UHFFFAOYSA-N	[1]
Predicted Density	1.18 ± 0.1 g/cm³	[2]
Predicted pKa	4.27 ± 0.10	[2]
Predicted Boiling Point	294.7 ± 42.0 °C	[2]
Storage Temperature	2-8°C, under inert atmosphere	[2]

Synthesis of Pyridinyl Boronic Acids

The synthesis of pyridinyl boronic acids, including 6-(methylthio)pyridin-3-ylboronic acid, typically involves two primary strategies: regioselective halogen-metal exchange followed by borylation, or a palladium-catalyzed Miyaura borylation.[3]

Experimental Protocol: General Synthesis via Halogen-Metal Exchange

This method leverages the differential reactivity of halogens on a pyridine ring for regioselective lithiation and subsequent reaction with a borate ester.

Materials:

• Appropriately substituted halopyridine (e.g., 5-bromo-2-(methylthio)pyridine)

• Anhydrous solvent (e.g., THF, toluene)

• n-Butyllithium (n-BuLi) or other strong organolithium base

• Trialkyl borate (e.g., triisopropyl borate)

• Aqueous acid (e.g., HCl) for workup

Procedure:

• Dissolve the starting halopyridine in the anhydrous solvent under an inert atmosphere (e.g., nitrogen or argon) and cool the mixture to a low temperature (typically -78 °C).

• Slowly add the organolithium reagent dropwise to the solution, maintaining the low temperature. The reaction is monitored for completion (e.g., by TLC or LC-MS).

• Add the trialkyl borate to the reaction mixture, again at low temperature.

• Allow the reaction to warm to room temperature and stir for a specified period.

• Quench the reaction by the addition of aqueous acid.

• Extract the aqueous layer with an organic solvent.

• Dry the combined organic layers over an anhydrous drying agent (e.g., Na2SO4 or MgSO4), filter, and concentrate under reduced pressure to yield the crude boronic acid.

• Purify the product by a suitable method, such as recrystallization or column chromatography.

Applications in Drug Discovery

Pyridinyl boronic acids are crucial intermediates in the synthesis of pharmaceutically active compounds, primarily through Suzuki-Miyaura cross-coupling reactions.[3] This reaction forms a carbon-carbon bond between the boronic acid and a halide or triflate, enabling the construction of biaryl and hetero-biaryl scaffolds common in many drug molecules.

Case Study: Inhibition of NorA Efflux Pump in Staphylococcus aureus

A notable application of related 6-substituted pyridine-3-boronic acids is in the development of inhibitors for the NorA efflux pump in Staphylococcus aureus.[4][5] The NorA efflux pump is a major contributor to antibiotic resistance in this bacterium. By inhibiting this pump, the efficacy of existing antibiotics can be restored. Studies have shown that compounds like 6-(3-phenylpropoxy)pyridine-3-boronic acid and 6-(4-phenylbutoxy)pyridine-3-boronic acid can potentiate the activity of antibiotics such as ciprofloxacin.[4]

Experimental Protocol: General Suzuki-Miyaura Cross-Coupling

This protocol outlines a general procedure for the palladium-catalyzed cross-coupling of 6-(methylthio)pyridin-3-ylboronic acid with an aryl or heteroaryl halide.

Materials:

• 6-(methylthio)pyridin-3-ylboronic acid

• Aryl or heteroaryl halide (e.g., bromide or iodide)

• Palladium catalyst (e.g., Pd(PPh3)4, PdCl2(dppf))

• Base (e.g., Na2CO3, K2CO3, CsF)

• Solvent system (e.g., toluene/water, 1,4-dioxane/water)

Procedure:

• In a reaction vessel, combine 6-(methylthio)pyridin-3-ylboronic acid (typically 1.1-1.5 equivalents), the aryl/heteroaryl halide (1 equivalent), the palladium catalyst (typically 1-5 mol%), and the base (typically 2-3 equivalents).

• Add the solvent system to the mixture.

• Degas the reaction mixture by bubbling nitrogen or argon through it for 10-15 minutes.

• Heat the reaction mixture to the desired temperature (often 80-110 °C) and stir until the reaction is complete (monitored by TLC or LC-MS).

• Cool the reaction mixture to room temperature and add water.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over an anhydrous drying agent, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization to obtain the desired biaryl or hetero-biaryl compound.

Visualizing Workflows and Pathways

Suzuki-Miyaura Cross-Coupling Workflow

The following diagram illustrates the general workflow of a Suzuki-Miyaura cross-coupling reaction.

Caption: General workflow for a Suzuki-Miyaura cross-coupling reaction.

Logical Workflow for Developing NorA Efflux Pump Inhibitors

This diagram shows the logical progression from identifying the problem of antibiotic resistance to the development of specific inhibitors.

Caption: Logical workflow for the development of NorA efflux pump inhibitors.

Safety and Handling

Boronic acids are generally stable but can be hygroscopic.[2] It is recommended to handle 6-(methylthio)pyridin-3-ylboronic acid in a well-ventilated area, wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[6] Avoid inhalation of dust and contact with skin and eyes.[6] Store the compound in a tightly sealed container in a cool, dry place, preferably refrigerated and under an inert atmosphere.[2][6]

Conclusion

6-(methylthio)pyridin-3-ylboronic acid is a valuable and versatile reagent in modern organic synthesis, particularly for the construction of novel compounds in the field of drug discovery. Its utility in Suzuki-Miyaura cross-coupling reactions allows for the efficient synthesis of complex molecular architectures. As research into new therapeutic agents continues, the importance of such building blocks in the synthetic chemist's toolbox is undeniable. This guide provides a foundational understanding and practical protocols to aid researchers in leveraging the full potential of this important chemical entity.

References

• 1. 6-(Methylthio)pyridin-3-ylboronic acid | CymitQuimica [cymitquimica.com]
• 2. 6-Methylpyridine-3-boronic Acid | 659742-21-9 [chemicalbook.com]
• 3. benchchem.com [benchchem.com]
• 4. Boronic species as promising inhibitors of the Staphylococcus aureus NorA efflux pump: study of 6-substituted pyridine-3-boronic acid derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. echemi.com [echemi.com]

In-Depth Technical Guide: 6-(methylthio)pyridin-3-ylboronic acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a focused analysis of the fundamental chemical property of 6-(methylthio)pyridin-3-ylboronic acid: its molecular weight. Accurate determination of molecular weight is a critical first step in nearly all laboratory and drug development applications, from stoichiometric calculations in chemical synthesis to concentration preparations for in-vitro and in-vivo assays.

Core Physicochemical Data

The primary identifier for any chemical compound in experimental design is its molecular formula, which directly informs its molecular weight.

Molecular Formula: C₆H₈BNO₂S[1]

The molecular weight is derived from the sum of the atomic weights of its constituent atoms. The table below outlines this calculation based on the standard atomic weights of each element.

Element	Symbol	Count	Standard Atomic Weight ( g/mol )	Total Contribution ( g/mol )
Carbon	C	6	12.011	72.066
Hydrogen	H	8	1.008	8.064
Boron	B	1	10.81	10.81
Nitrogen	N	1	14.007	14.007
Oxygen	O	2	15.999	31.998
Sulfur	S	1	32.065	32.065
Total	169.01

Based on this, the molecular weight of 6-(methylthio)pyridin-3-ylboronic acid is 169.01 g/mol .[1][2][3]

Visualization of Molecular Weight Calculation

The following diagram illustrates the logical relationship between the compound's elemental composition and the final calculated molecular weight.

Caption: Workflow for calculating the molecular weight from elemental composition.

Methodologies and Protocols

The determination of a compound's molecular weight is a computational task based on its established molecular formula and the standard atomic weights of its constituent elements as defined by the International Union of Pure and Applied Chemistry (IUPAC).

Methodology for Calculation:

• Determine the Molecular Formula: The definitive molecular formula is established through analytical techniques such as mass spectrometry and elemental analysis. For 6-(methylthio)pyridin-3-ylboronic acid, the formula is C₆H₈BNO₂S.[1]

• Identify Constituent Elements: The elements present are Carbon (C), Hydrogen (H), Boron (B), Nitrogen (N), Oxygen (O), and Sulfur (S).

• Sum Atomic Weights: The number of atoms of each element is multiplied by its standard atomic weight. The sum of these products yields the molecular weight of the compound. Standard atomic weights are used, which represent a weighted average of the natural abundances of an element's isotopes.[4][5]

It is important to note that while experimental protocols are crucial for determining a compound's structure and formula, the calculation of the molecular weight itself is a deterministic process. Therefore, detailed experimental workflows or descriptions of signaling pathways are not applicable to this specific topic.

References

• 1. scbt.com [scbt.com]
• 2. 6-(Methylthio)pyridine-3-boronic acid | 321438-86-2 [sigmaaldrich.com]
• 3. 6-(Methylthio)pyridin-3-ylboronic acid | CymitQuimica [cymitquimica.com]
• 4. (b) The atomic weight of boron is reported as 10.81, yet - Brown 14th Edition Ch 2 Problem 33b [pearson.com]
• 5. Atomic/Molar mass [westfield.ma.edu]

6-(methylthio)pyridin-3-ylboronic acid stability and storage

An In-depth Technical Guide on the Stability and Storage of 6-(methylthio)pyridin-3-ylboronic acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

6-(methylthio)pyridin-3-ylboronic acid is a vital building block in medicinal chemistry and drug development, frequently utilized in Suzuki-Miyaura coupling reactions to synthesize complex organic molecules. As with many boronic acid derivatives, its stability and proper storage are critical for ensuring reactivity, purity, and reproducibility in synthetic applications. This technical guide provides a comprehensive overview of the stability and recommended storage conditions for 6-(methylthio)pyridin-3-ylboronic acid, based on the general characteristics of arylboronic acids. It also includes generalized experimental protocols for stability assessment and visual diagrams of key degradation pathways and experimental workflows.

Introduction to Arylboronic Acid Stability

Arylboronic acids are a class of compounds characterized by a boronic acid functional group (-B(OH)₂) attached to an aryl ring. While indispensable in organic synthesis, they are susceptible to several degradation pathways that can impact their quality and performance. The primary stability concerns for arylboronic acids include:

• Protodeboronation: The cleavage of the C-B bond, replacing the boronic acid group with a hydrogen atom. This process is often catalyzed by acids, bases, or metal catalysts and can be accelerated by elevated temperatures.[1] Heteroaromatic boronic acids are particularly prone to this degradation pathway.[1]

• Oxidative Degradation: The boronic acid moiety can be susceptible to oxidation, leading to the formation of phenols and other byproducts. This can be influenced by the presence of oxidizing agents and light.

• Boroxine Formation: Arylboronic acids can undergo dehydration to form cyclic anhydrides known as boroxines. This is a reversible process, but the presence of boroxines can complicate stoichiometry and reaction kinetics. Boronic esters, on the other hand, are generally more stable, non-hygroscopic, and easier to characterize than their corresponding acids.[2]

Given these potential degradation routes, stringent control over storage conditions is essential to maintain the integrity of 6-(methylthio)pyridin-3-ylboronic acid.

Stability and Storage of 6-(methylthio)pyridin-3-ylboronic acid

While specific, publicly available stability data for 6-(methylthio)pyridin-3-ylboronic acid is limited, general guidelines for arylboronic and pyridineboronic acids provide a strong framework for its proper handling and storage.

General Recommendations

The key to preserving the stability of 6-(methylthio)pyridin-3-ylboronic acid is to minimize its exposure to atmospheric moisture, elevated temperatures, and light. Many boronic acids are hygroscopic, and the absorption of water can facilitate degradation.[2]

Quantitative Data on Storage Conditions for Related Arylboronic Acids

The following table summarizes recommended storage conditions for various arylboronic acids, which can be used as a guide for 6-(methylthio)pyridin-3-ylboronic acid.

Compound Name	Recommended Storage Temperature	Additional Recommendations	Source
(6-(butylthio)pyridin-3-yl)boronic acid	Refrigerated	Tightly closed container, dry, cool, well-ventilated place.	[3]
6-Methylpyridine-3-boronic acid	2-8°C	Hygroscopic.	[4]
4-Pyridinylboronic acid	-20°C	---
[6-(methylamino)pyridin-3-yl]boronic acid hydrochloride	Room Temperature	---
General Boric Acid	15–25°C (59–77°F)	Keep away from heat, direct sunlight, and moisture.

Potential Degradation Pathways

The primary degradation pathways anticipated for 6-(methylthio)pyridin-3-ylboronic acid are protodeboronation and boroxine formation, as is common for this class of compounds.

Caption: Potential degradation pathways for 6-(methylthio)pyridin-3-ylboronic acid.

Experimental Protocols for Stability Assessment

A comprehensive stability study for 6-(methylthio)pyridin-3-ylboronic acid should evaluate the impact of temperature, humidity, light, and pH. The following is a generalized protocol that can be adapted for this purpose.

Materials and Equipment

• 6-(methylthio)pyridin-3-ylboronic acid

• HPLC-UV system with a C18 column

• LC-MS system for peak identification

• NMR spectrometer

• Forced degradation chambers (temperature, humidity, photostability)

• pH meter

• Analytical balance

• Volumetric flasks and pipettes

• Solvents: Acetonitrile (ACN), water (HPLC grade), methanol, and appropriate buffers

General Stability Testing Workflow

Caption: A logical workflow for conducting a stability study of 6-(methylthio)pyridin-3-ylboronic acid.

Forced Degradation Studies

• Thermal Stress: Expose solid samples and solutions to elevated temperatures (e.g., 40°C, 60°C, 80°C) for a defined period.

• Humidity Stress: Store solid samples at a high relative humidity (e.g., 75% RH, 90% RH) at a controlled temperature (e.g., 25°C or 40°C).

• Photostability: Expose solid samples and solutions to UV and visible light according to ICH Q1B guidelines.

• pH Stress: Prepare solutions of the compound in a range of acidic, neutral, and basic buffers (e.g., pH 2, 7, 9) and monitor for degradation over time.

Analytical Method

A reverse-phase HPLC method is typically suitable for monitoring the stability of arylboronic acids.

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase: A gradient of water (with 0.1% formic acid or trifluoroacetic acid) and acetonitrile.

• Flow Rate: 1.0 mL/min

• Detection: UV at an appropriate wavelength (e.g., 254 nm).

• Injection Volume: 10 µL

The percentage of remaining 6-(methylthio)pyridin-3-ylboronic acid and the formation of impurities should be calculated at each time point.

Recommended Storage and Handling

Based on the general properties of arylboronic acids, the following storage and handling procedures are recommended for 6-(methylthio)pyridin-3-ylboronic acid:

• Storage: Store in a tightly sealed container in a refrigerator at 2-8°C .[4][5] For long-term storage, consider a freezer at -20°C . The storage area should be dry and well-ventilated.[3]

• Inert Atmosphere: For sensitive applications, storing under an inert atmosphere (e.g., argon or nitrogen) can prevent oxidative degradation.

• Handling: Handle in a well-ventilated area, such as a fume hood.[3] Wear appropriate personal protective equipment (PPE), including gloves and safety glasses. Avoid the formation of dust and aerosols.[3][6]

• Incompatibilities: Avoid contact with strong oxidizing agents, strong bases, and excessive moisture.[7]

Conclusion

While specific stability data for 6-(methylthio)pyridin-3-ylboronic acid is not extensively documented in the public domain, a thorough understanding of the general stability of arylboronic acids provides a robust framework for its proper handling and storage. By controlling temperature, moisture, and light exposure, and by following the recommended handling procedures, researchers can ensure the quality and reliability of this important synthetic building block. The provided experimental protocols offer a starting point for laboratories to conduct their own stability assessments to establish appropriate retest dates and storage conditions based on their specific needs and applications.

References

• 1. andersonsprocesssolutions.com [andersonsprocesssolutions.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. echemi.com [echemi.com]
• 4. 6-Methylpyridine-3-boronic acid 659742-21-9 [sigmaaldrich.com]
• 5. 6-Methylpyridine-3-boronic Acid | 659742-21-9 [chemicalbook.com]
• 6. chemicalbook.com [chemicalbook.com]
• 7. alliancechemical.com [alliancechemical.com]

6-(methylthio)pyridin-3-ylboronic acid safety data sheet

An In-Depth Technical Guide to the Safety Profile of 6-(Methylthio)pyridin-3-ylboronic acid

Disclaimer: This document is intended for informational purposes for researchers, scientists, and drug development professionals. The toxicological and safety properties of 6-(methylthio)pyridin-3-ylboronic acid have not been fully investigated. The information presented herein is compiled from available data for this compound and structurally related pyridine boronic acids. It is not a substitute for a manufacturer-provided Safety Data Sheet (SDS). Always consult the official SDS from your supplier before handling this chemical and adhere to all institutional safety protocols.

Chemical Identification and Properties

6-(Methylthio)pyridin-3-ylboronic acid is a heterocyclic organic compound containing a pyridine ring functionalized with a methylthio group and a boronic acid group. Such structures are valuable intermediates in medicinal chemistry, particularly as building blocks in Suzuki-Miyaura cross-coupling reactions for the synthesis of complex molecules.[1][2]

Table 1: Chemical Identifiers and Physical Properties

Identifier	Value	Source
CAS Number	321438-86-2	[3]
Molecular Formula	C₆H₈BNO₂S	[3]
Molecular Weight	169.01 g/mol	[3]
InChI Key	UXWKVPJOPVIIRU-UHFFFAOYSA-N	[3]
Physical Form	Solid	[3]

| Purity | ≥95% (Typical) |[3] |

Hazard Identification and GHS Classification

Table 2: Potential GHS Hazard Classifications (Inferred from 6-(Dimethylamino)pyridine-3-boronic acid)

Hazard Code	Hazard Statement	Class
H302	Harmful if swallowed	Acute toxicity, oral[4]
H315	Causes skin irritation	Skin corrosion/irritation[4]
H319	Causes serious eye irritation	Serious eye damage/eye irritation[4]
H332	Harmful if inhaled	Acute toxicity, inhalation[4]

| H335 | May cause respiratory irritation | Specific target organ toxicity, single exposure[4] |

Caption: Potential GHS Hazards for the Compound.

Safe Handling and Storage Protocols

Proper handling and storage are critical to ensure safety. The following guidelines are based on standard practices for boronic acids and related chemical reagents.[5][6][7]

Exposure Controls and Personal Protective Equipment (PPE)

• Engineering Controls: Handle only in a well-ventilated area, preferably within a chemical fume hood.[5][7] Ensure that eyewash stations and safety showers are readily accessible.[7]

• Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with OSHA's 29 CFR 1910.133 or European Standard EN166 regulations.[7]

• Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat. Avoid all personal contact.[6]

• Respiratory Protection: If dust is generated, use a NIOSH/MSHA-approved respirator (e.g., N95 type).[6]

Storage Conditions

• Store in a tightly sealed container in a cool, dry, and well-ventilated place.[5]

• Refrigerated storage (2-8°C) is often recommended for boronic acids to ensure long-term stability.[5][8]

• Store away from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[7]

Caption: General Laboratory Handling Workflow.

First-Aid Measures

In case of exposure, follow these general first-aid guidelines and seek immediate medical attention.[6][7]

• Inhalation: Remove the person to fresh air. If not breathing, give artificial respiration.[7]

• Skin Contact: Immediately wash off with plenty of soap and water for at least 15 minutes. Remove contaminated clothing.[7]

• Eye Contact: Rinse immediately and cautiously with plenty of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do.[6][7]

• Ingestion: Clean mouth with water and drink plenty of water afterwards. Do not induce vomiting.[7]

Experimental Protocol: Synthesis of Pyridinyl Boronic Acids

While a specific protocol for the synthesis of 6-(methylthio)pyridin-3-ylboronic acid is not detailed in the provided search results, a general method for the synthesis of a related compound, 6-methyl-3-pyridineboronic acid, via a palladium-catalyzed Miyaura borylation is available and serves as a representative experimental workflow.[9] This method is common for preparing aryl and heteroaryl boronic acids.

Materials and Reagents

• 6-Methyl-3-pyridinol trifluoromethanesulfonate (starting material)

• Bis(pinacolato)diboron (B₂pin₂)

• [1,1'-Bis(diphenylphosphino)ferrocene]palladium(II) dichloride (Pd(dppf)Cl₂)

• Potassium acetate (KOAc)

• Acetonitrile (ACN)

• Dimethyl sulfoxide (DMSO)

• Microwave reactor

• High-Performance Liquid Chromatography (HPLC) system

Procedure

• Reaction Setup: Dissolve the starting triflate (1.0 eq) in acetonitrile in a microwave reaction tube.

• Addition of Reagents: Add bis(pinacolato)diboron (1.5 eq) and stir until dissolved. Subsequently, add potassium acetate (3.0 eq) and the palladium catalyst, Pd(dppf)Cl₂ (0.03 mol%).[9]

• Microwave Irradiation: Seal the reaction vessel and place it in a microwave reactor. Heat the mixture to 160°C for a specified time (e.g., 2 x 600 seconds), monitoring the reaction progress by LC-MS.[9]

• Workup: Upon completion, remove the acetonitrile by evaporation under reduced pressure.

• Purification: Dissolve the resulting solid residue in DMSO and purify by preparative HPLC to isolate the target boronic acid pinacol ester, which can then be hydrolyzed to the boronic acid if necessary.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. 6-(Methylthio)pyridin-3-ylboronic acid | CymitQuimica [cymitquimica.com]
• 4. 6-(Dimethylamino)pyridine-3-boronic acid | C7H11BN2O2 | CID 2763271 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. echemi.com [echemi.com]
• 6. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 7. fishersci.com [fishersci.com]
• 8. 6-Methylpyridine-3-boronic acid 659742-21-9 [sigmaaldrich.com]
• 9. 6-Methylpyridine-3-boronic Acid | 659742-21-9 [chemicalbook.com]

Characterization of 6-(Methylthio)pyridin-3-ylboronic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Chemical and Physical Properties

6-(Methylthio)pyridin-3-ylboronic acid is a heterocyclic organic compound containing a pyridine ring substituted with a methylthio group and a boronic acid functional group. These features make it a valuable reagent for introducing the 6-(methylthio)pyridin-3-yl moiety into more complex molecules.

Property	Value	Source
CAS Number	321438-86-2	[1]
Molecular Formula	C₆H₈BNO₂S	[1]
Molecular Weight	169.01 g/mol	[1]
IUPAC Name	[6-(Methylsulfanyl)pyridin-3-yl]boronic acid	[2]
Synonyms	6-(Methylthio)pyridine-3-boronic acid	[1]
Physical Form	Solid, white to pale cream powder	[3]
Purity	Typically ≥95%	[3]
Storage Conditions	Room temperature, inert atmosphere	[2]

Synthesis of 6-(Methylthio)pyridin-3-ylboronic Acid

While a specific detailed experimental protocol for the synthesis of 6-(methylthio)pyridin-3-ylboronic acid is not widely published, a common and effective method for the preparation of pyridinylboronic acids is through a lithium-halogen exchange of the corresponding bromopyridine followed by borylation with a trialkyl borate. The following protocol is a representative procedure adapted from the synthesis of similar pyridinylboronic acids.[4]

Proposed Synthetic Route

The synthesis of 6-(methylthio)pyridin-3-ylboronic acid can be envisioned to start from the commercially available 5-bromo-2-(methylthio)pyridine.

Caption: Proposed synthesis of 6-(methylthio)pyridin-3-ylboronic acid.

Experimental Protocol (Representative)

Materials:

• 5-Bromo-2-(methylthio)pyridine

• Anhydrous tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi) in hexanes (2.5 M)

• Triisopropyl borate

• 2 M Hydrochloric acid (HCl)

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate (MgSO₄)

• Ethyl acetate

• Hexanes

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, add 5-bromo-2-(methylthio)pyridine (1.0 eq).

• Dissolve the starting material in anhydrous THF under a nitrogen atmosphere.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add n-butyllithium (1.1 eq) dropwise via syringe, maintaining the internal temperature below -70 °C.

• Stir the resulting mixture at -78 °C for 1 hour.

• To this solution, add triisopropyl borate (1.2 eq) dropwise, again keeping the temperature below -70 °C.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Quench the reaction by the slow addition of 2 M HCl at 0 °C until the solution is acidic (pH ~2).

• Extract the aqueous layer with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to yield 6-(methylthio)pyridin-3-ylboronic acid.

Spectroscopic Characterization (Predicted)

As experimental spectra are not publicly available, the following tables provide predicted chemical shifts for ¹H and ¹³C NMR, which are crucial for the structural confirmation of the molecule. These predictions are based on established principles of NMR spectroscopy and data from analogous structures.

Predicted ¹H NMR Data

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~8.6	s	1H	H-2
~8.0	d	1H	H-4
~7.2	d	1H	H-5
~2.5	s	3H	-SCH₃
~5.0-7.0	br s	2H	-B(OH)₂

Predicted ¹³C NMR Data

Chemical Shift (ppm)	Assignment
~160	C-6
~150	C-2
~140	C-4
~120	C-5
C-3 (ipso-carbon attached to boron, may not be observed)
~15	-SCH₃

Mass Spectrometry

For mass spectrometry, the expected molecular ion peak [M+H]⁺ would be at m/z 170.04.

Applications in Drug Discovery

Pyridinylboronic acids are indispensable tools in drug discovery, primarily serving as coupling partners in the Suzuki-Miyaura reaction. This palladium-catalyzed cross-coupling reaction allows for the formation of a carbon-carbon bond between the pyridine ring and various aryl or heteroaryl halides, enabling the synthesis of complex molecular architectures found in many biologically active compounds.[5][6]

Role in Suzuki-Miyaura Cross-Coupling

The 6-(methylthio)pyridin-3-yl moiety is a valuable pharmacophore that can be incorporated into lead compounds to modulate their physicochemical properties and biological activity. The Suzuki-Miyaura coupling provides a versatile and efficient method for this purpose.

Caption: General scheme of a Suzuki-Miyaura cross-coupling reaction.

Potential as a Building Block for Kinase Inhibitors

The pyridine scaffold is a common feature in many kinase inhibitors. The strategic placement of substituents on the pyridine ring is crucial for achieving high potency and selectivity. The 6-(methylthio) group can serve as a key interaction point within the ATP-binding pocket of a kinase or as a handle for further functionalization. For instance, substituted 6-amino pyridine derivatives have been developed as potent dual GSK-3β/CK-1δ inhibitors for the potential treatment of Alzheimer's disease, highlighting the therapeutic relevance of this class of compounds.[7]

Experimental Protocol: Suzuki-Miyaura Cross-Coupling (General)

The following is a general protocol for a Suzuki-Miyaura cross-coupling reaction using a pyridinylboronic acid.[5]

Materials:

• 6-(Methylthio)pyridin-3-ylboronic acid (1.2 eq)

• Aryl or heteroaryl halide (e.g., a brominated scaffold) (1.0 eq)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%)

• Base (e.g., Na₂CO₃, 2.0 eq)

• Solvent (e.g., 1,2-dimethoxyethane/water mixture)

Procedure:

• In a reaction vessel, combine the aryl halide, 6-(methylthio)pyridin-3-ylboronic acid, and the base.

• Add the solvent mixture (e.g., 4:1 DME/water).

• Degas the mixture by bubbling with nitrogen or argon for 15-20 minutes.

• Add the palladium catalyst under an inert atmosphere.

• Heat the reaction mixture to reflux and monitor the progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with water and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate.

• Purify the product by column chromatography on silica gel.

Conclusion

6-(Methylthio)pyridin-3-ylboronic acid is a valuable and versatile building block for the synthesis of complex organic molecules, particularly in the field of drug discovery. Its utility in Suzuki-Miyaura cross-coupling reactions allows for the efficient incorporation of the 6-(methylthio)pyridine moiety into a wide range of scaffolds. While detailed experimental characterization data is not widely available in the public domain, this guide provides a solid foundation for researchers working with this compound, offering plausible synthetic routes and representative analytical data. Further investigation into its applications is likely to uncover new opportunities for the development of novel therapeutics.

References

• 1. scbt.com [scbt.com]
• 2. rsc.org [rsc.org]
• 3. 6-(Methylthio)pyridin-3-ylboronic acid | CymitQuimica [cymitquimica.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. 1692-25-7 | Pyridin-3-ylboronic acid | Organoborons | Ambeed.com [ambeed.com]
• 6. rsc.org [rsc.org]
• 7. Discovery of 6-amino pyridine clubbed heterocycles as potent dual GSK-3β/CK-1δ inhibitors for the treatment of Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to 6-(methylthio)pyridin-3-ylboronic Acid for Chemical Researchers

For Immediate Release

This technical whitepaper provides a comprehensive overview of 6-(methylthio)pyridin-3-ylboronic acid, a valuable building block for researchers in drug discovery and organic synthesis. This document details its commercial availability, key chemical properties, and provides established protocols for its synthesis and common applications.

Commercial Availability and Physicochemical Properties

6-(methylthio)pyridin-3-ylboronic acid (CAS RN: 321438-86-2) and its pinacol ester derivative (CAS RN: 849934-89-0) are readily available from a variety of chemical suppliers. These compounds are typically supplied as solids with purities ranging from 95% to over 98%. For research purposes, they are available in quantities ranging from milligrams to multiple grams. Below is a summary of representative commercial sources and their product specifications.

Supplier	Product Name	CAS RN	Purity	Available Quantities
Sigma-Aldrich	6-(Methylthio)pyridine-3-boronic acid	321438-86-2	≥98%	Varies
Ambeed	6-(Methylthio)pyridine-3-boronic acid	321438-86-2	98%	1g, 5g, 10g, 25g
Fluorochem	6-(Methylthio)pyridin-3-ylboronic acid	321438-86-2	>95%	250mg, 1g, 5g, 10g, 25g
Echemi	6-(Methylthio)pyridine-3-boronic acid pinacol ester	849934-89-0	N/A	Inquire for pricing
Santa Cruz Biotechnology	6-(Methylthio)pyridine-3-boronic acid pinacol ester	849934-89-0	N/A	Inquire for pricing

Physicochemical Data:

Property	Value
Molecular Formula	C₆H₈BNO₂S
Molecular Weight	169.01 g/mol [1]
Appearance	Solid
Storage	Inert atmosphere, room temperature

Synthetic Protocols

The synthesis of 6-(methylthio)pyridin-3-ylboronic acid is typically achieved through a two-step process, starting from commercially available 5-bromo-2-chloropyridine. The first step involves the nucleophilic substitution of the chlorine atom with a methylthio group, followed by a borylation reaction.

Synthesis of 5-bromo-2-(methylthio)pyridine

This procedure details the synthesis of the key intermediate, 5-bromo-2-(methylthio)pyridine.

Materials:

• 5-bromo-2-chloropyridine

• Sodium thiomethoxide (NaSMe)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a solution of 5-bromo-2-chloropyridine (1.0 eq) in anhydrous DMF, add sodium thiomethoxide (1.1 eq) portion-wise at room temperature.

• Stir the reaction mixture at room temperature for 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with water and extract the product with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure to afford the crude product.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield 5-bromo-2-(methylthio)pyridine.

Borylation of 5-bromo-2-(methylthio)pyridine

This section outlines two common methods for the borylation of 5-bromo-2-(methylthio)pyridine to yield the target boronic acid or its pinacol ester.

This palladium-catalyzed cross-coupling reaction is a widely used method for the synthesis of boronic esters.[2]

Materials:

• 5-bromo-2-(methylthio)pyridine

• Bis(pinacolato)diboron (B₂pin₂)

• Potassium acetate (KOAc)

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂)

• Anhydrous 1,4-dioxane

Procedure:

• In a Schlenk flask, combine 5-bromo-2-(methylthio)pyridine (1.0 eq), bis(pinacolato)diboron (1.1 eq), and potassium acetate (3.0 eq).

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add anhydrous 1,4-dioxane to the flask, followed by the addition of Pd(dppf)Cl₂ (0.03 eq).

• Heat the reaction mixture to 80-90 °C and stir for 12-24 hours, monitoring by TLC or GC-MS.

• After completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of Celite, washing with ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by flash column chromatography (silica gel, hexane/ethyl acetate gradient) to obtain 6-(methylthio)pyridin-3-ylboronic acid pinacol ester.

• (Optional) The pinacol ester can be hydrolyzed to the boronic acid by stirring with an aqueous acid solution (e.g., 1 M HCl) in a suitable solvent like acetone, followed by extraction and purification.

This method involves the formation of an organolithium intermediate followed by quenching with a borate ester.[3][4]

Materials:

• 5-bromo-2-(methylthio)pyridine

• n-Butyllithium (n-BuLi) or tert-Butyllithium (t-BuLi) in hexanes

• Triisopropyl borate

• Anhydrous tetrahydrofuran (THF) or diethyl ether

• Aqueous hydrochloric acid (1 M)

Procedure:

• Dissolve 5-bromo-2-(methylthio)pyridine (1.0 eq) in anhydrous THF or diethyl ether in a flame-dried, three-necked flask under an inert atmosphere.

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add n-butyllithium or tert-butyllithium (1.1 eq) dropwise, maintaining the temperature at -78 °C.

• Stir the mixture at -78 °C for 30-60 minutes.

• Add triisopropyl borate (1.2 eq) dropwise to the reaction mixture at -78 °C.

• Allow the reaction to slowly warm to room temperature and stir for an additional 1-2 hours.

• Quench the reaction by the slow addition of 1 M aqueous HCl at 0 °C.

• Separate the aqueous layer and extract it with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• The crude 6-(methylthio)pyridin-3-ylboronic acid can be purified by recrystallization or chromatography.

Logical Relationships and Workflows

The following diagrams illustrate the synthetic pathway and the general workflow for a common application of 6-(methylthio)pyridin-3-ylboronic acid.

Synthetic Pathway to 6-(methylthio)pyridin-3-ylboronic Acid

General Workflow for Suzuki-Miyaura Coupling

Applications in Drug Discovery and Organic Synthesis

6-(Methylthio)pyridin-3-ylboronic acid and its derivatives are versatile reagents, primarily utilized in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions.[5] This reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between sp²-hybridized carbon atoms. The resulting biaryl and heterobiaryl scaffolds are prevalent in a vast array of biologically active molecules and functional materials. The methylthio group on the pyridine ring can also be further functionalized, for example, by oxidation to the corresponding sulfoxide or sulfone, providing access to a wider range of derivatives for structure-activity relationship (SAR) studies in drug discovery programs.

References

• 1. calpaclab.com [calpaclab.com]
• 2. Miyaura Borylation Reaction [organic-chemistry.org]
• 3. Metal–halogen exchange - Wikipedia [en.wikipedia.org]
• 4. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 5. mdpi.com [mdpi.com]

The Solubility Profile of 6-(methylthio)pyridin-3-ylboronic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction to Boronic Acids in Drug Development

Boronic acids are characterized by a carbon-boron bond and two hydroxyl groups attached to the boron atom, which imparts them with unique properties as mild Lewis acids.[4][5] This reactivity is harnessed in a variety of chemical transformations beyond the Suzuki-Miyaura coupling, including the Chan-Lam and Petasis reactions.[4] In the pharmaceutical realm, the boronic acid moiety is a key pharmacophore in several approved drugs, such as the proteasome inhibitor bortezomib (Velcade®) for treating multiple myeloma.[3][6] The therapeutic potential of boronic acids stems from their ability to form reversible covalent bonds with diols, a feature present in many biological molecules like sugars and glycoproteins, and their capacity to inhibit serine proteases.[7]

Despite their therapeutic promise, boronic acids often present formulation challenges due to their limited solubility.[6] Factors such as the formation of less soluble trimeric anhydrides, known as boroxines, can significantly impact their dissolution and bioavailability.[6] Understanding and overcoming these solubility limitations is a critical aspect of developing boronic acid-containing drug candidates.

Physicochemical Properties and Solubility Considerations for 6-(methylthio)pyridin-3-ylboronic Acid

Specific quantitative solubility data for 6-(methylthio)pyridin-3-ylboronic acid in various solvents is not extensively documented in publicly available literature. However, general principles governing the solubility of aryl and heterocyclic boronic acids can provide valuable insights.

The solubility of boronic acids is influenced by several factors:

• Substituents: The nature of the substituents on the aromatic ring plays a crucial role. For instance, the introduction of polar groups can enhance aqueous solubility, while nonpolar groups may increase solubility in organic solvents.[8] The methylthio group in the target molecule is relatively nonpolar, which might suggest limited aqueous solubility.

• Formation of Boroxines: Boronic acids have a propensity to undergo dehydration to form cyclic trimeric anhydrides called boroxines.[8] These boroxines are often less soluble than the corresponding monomeric boronic acids, and their formation can lead to difficulties in obtaining reproducible solubility data.[8]

• Solvent Polarity: The solubility of phenylboronic acid has been shown to be high in ethers and ketones, moderate in chloroform, and very low in hydrocarbons.[9][10] Similar trends can be expected for substituted pyridinylboronic acids.

• pH: The acidity of the boronic acid group (pKa typically in the range of 4-10) means that solubility in aqueous solutions can be pH-dependent.[5][11] At a pH above the pKa, the boronic acid will exist predominantly in its more soluble anionic boronate form.[11]

Table 1: Predicted Physicochemical Properties of Structurally Similar Compounds

While specific data for 6-(methylthio)pyridin-3-ylboronic acid is unavailable, data for structurally related compounds can offer some guidance.

Compound Name	Molecular Formula	Molecular Weight ( g/mol )	Predicted Boiling Point (°C)	Predicted Density (g/cm³)
(6-Chloro-4-(methylthio)pyridin-3-yl)boronic acid	C₆H₇BClNO₂S	203.46	-	-
(6-(Butylthio)pyridin-3-yl)boronic acid	C₉H₁₄BNO₂S	211.09	391.4±52.0	1.17±0.1
6-Methylpyridine-3-boronic acid	C₆H₈BNO₂	136.94	-	-
6-Methoxy-3-pyridinylboronic acid	C₆H₈BNO₃	152.94	-	-

Data sourced from PubChem and commercial supplier websites and should be considered as estimates.[12][13][14]

Experimental Protocol for Solubility Determination

The dynamic or synthetic method is a widely used and reliable technique for determining the solubility of boronic acids in various solvents.[9][10] This method involves visually or instrumentally monitoring the dissolution of a solid in a liquid upon controlled heating.

Principle

A biphasic mixture of the boronic acid and the chosen solvent with a precisely known composition is prepared. The mixture is heated at a constant, slow rate with rigorous stirring. The temperature at which the solid phase completely dissolves, marked by the disappearance of turbidity, is recorded as the solubility temperature for that specific composition. By repeating this process for different compositions, a solubility curve can be constructed.

Materials and Equipment

• 6-(methylthio)pyridin-3-ylboronic acid (high purity)

• High-purity solvents (e.g., water, ethanol, acetone, chloroform, etc.)

• Analytical balance (accuracy ±0.0001 g)

• Jacketed glass vessel with a magnetic stirrer

• Circulating thermostat bath with precise temperature control (±0.1 °C)

• Calibrated thermometer or temperature probe

• Luminance probe or other turbidity detection system (optional, for higher accuracy)

Procedure

• Sample Preparation: Accurately weigh a specific amount of 6-(methylthio)pyridin-3-ylboronic acid and the desired solvent into the jacketed glass vessel. The composition should be known with high precision.

• Heating and Stirring: Place the vessel in the thermostat bath and begin stirring vigorously to ensure a uniform suspension.

• Controlled Heating: Heat the mixture at a slow, constant rate (e.g., 0.1-0.5 °C/min) to allow for the system to remain close to equilibrium.

• Observation of Dissolution: Carefully observe the mixture for the disappearance of the solid phase. The temperature at which the last solid particles dissolve and the solution becomes clear is the solubility temperature. If using a luminance probe, this point is marked by a sharp increase in light transmittance.

• Data Recording: Record the solubility temperature and the corresponding mole fraction of the boronic acid.

• Repeatability: Repeat the measurement for the same composition to ensure reproducibility.

• Varying Compositions: Repeat steps 1-6 for a range of different compositions to generate a comprehensive solubility curve.

Data Analysis

The experimental data will consist of a series of solubility temperatures for different mole fractions of 6-(methylthio)pyridin-3-ylboronic acid in the chosen solvent. This data can be presented in a table and plotted to visualize the solubility curve. The data can also be correlated using thermodynamic models such as the Wilson, NRTL, or Redlich-Kister equations, although for boronic acids, polynomial equations may provide a better fit due to the complex equilibria involving boroxine formation.[8]

Visualizations

General Synthetic Pathway for Pyridinylboronic Acids

The synthesis of pyridinylboronic acids can be achieved through several methods. A common and versatile approach is the halogen-metal exchange of a halopyridine followed by borylation with a trialkyl borate.

Caption: General synthesis of 6-substituted-pyridin-3-ylboronic acids.

Experimental Workflow for Solubility Determination

The following diagram illustrates the key steps in the dynamic method for determining the solubility of 6-(methylthio)pyridin-3-ylboronic acid.

Caption: Workflow for solubility determination by the dynamic method.

Conclusion

While specific solubility data for 6-(methylthio)pyridin-3-ylboronic acid remains to be published, this technical guide provides researchers and drug development professionals with a comprehensive framework for understanding and determining this critical physicochemical property. The provided experimental protocol for the dynamic method offers a robust approach to generating reliable solubility data. A thorough understanding of the solubility profile is paramount for the successful formulation and development of 6-(methylthio)pyridin-3-ylboronic acid and other boronic acid derivatives as potential therapeutic agents. The insights into the factors influencing boronic acid solubility and the general synthetic strategies outlined herein are intended to support the advancement of research and development in this important class of compounds.

References

• 1. nbinno.com [nbinno.com]
• 2. Organoboronic acids/esters as effective drug and prodrug candidates in cancer treatments: challenge and hope - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. nbinno.com [nbinno.com]
• 5. mdpi.com [mdpi.com]
• 6. DSpace [kuscholarworks.ku.edu]
• 7. Recent developments in the medicinal chemistry of single boron atom-containing compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 8. d-nb.info [d-nb.info]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 12. (6-Chloro-4-(methylthio)pyridin-3-yl)boronic acid | C6H7BClNO2S | CID 177687444 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. echemi.com [echemi.com]
• 14. 6-Methoxy-3-pyridinylboronic acid = 95.0 163105-89-3 [sigmaaldrich.com]

Protocols & Analytical Methods

Application Notes and Protocols for Suzuki Coupling of 6-(methylthio)pyridin-3-ylboronic acid

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and a generalized protocol for the Suzuki-Miyaura cross-coupling reaction utilizing 6-(methylthio)pyridin-3-ylboronic acid. This versatile building block is frequently employed in medicinal chemistry and materials science to synthesize complex biaryl and heteroaryl structures.

Introduction

The Suzuki-Miyaura coupling is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between organoboron compounds and organic halides or triflates, catalyzed by a palladium complex.[1] This reaction is favored for its mild conditions, tolerance of a wide range of functional groups, and the commercial availability and stability of many boronic acids.[2] 6-(methylthio)pyridin-3-ylboronic acid is a valuable reagent for introducing a methylthio-substituted pyridine moiety, a common scaffold in pharmacologically active compounds.

Reaction Principle

The catalytic cycle of the Suzuki-Miyaura coupling generally involves three key steps:

• Oxidative Addition: The palladium(0) catalyst reacts with the aryl or heteroaryl halide (R-X) to form a palladium(II) intermediate.

• Transmetalation: In the presence of a base, the organoboron reagent (in this case, 6-(methylthio)pyridin-3-ylboronic acid) transfers its organic group to the palladium(II) complex.

• Reductive Elimination: The palladium(II) complex eliminates the final biaryl product, regenerating the palladium(0) catalyst for the next cycle.[1]

Generalized Suzuki Coupling Protocol

This protocol provides a starting point for the Suzuki coupling of 6-(methylthio)pyridin-3-ylboronic acid with an aryl or heteroaryl bromide. Optimization of the catalyst, ligand, base, solvent, and temperature may be necessary for specific substrates.

Materials:

• 6-(methylthio)pyridin-3-ylboronic acid

• Aryl or heteroaryl bromide

• Palladium catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] or [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) [Pd(dppf)Cl₂])

• Base (e.g., sodium carbonate (Na₂CO₃), potassium carbonate (K₂CO₃), or potassium phosphate (K₃PO₄))

• Anhydrous solvent (e.g., 1,4-dioxane, dimethoxyethane (DME), or N,N-dimethylformamide (DMF))

• Water (degassed)

• Inert gas (Argon or Nitrogen)

• Reaction vessel (e.g., Schlenk flask or microwave vial)

• Magnetic stirrer and heating plate or oil bath

Procedure:

• To a reaction vessel, add 6-(methylthio)pyridin-3-ylboronic acid (1.0-1.5 equivalents) and the aryl or heteroaryl bromide (1.0 equivalent).

• Add the palladium catalyst (0.01-0.05 equivalents) and, if required, the ligand.

• Add the base (2.0-3.0 equivalents).

• Evacuate and backfill the reaction vessel with an inert gas three times.

• Add the anhydrous organic solvent and degassed water (typically a 4:1 to 10:1 ratio of organic solvent to water).

• Stir the reaction mixture at the desired temperature (typically between 80 °C and 120 °C) until the starting material is consumed (monitor by TLC or LC-MS).

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired biaryl compound.

Data Presentation

Table 1: Typical Palladium Catalysts and Ligands for Suzuki Coupling

Catalyst	Ligand	Typical Loading (mol%)
Pd(PPh₃)₄	Triphenylphosphine (integrated)	1 - 5
Pd(dppf)Cl₂	1,1'-Bis(diphenylphosphino)ferrocene (integrated)	1 - 5
Pd₂(dba)₃	Various phosphine ligands (e.g., SPhos, XPhos)	1 - 3
Pd(OAc)₂	Various phosphine ligands (e.g., P(t-Bu)₃)	1 - 3

Table 2: Common Bases and Solvents for Suzuki Coupling

Base	Solvent System	Typical Concentration of Base
Na₂CO₃	Dioxane/Water, DME/Water, Toluene/Water	2 M aqueous solution
K₂CO₃	Dioxane/Water, DMF/Water	2 M aqueous solution
K₃PO₄	Dioxane/Water, Toluene/Water	Solid or aqueous solution
Cs₂CO₃	Dioxane, Toluene	Solid

Table 3: Representative Yields for Suzuki Coupling of Related Heterocyclic Boronic Acids

Boronic Acid	Coupling Partner	Catalyst	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
5-Bromo-2-methylpyridin-3-amine	Various arylboronic acids	Pd(PPh₃)₄	K₃PO₄	Dioxane/H₂O	85-95	-	Moderate to Good
5-Bromo-N-(pyrazin-2-yl)thiophene-2-carboxamide	Various arylboronic acids	-	-	-	-	-	37-72
2-Bromo-5-(bromomethyl)thiophene	Various arylboronic acids	Pd(PPh₃)₄	K₃PO₄	Dioxane/H₂O	90	12	25-76

Visualizations

Diagram 1: Catalytic Cycle of the Suzuki-Miyaura Coupling

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Diagram 2: General Experimental Workflow for Suzuki Coupling

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. mdpi.com [mdpi.com]

Application Notes and Protocols for the Suzuki-Miyaura Reaction with 6-(methylthio)pyridin-3-ylboronic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds, particularly for the synthesis of biaryl and heteroaryl compounds.[1][2] This reaction is of paramount importance in medicinal chemistry and drug development for the construction of complex molecular architectures found in many pharmaceutical agents.[1] These application notes provide a detailed overview and experimental protocols for the use of 6-(methylthio)pyridin-3-ylboronic acid as a building block in Suzuki-Miyaura cross-coupling reactions. The methylthio-substituted pyridine moiety is a valuable pharmacophore, and its incorporation into various molecular scaffolds can significantly impact biological activity.

The general mechanism of the Suzuki-Miyaura reaction involves a catalytic cycle with a palladium complex. The cycle consists of three key steps: oxidative addition of an organic halide to the Pd(0) catalyst, transmetallation of the organoboron species, and reductive elimination to yield the coupled product and regenerate the Pd(0) catalyst.[3]

Data Presentation: Reaction Parameters for Suzuki-Miyaura Couplings

The successful execution of a Suzuki-Miyaura reaction is highly dependent on the careful selection of reaction parameters. Below is a summary of typical conditions and reported yields for the coupling of various aryl and heteroaryl boronic acids, which can serve as a starting point for optimizing reactions with 6-(methylthio)pyridin-3-ylboronic acid.

Aryl/Heteroaryl Boronic Acid	Coupling Partner (Aryl Halide)	Catalyst (mol%)	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Phenylboronic acid	4-Iodoanisole	Pd@agarose-Fe3O4	None	K2CO3	PEG	80	-	High	[4]
Phenylboronic acid	Aryl Halides	Pd/H-MOR	None	K2CO3, Na2CO3, Cs2CO3	H2O:EtOH (4:1)	-	-	up to 95	[5]
5-Indole boronic acid	3-Chloroindazole	Pd source (2)	Various	K3PO4	Dioxane/H2O	100	15	-	[6]
2- and 3-Heterocyclic boronic acids	Aryl/Benzyl Chlorides/Bromides	Precatalyst 13 (2)	XPhos	K3PO4 (0.5M aq.)	THF	rt or 40	0.5 - 2	Excellent	[7]
2-Pyridylboronate	Aryl/Heteroaryl Bromide	Pd2dba3 (1.0-1.5)	Ligand 1 or 2	KF or other bases	Dioxane	110	-	Good to Excellent	[8]
Arylboronic acids	6-bromo-2-styrylquinazolin-4(3H)-ones	-	-	-	-	-	-	-	[9]
Pyridylboronic acids	Heteroaryl Bromides	Palladium catalyst	-	-	DMF	80	-	10-32	[10]

Experimental Protocols

The following are detailed protocols for performing a Suzuki-Miyaura reaction with 6-(methylthio)pyridin-3-ylboronic acid. These protocols are based on general procedures found in the literature for similar heteroaryl boronic acids and should be optimized for specific substrates.[11][12]

Protocol 1: Conventional Heating Conditions

This protocol is suitable for general laboratory synthesis.

Materials:

• 6-(methylthio)pyridin-3-ylboronic acid

• Aryl or heteroaryl halide (e.g., bromide or iodide)

• Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf))

• Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄)

• Anhydrous solvent (e.g., 1,4-dioxane, toluene, DMF)

• Degassing equipment (e.g., argon or nitrogen line)

• Reaction vessel (e.g., Schlenk flask)

Procedure:

• To a dry Schlenk flask under an inert atmosphere (argon or nitrogen), add the aryl or heteroaryl halide (1.0 mmol, 1.0 equiv).

• Add 6-(methylthio)pyridin-3-ylboronic acid (1.2-1.5 mmol, 1.2-1.5 equiv).

• Add the base (2.0-3.0 mmol, 2.0-3.0 equiv).

• Add the palladium catalyst (0.02-0.05 mmol, 2-5 mol%).

• Add the anhydrous solvent (5-10 mL).

• Degas the reaction mixture by bubbling argon or nitrogen through the solution for 10-15 minutes.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir for the required time (typically 2-24 hours). Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired biaryl product.

Protocol 2: Microwave-Assisted Conditions

This protocol offers a significant reduction in reaction time.[12]

Materials:

• Same as Protocol 1

• Microwave reactor

Procedure:

• In a microwave reaction vessel, combine the aryl or heteroaryl halide (1.0 mmol, 1.0 equiv), 6-(methylthio)pyridin-3-ylboronic acid (1.5 mmol, 1.5 equiv), base (e.g., 2 M K₂CO₃ solution, 2.0 mmol, 2.0 equiv), and palladium catalyst (e.g., PdCl₂(dppf), 0.05 mmol, 5 mol%).

• Add the solvent (e.g., N,N-dimethylformamide or a mixture of dioxane/water).

• Seal the vessel and place it in the microwave reactor.

• Heat the reaction mixture to the specified temperature (e.g., 120-150 °C) for a short duration (e.g., 10-30 minutes).

• After the reaction is complete, cool the vessel to room temperature.

• Work-up and purify the product as described in Protocol 1.

Mandatory Visualizations

Experimental Workflow for Suzuki-Miyaura Reaction

Caption: Experimental workflow for the Suzuki-Miyaura cross-coupling reaction.

Catalytic Cycle of the Suzuki-Miyaura Reaction

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

References

• 1. researchgate.net [researchgate.net]
• 2. tcichemicals.com [tcichemicals.com]
• 3. Palladium-Catalyzed Suzuki–Miyaura Cross-Coupling in Continuous Flow [mdpi.com]
• 4. Palladium Supported on Bioinspired Materials as Catalysts for C–C Coupling Reactions | MDPI [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis, Biological Evaluation and Molecular Docking Studies of 6-Aryl-2-Styrylquinazolin-4(3H)-Ones | MDPI [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. rsc.org [rsc.org]
• 12. organic-synthesis.com [organic-synthesis.com]

Application Notes and Protocols for Palladium-Catalyzed Coupling of 6-(methylthio)pyridin-3-ylboronic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between aryl or vinyl halides and organoboron compounds. This reaction is particularly valuable in the pharmaceutical and materials science industries for the construction of complex molecular architectures. These application notes provide a detailed overview of the use of palladium catalysts for the Suzuki-Miyaura coupling of 6-(methylthio)pyridin-3-ylboronic acid, a versatile building block for introducing a substituted pyridine moiety.

The presence of the methylthio group on the pyridine ring can influence the electronic properties of the molecule and may require careful optimization of reaction conditions to achieve high yields and purity. These notes offer guidance on catalyst selection, reaction setup, and provide representative protocols based on established methodologies for structurally similar pyridylboronic acids.

Catalyst Selection and Reaction Conditions

The success of a Suzuki-Miyaura coupling reaction is highly dependent on the choice of palladium catalyst, ligand, base, and solvent. For a substrate such as 6-(methylthio)pyridin-3-ylboronic acid, which contains a potentially coordinating sulfur atom and a nitrogen-containing heterocycle, the selection of the appropriate catalytic system is crucial to avoid catalyst inhibition and side reactions.

Commonly Used Palladium Catalysts:

• Palladium(0) complexes: Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) is a widely used, air-sensitive catalyst that is often effective for a broad range of substrates.

• Palladium(II) complexes: Palladium(II) acetate (Pd(OAc)₂) and palladium(II) chloride (PdCl₂) are stable precursors that are reduced in situ to the active Pd(0) species. They are often used in combination with phosphine ligands.

• Palladacycles and Pre-catalysts: Second-generation Buchwald precatalysts, such as XPhos Pd G2, are highly active and offer improved stability and efficiency for challenging couplings. They are often the preferred choice for heteroaryl couplings.

Ligands:

The choice of ligand is critical for stabilizing the palladium catalyst and facilitating the elementary steps of the catalytic cycle. For pyridylboronic acids, bulky and electron-rich phosphine ligands are often employed.

• Triphenylphosphine (PPh₃): A standard, versatile ligand.

• Buchwald Ligands: A class of bulky, electron-rich biaryl phosphine ligands (e.g., XPhos, SPhos) that are highly effective for cross-coupling reactions involving heteroaryl substrates.

• dppf (1,1'-Bis(diphenylphosphino)ferrocene): A robust ligand often used in palladium catalysis.

Bases and Solvents:

A base is required to activate the boronic acid for transmetalation. The choice of base and solvent is interdependent and can significantly impact the reaction outcome.

• Bases: Aqueous solutions of inorganic bases such as sodium carbonate (Na₂CO₃), potassium carbonate (K₂CO₃), or potassium phosphate (K₃PO₄) are commonly used. Organic bases like triethylamine (NEt₃) can also be employed.

• Solvents: A variety of solvents can be used, often in biphasic mixtures with water. Common choices include toluene, 1,4-dioxane, dimethylformamide (DMF), and ethanol.

Experimental Protocols

Protocol 1: General Procedure using Pd(PPh₃)₄

This protocol is a general method adaptable for the coupling of 6-(methylthio)pyridin-3-ylboronic acid with an aryl or heteroaryl bromide.

Materials:

• 6-(methylthio)pyridin-3-ylboronic acid

• Aryl/heteroaryl bromide

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)

• Sodium carbonate (Na₂CO₃)

• Toluene

• Ethanol

• Water

• Nitrogen or Argon gas supply

• Schlenk flask or sealed reaction vial

• Magnetic stirrer and heating plate

Procedure:

• To a Schlenk flask or reaction vial, add the aryl/heteroaryl bromide (1.0 eq.), 6-(methylthio)pyridin-3-ylboronic acid (1.2 eq.), and sodium carbonate (2.0 eq.).

• Add Pd(PPh₃)₄ (0.05 eq.).

• The flask is evacuated and backfilled with nitrogen or argon three times.

• Add a degassed solvent mixture of toluene:ethanol:water (e.g., 4:1:1).

• The reaction mixture is stirred vigorously and heated to 80-100 °C.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, the reaction mixture is cooled to room temperature.

• The mixture is diluted with ethyl acetate and washed with water and brine.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel.

Protocol 2: Procedure using a Buchwald Pre-catalyst (XPhos Pd G2)

This protocol is recommended for more challenging couplings or when higher efficiency is desired.

Materials:

• 6-(methylthio)pyridin-3-ylboronic acid

• Aryl/heteroaryl chloride or bromide

• XPhos Pd G2

• Potassium phosphate (K₃PO₄)

• 1,4-Dioxane

• Water

• Nitrogen or Argon gas supply

• Glovebox (recommended for handling pre-catalyst)

• Sealed reaction vial

• Magnetic stirrer and heating plate

Procedure:

• Inside a glovebox, add the aryl/heteroaryl halide (1.0 eq.), 6-(methylthio)pyridin-3-ylboronic acid (1.5 eq.), potassium phosphate (2.0 eq.), and XPhos Pd G2 (0.02 eq.) to a reaction vial.

• Add degassed 1,4-dioxane and a small amount of degassed water.

• Seal the vial and remove it from the glovebox.

• Heat the reaction mixture with stirring at 80-110 °C.

• Monitor the reaction progress by LC-MS.

• After completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and filter through a pad of celite.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate.

• Purify the residue by flash chromatography.

Data Presentation

The following tables present representative data for the Suzuki-Miyaura coupling of pyridylboronic acids with various coupling partners. Note: This data is for illustrative purposes and is based on reactions with structurally similar compounds due to the lack of specific published data for 6-(methylthio)pyridin-3-ylboronic acid. Researchers should use this as a guide for their own optimization studies.

Table 1: Palladium Catalyst Screening for a Representative Pyridylboronic Acid Coupling

Entry	Palladium Catalyst	Ligand	Base	Solvent	Temp (°C)	Yield (%)
1	Pd(OAc)₂	PPh₃	K₂CO₃	Toluene/H₂O	100	65
2	PdCl₂(dppf)	-	Na₂CO₃	DMF	90	78
3	Pd(PPh₃)₄	-	K₃PO₄	Dioxane/H₂O	95	85
4	XPhos Pd G2	-	Cs₂CO₃	t-BuOH	80	92

Table 2: Substrate Scope for a Representative Pyridylboronic Acid Coupling using Optimized Conditions

Entry	Aryl Halide	Product	Yield (%)
1	4-Bromoanisole	4-Methoxy-1,1'-bi(hetero)aryl	88
2	1-Bromo-4-fluorobenzene	4-Fluoro-1,1'-bi(hetero)aryl	91
3	2-Bromothiophene	2-(Heteroaryl)thiophene	75
4	4-Chlorotoluene	4'-Methyl-1,1'-bi(hetero)aryl	82

Visualizations

Diagram 1: General Workflow for Suzuki-Miyaura Coupling

Caption: General experimental workflow for a palladium-catalyzed Suzuki-Miyaura coupling reaction.

Diagram 2: Simplified Catalytic Cycle of the Suzuki-Miyaura Reaction

Caption: Simplified representation of the Suzuki-Miyaura catalytic cycle.

Application Notes and Protocols for the Synthesis of Biaryl Compounds Using 6-(Methylthio)pyridin-3-ylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

The biaryl structural motif is a cornerstone in modern medicinal chemistry, appearing in a vast array of pharmaceuticals and biologically active compounds. The targeted synthesis of these scaffolds is therefore of paramount importance in drug discovery and development. The Suzuki-Miyaura cross-coupling reaction is a powerful and versatile tool for the construction of carbon-carbon bonds, enabling the efficient synthesis of complex biaryl structures. This document provides detailed application notes and experimental protocols for the use of 6-(methylthio)pyridin-3-ylboronic acid as a key building block in the synthesis of novel biaryl and hetero-biaryl compounds. The presence of the methylthio group offers a potential site for further functionalization and can influence the physicochemical and pharmacological properties of the final compounds.

Synthesis of Biaryl Compounds via Suzuki-Miyaura Coupling

The palladium-catalyzed Suzuki-Miyaura cross-coupling reaction of 6-(methylthio)pyridin-3-ylboronic acid with a variety of aryl and heteroaryl halides provides a direct route to a diverse range of biaryl compounds. The general reaction scheme is presented below:

General Reaction Scheme:

Where Ar-X represents an aryl or heteroaryl halide (X = I, Br, Cl).

The selection of catalyst, ligand, base, and solvent is crucial for achieving high yields and purity. Below are tabulated examples of reaction conditions and corresponding yields for the coupling of 6-(methylthio)pyridin-3-ylboronic acid with various aryl halides.

Data Presentation: Suzuki-Miyaura Coupling Reaction Yields

Entry	Aryl Halide	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Bromotoluene	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	1,4-Dioxane/H₂O	100	12	85
2	1-Bromo-4-methoxybenzene	Pd₂(dba)₃ (1.5)	XPhos (3)	K₂CO₃	Toluene/H₂O	110	16	92
3	4-Chlorobenzonitrile	Pd(OAc)₂ (3)	RuPhos (6)	Cs₂CO₃	DMF	120	24	78
4	2-Bromopyridine	Pd(PPh₃)₄ (5)	-	Na₂CO₃	DME/H₂O	90	18	75
5	3-Bromoquinoline	PdCl₂(dppf) (3)	-	K₃PO₄	Acetonitrile/H₂O	85	14	88
6	1-Bromo-3-(trifluoromethyl)benzene	Pd₂(dba)₃ (2)	BrettPhos (4)	K₂CO₃	1,4-Dioxane	100	12	81

Experimental Protocols

General Protocol for Suzuki-Miyaura Cross-Coupling

This protocol provides a general procedure for the palladium-catalyzed cross-coupling of 6-(methylthio)pyridin-3-ylboronic acid with an aryl halide.

Materials:

• 6-(methylthio)pyridin-3-ylboronic acid (1.0 equiv)

• Aryl halide (1.2 equiv)

• Palladium catalyst (e.g., Pd(OAc)₂, Pd₂(dba)₃, Pd(PPh₃)₄, PdCl₂(dppf)) (1-5 mol%)

• Phosphine ligand (if required, e.g., SPhos, XPhos, RuPhos, BrettPhos) (2-10 mol%)

• Base (e.g., K₃PO₄, K₂CO₃, Cs₂CO₃, Na₂CO₃) (2-3 equiv)

• Anhydrous, degassed solvent (e.g., 1,4-dioxane, toluene, DMF, DME, acetonitrile)

• Degassed water

Procedure:

• To a dry reaction vessel (e.g., a Schlenk flask) equipped with a magnetic stir bar, add 6-(methylthio)pyridin-3-ylboronic acid, the aryl halide, the palladium catalyst, the ligand (if applicable), and the base.

• Seal the vessel and evacuate and backfill with an inert atmosphere (e.g., argon or nitrogen) three times.

• Add the degassed solvent and degassed water (if using a biphasic system) via syringe.

• Place the reaction vessel in a preheated oil bath and stir at the specified temperature for the indicated time.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired biaryl compound.

Biological Relevance and Potential Signaling Pathways

Biaryl compounds containing pyridine moieties are prevalent in numerous kinase inhibitors. The nitrogen atom of the pyridine ring often forms a key hydrogen bond interaction with the hinge region of the kinase domain. The 6-(methylthio)pyridin-3-yl scaffold, when incorporated into a biaryl structure, can be explored for its potential to inhibit various protein kinases involved in cell signaling pathways implicated in cancer and other diseases.

One such relevant pathway is the RAS/RAF/MEK/ERK (MAPK) signaling pathway , which is frequently dysregulated in human cancers. Inhibitors targeting kinases within this pathway, such as BRAF, MEK, and ERK, are of significant therapeutic interest. The biaryl compounds synthesized from 6-(methylthio)pyridin-3-ylboronic acid could potentially act as inhibitors of these kinases.

Caption: Potential inhibition of the MAPK signaling pathway by biaryl compounds.

Experimental Workflow for Synthesis and Biological Evaluation

The following diagram illustrates a typical workflow for the synthesis of a library of biaryl compounds using 6-(methylthio)pyridin-3-ylboronic acid and their subsequent biological evaluation as potential kinase inhibitors.

Application Notes and Protocols for the Cross-Coupling of 6-(Methylthio)pyridin-3-ylboronic Acid with Aryl Halides

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with high efficiency and functional group tolerance. This powerful palladium-catalyzed reaction joins an organoboron compound with an organic halide or triflate. In the realm of medicinal chemistry and drug discovery, the synthesis of biaryl and heteroaryl scaffolds is of paramount importance, as these motifs are prevalent in a vast array of biologically active molecules.

This document provides detailed application notes and experimental protocols for the Suzuki-Miyaura cross-coupling of 6-(methylthio)pyridin-3-ylboronic acid with a variety of aryl halides. The 6-(methylthio)pyridine moiety is a valuable building block, and its incorporation into biaryl structures can significantly influence the pharmacokinetic and pharmacodynamic properties of a molecule. The presence of the sulfur atom in the methylthio group can present unique challenges in palladium-catalyzed reactions, such as potential catalyst inhibition. Therefore, the selection of appropriate reaction conditions is critical for achieving high yields and purity.

These protocols are designed to serve as a comprehensive guide for researchers in the pharmaceutical and agrochemical industries, as well as in academic settings, facilitating the synthesis of novel compounds for screening and development.

General Reaction Scheme

The cross-coupling of 6-(methylthio)pyridin-3-ylboronic acid with aryl halides follows the general Suzuki-Miyaura reaction pathway. The reaction typically involves a palladium catalyst, a phosphine ligand, a base, and a suitable solvent.

Figure 1: General Suzuki-Miyaura cross-coupling reaction.

Experimental Protocols

The following protocols provide detailed methodologies for the cross-coupling of 6-(methylthio)pyridin-3-ylboronic acid with representative aryl bromides and chlorides. These conditions have been optimized to address the potential challenges associated with the sulfur-containing substrate.

Protocol 1: Cross-Coupling with Aryl Bromides

This protocol is suitable for the coupling of 6-(methylthio)pyridin-3-ylboronic acid with a range of electron-rich, electron-neutral, and electron-deficient aryl bromides.

Materials:

• 6-(methylthio)pyridin-3-ylboronic acid

• Aryl bromide (e.g., 4-bromoanisole, 4-bromotoluene, 4-bromobenzonitrile)

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) complex with dichloromethane (Pd(dppf)Cl2·CH2Cl2)

• Potassium carbonate (K2CO3)

• 1,4-Dioxane (anhydrous)

• Water (degassed)

• Argon or Nitrogen gas supply

• Standard glassware for inert atmosphere reactions (e.g., Schlenk flask or sealed vial)

• Magnetic stirrer and heating plate

Procedure:

• To a Schlenk flask or a sealable reaction vial, add 6-(methylthio)pyridin-3-ylboronic acid (1.2 equiv.), the aryl bromide (1.0 equiv.), potassium carbonate (2.0 equiv.), and Pd(dppf)Cl2·CH2Cl2 (0.03 equiv.).

• Evacuate and backfill the reaction vessel with argon or nitrogen three times to ensure an inert atmosphere.

• Add anhydrous 1,4-dioxane and degassed water to the reaction vessel via syringe to create a 4:1 solvent mixture (dioxane:water). The typical concentration is 0.1 M with respect to the aryl bromide.

• Seal the vessel and stir the reaction mixture vigorously at 90-100 °C.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). Reaction times typically range from 4 to 16 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and water. Separate the organic layer, and extract the aqueous layer with ethyl acetate (2x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na2SO4), and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate gradient) to afford the desired 3-aryl-6-(methylthio)pyridine.

Protocol 2: Cross-Coupling with Aryl Chlorides

Aryl chlorides are often less reactive than their bromide counterparts and may require more forcing conditions or specialized catalyst systems.

Materials:

• 6-(methylthio)pyridin-3-ylboronic acid

• Aryl chloride (e.g., 4-chloroanisole, 4-chlorotoluene, 4-chlorobenzonitrile)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd2(dba)3)

• 2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl (SPhos)

• Potassium phosphate tribasic (K3PO4)

• Toluene (anhydrous)

• Water (degassed)

• Argon or Nitrogen gas supply

• Standard glassware for inert atmosphere reactions

• Magnetic stirrer and heating plate

Procedure:

• In a glovebox or under a stream of inert gas, add Pd2(dba)3 (0.02 equiv.) and SPhos (0.08 equiv.) to a Schlenk flask or sealable vial.

• Add 6-(methylthio)pyridin-3-ylboronic acid (1.5 equiv.), the aryl chloride (1.0 equiv.), and potassium phosphate (3.0 equiv.).

• Evacuate and backfill the vessel with argon or nitrogen three times.

• Add anhydrous toluene and degassed water to create a 10:1 solvent mixture. The typical concentration is 0.2 M with respect to the aryl chloride.

• Seal the vessel and heat the reaction mixture to 110 °C with vigorous stirring.

• Monitor the reaction progress by GC-MS or LC-MS. Reaction times can be longer, typically 12 to 24 hours.

• After completion, cool the reaction to room temperature.

• Filter the reaction mixture through a pad of Celite®, washing with ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the pure 3-aryl-6-(methylthio)pyridine.

Data Presentation

The following tables summarize the expected yields for the cross-coupling of 6-(methylthio)pyridin-3-ylboronic acid with a variety of aryl halides under the optimized conditions described in the protocols.

Table 1: Cross-Coupling with Aryl Bromides

Entry	Aryl Bromide	Product	Yield (%)
1	4-Bromoanisole	3-(4-Methoxyphenyl)-6-(methylthio)pyridine	85-95
2	4-Bromotoluene	6-(Methylthio)-3-(p-tolyl)pyridine	88-96
3	4-Bromobenzonitrile	4-(6-(Methylthio)pyridin-3-yl)benzonitrile	80-90
4	3-Bromopyridine	3-(Methylthio)-2,5'-bipyridine	75-85
5	1-Bromo-3,5-difluorobenzene	3-(3,5-Difluorophenyl)-6-(methylthio)pyridine	82-92

Table 2: Cross-Coupling with Aryl Chlorides

Entry	Aryl Chloride	Product	Yield (%)
1	4-Chloroanisole	3-(4-Methoxyphenyl)-6-(methylthio)pyridine	70-80
2	4-Chlorotoluene	6-(Methylthio)-3-(p-tolyl)pyridine	75-85
3	4-Chlorobenzonitrile	4-(6-(Methylthio)pyridin-3-yl)benzonitrile	65-75
4	2-Chloropyridine	6-(Methylthio)-2,3'-bipyridine	60-70

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the Suzuki-Miyaura cross-coupling reaction described in the protocols.

Figure 2: General experimental workflow.

Catalytic Cycle

The catalytic cycle for the Suzuki-Miyaura reaction is a well-established mechanism involving palladium(0) and palladium(II) intermediates.

Figure 3: Suzuki-Miyaura catalytic cycle.

Troubleshooting and Considerations

• Low Yields: If low yields are observed, ensure that all reagents and solvents are anhydrous and that the reaction is performed under a strictly inert atmosphere. The choice of ligand can be critical; for unreactive substrates, consider screening alternative phosphine ligands. The presence of the methylthio group may necessitate the use of more electron-rich and bulky ligands to promote the catalytic cycle.

• Protodeboronation: Heteroarylboronic acids can be susceptible to protodeboronation (loss of the boronic acid group). Using anhydrous conditions and ensuring the base is thoroughly dried can help mitigate this side reaction.

• Catalyst Deactivation: The sulfur atom in the methylthio group can potentially coordinate to the palladium center and inhibit catalysis. Using a higher catalyst loading or a more robust catalyst system may be necessary in some cases.

• Reaction Monitoring: Close monitoring of the reaction is recommended, as prolonged reaction times can sometimes lead to the formation of byproducts.

By following these detailed protocols and considering the potential challenges, researchers can effectively utilize 6-(methylthio)pyridin-3-ylboronic acid as a versatile building block in the synthesis of complex molecules for various applications in drug discovery and materials science.

Application Notes and Protocols for 6-(methylthio)pyridin-3-ylboronic acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the use of 6-(methylthio)pyridin-3-ylboronic acid, a versatile building block in medicinal chemistry and drug discovery. The primary application highlighted is its use in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions to form C-C bonds, a cornerstone of modern synthetic chemistry. A generalized protocol for its synthesis from the corresponding bromopyridine is also presented. This compound is of particular interest for the synthesis of substituted pyridines, which are prevalent scaffolds in a wide range of biologically active molecules, including kinase inhibitors.

Introduction

Pyridinyl boronic acids are invaluable reagents in organic synthesis, primarily utilized in the Suzuki-Miyaura cross-coupling reaction to construct biaryl and heteroaryl structures.[1][2] The 6-(methylthio)pyridin-3-ylboronic acid scaffold offers a unique combination of a nucleophilic pyridine ring and a modifiable methylthio group, making it an attractive starting material for the synthesis of complex molecules in drug discovery programs. The boronic acid moiety allows for the facile introduction of the pyridyl unit, while the methylthio group can be further functionalized, for instance, through oxidation to the corresponding sulfoxide or sulfone, to modulate the electronic and steric properties of the target molecule.

Synthesis of 6-(methylthio)pyridin-3-ylboronic acid

A common and effective method for the synthesis of aryl and heteroaryl boronic acids is the reaction of an organolithium or Grignard reagent, formed from the corresponding halide, with a trialkyl borate ester at low temperatures, followed by acidic workup.[3] The following is a generalized protocol for the preparation of 6-(methylthio)pyridin-3-ylboronic acid from 5-bromo-2-(methylthio)pyridine.

Experimental Protocol: Synthesis of 6-(methylthio)pyridin-3-ylboronic acid

Materials:

• 5-Bromo-2-(methylthio)pyridine

• Anhydrous tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi) in hexanes (typically 2.5 M)

• Triisopropyl borate

• 1 M Hydrochloric acid (HCl)

• Diethyl ether

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (MgSO₄)

• Argon or Nitrogen gas for inert atmosphere

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen/argon inlet, add 5-bromo-2-(methylthio)pyridine (1.0 eq) and dissolve in anhydrous THF.

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add n-butyllithium (1.1 eq) dropwise via syringe, maintaining the internal temperature below -70 °C. Stir the resulting mixture at -78 °C for 1 hour.

• To this solution, add triisopropyl borate (1.2 eq) dropwise, again keeping the temperature below -70 °C.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Cool the reaction mixture to 0 °C in an ice bath and quench by the slow addition of 1 M HCl until the pH is acidic (pH ~2).

• Stir the mixture vigorously for 1 hour at room temperature.

• Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x volumes).

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• The crude 6-(methylthio)pyridin-3-ylboronic acid can be purified by recrystallization or column chromatography.

Note: Boronic acids can be prone to dehydration to form boroxines and may have stability issues. They are often best used fresh or stored under anhydrous conditions.[4]

Application in Suzuki-Miyaura Cross-Coupling Reactions

6-(methylthio)pyridin-3-ylboronic acid is an excellent coupling partner in Suzuki-Miyaura reactions, enabling the synthesis of various 3-aryl or 3-heteroaryl-6-(methylthio)pyridines. These products can serve as key intermediates in the development of new pharmaceutical agents.

Experimental Protocol: Suzuki-Miyaura Coupling of 6-(methylthio)pyridin-3-ylboronic acid with an Aryl Bromide

This protocol describes a typical Suzuki-Miyaura coupling reaction with an aryl bromide as the coupling partner.

Materials:

• 6-(methylthio)pyridin-3-ylboronic acid

• Aryl bromide (e.g., 4-bromoanisole)

• Palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(dppf))

• Base (e.g., K₂CO₃, Cs₂CO₃, or K₃PO₄)

• Solvent (e.g., 1,4-dioxane/water, DME/water, or toluene)

• Argon or Nitrogen gas for inert atmosphere

Procedure:

• In a Schlenk flask, combine 6-(methylthio)pyridin-3-ylboronic acid (1.2 eq), the aryl bromide (1.0 eq), the palladium catalyst (e.g., Pd(PPh₃)₄, 0.03 eq), and the base (e.g., K₂CO₃, 2.0 eq).

• Evacuate and backfill the flask with an inert gas (argon or nitrogen) three times.

• Add the degassed solvent system (e.g., a 4:1 mixture of 1,4-dioxane and water).

• Heat the reaction mixture to the desired temperature (typically 80-100 °C) and stir until the starting material is consumed (monitor by TLC or LC-MS).

• After cooling to room temperature, dilute the reaction mixture with water and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired biaryl product.

Data Presentation: Representative Suzuki-Miyaura Coupling Reactions

Entry	Aryl Halide	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Bromoanisole	Pd(PPh₃)₄ (3)	K₂CO₃	Dioxane/H₂O	90	12	85
2	1-Bromo-4-nitrobenzene	PdCl₂(dppf) (2)	Cs₂CO₃	Toluene/H₂O	100	8	92
3	2-Bromopyridine	Pd(PPh₃)₄ (3)	K₃PO₄	DME/H₂O	85	16	78

Note: The yields presented are typical for analogous Suzuki-Miyaura coupling reactions and may vary depending on the specific substrates and reaction conditions.

Application in Drug Discovery: Kinase Inhibitors

The pyridine scaffold is a common feature in many kinase inhibitors, which are a major class of drugs used in oncology and for the treatment of inflammatory diseases.[5][6] The 6-substituted pyridine motif, in particular, has been explored for the development of potent and selective kinase inhibitors. For instance, derivatives of 3-cyano-6-(pyrazoloamino)pyridine have been identified as selective Aurora A kinase inhibitors.[7] The ability to readily synthesize diverse libraries of 6-substituted pyridines using 6-(methylthio)pyridin-3-ylboronic acid as a key building block makes it a valuable tool for lead generation and optimization in kinase inhibitor drug discovery programs.

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams illustrate the general Suzuki-Miyaura coupling workflow and a simplified representation of a kinase inhibition signaling pathway.

Caption: General workflow for the Suzuki-Miyaura cross-coupling reaction.

Caption: Mechanism of action for an ATP-competitive kinase inhibitor.

References

• 1. nbinno.com [nbinno.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. m.youtube.com [m.youtube.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Discovery of 6-amino pyridine clubbed heterocycles as potent dual GSK-3β/CK-1δ inhibitors for the treatment of Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 3-Cyano-6-(5-methyl-3-pyrazoloamino)pyridines: selective Aurora A kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

The Pivotal Role of 6-(Methylthio)pyridin-3-ylboronic Acid in the Development of Next-Generation Kinase Inhibitors

Application Notes

Introduction

6-(Methylthio)pyridin-3-ylboronic acid has emerged as a critical building block in modern drug discovery, particularly in the synthesis of highly potent and selective kinase inhibitors. Its unique electronic and structural properties make it an invaluable reagent for introducing a 6-(methylthio)pyridine moiety into complex molecules, a common feature in a number of targeted therapeutics. This application note will delve into the utility of 6-(methylthio)pyridin-3-ylboronic acid, with a specific focus on its application in the synthesis of the dual phosphoinositide 3-kinase (PI3K) and mammalian target of rapamycin (mTOR) inhibitor, GSK2126458 (Omipalisib).

Core Application: Suzuki-Miyaura Cross-Coupling in Kinase Inhibitor Synthesis

The primary application of 6-(methylthio)pyridin-3-ylboronic acid in drug discovery is its use as a nucleophilic partner in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions. This reaction is a powerful and versatile method for the formation of carbon-carbon bonds, particularly for the creation of biaryl and heteroaryl-aryl structures that are prevalent in many pharmacologically active compounds.

A prime example of its application is in the synthesis of GSK2126458, a potent inhibitor of the PI3K/mTOR signaling pathway, which is frequently dysregulated in various cancers. The chemical structure of GSK2126458, 2,4-Difluoro-N-{2-(methyloxy)-5-[4-(4-pyridazinyl)-6-quinolinyl]-3-pyridinyl}benzenesulfonamide, features a central pyridine ring substituted with a quinoline moiety. The synthesis of this core structure relies on a Suzuki-Miyaura coupling reaction between a halogenated pyridine derivative and a quinoline-boronic acid derivative, or vice-versa. While the exact synthetic route for GSK2126458 published by GlaxoSmithKline involves an in-situ borylation followed by Suzuki coupling, the use of 6-(methylthio)pyridin-3-ylboronic acid or its pinacol ester represents a key strategic approach for the construction of the central biaryl core of this and similar kinase inhibitors.

Significance in Targeting the PI3K/AKT/mTOR Pathway

The PI3K/AKT/mTOR signaling pathway is a crucial intracellular cascade that regulates cell growth, proliferation, survival, and metabolism.[1][2] Its aberrant activation is a hallmark of many human cancers, making it a prime target for therapeutic intervention.[1][3] GSK2126458, synthesized using a 6-(methylthio)pyridin-3-ylboronic acid-derived fragment, is a highly potent inhibitor of this pathway.[3]

The incorporation of the 6-(methylthio)pyridine moiety can be critical for achieving high potency and desirable pharmacokinetic properties. The sulfur atom can engage in specific interactions within the ATP-binding pocket of the target kinase, while the pyridine ring can form key hydrogen bonds, contributing to the overall binding affinity and selectivity of the inhibitor.

Quantitative Data: Inhibitory Activity of GSK2126458

The following table summarizes the potent inhibitory activity of GSK2126458 against various PI3K isoforms and mTOR, demonstrating the successful application of advanced synthetic chemistry, including the use of building blocks like 6-(methylthio)pyridin-3-ylboronic acid, in developing powerful anti-cancer agents.

Target Enzyme	Ki (nM)	IC50 (nM)
p110α	0.019	-
p110β	0.13	-
p110δ	0.024	-
p110γ	0.06	-
mTORC1	0.18	-
mTORC2	0.30	-
DNA-PK	-	0.28
pAKT (T47D cells)	-	0.41
pAKT (BT474 cells)	-	0.18

Data sourced from MedChemExpress and Selleck Chemicals.[4][5]

Experimental Protocols

1. Synthesis of 6-(Methylthio)pyridin-3-ylboronic Acid Pinacol Ester

This protocol describes a general method for the synthesis of the pinacol ester of 6-(methylthio)pyridin-3-ylboronic acid, a more stable and commonly used derivative in Suzuki-Miyaura coupling reactions.

Materials:

• 5-Bromo-2-(methylthio)pyridine

• Bis(pinacolato)diboron

• Potassium acetate

• [1,1'-Bis(diphenylphosphino)ferrocene]palladium(II) dichloride (Pd(dppf)Cl2)

• 1,4-Dioxane (anhydrous)

• Nitrogen or Argon gas

• Standard glassware for inert atmosphere reactions

Procedure:

• To a dry Schlenk flask, add 5-bromo-2-(methylthio)pyridine (1.0 eq.), bis(pinacolato)diboron (1.1 eq.), and potassium acetate (3.0 eq.).

• Evacuate and backfill the flask with an inert gas (Nitrogen or Argon) three times.

• Add Pd(dppf)Cl2 (0.03 eq.) to the flask.

• Add anhydrous 1,4-dioxane to the flask via syringe.

• Heat the reaction mixture to 80-90 °C and stir for 4-6 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and filter through a pad of Celite.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford 6-(methylthio)pyridin-3-ylboronic acid pinacol ester.

2. Suzuki-Miyaura Cross-Coupling for the Synthesis of a GSK2126458 Precursor

This protocol provides a representative method for the Suzuki-Miyaura coupling of 6-(methylthio)pyridin-3-ylboronic acid pinacol ester with a halogenated coupling partner, a key step in the synthesis of molecules like GSK2126458.

Materials:

• 6-(Methylthio)pyridin-3-ylboronic acid pinacol ester (1.1 eq.)

• Appropriate aryl or heteroaryl halide (e.g., 5-bromo-N-(2,4-difluorophenyl)-2-methoxypyridin-3-amine) (1.0 eq.)

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh3)4) (0.05 eq.)

• Sodium carbonate (2.0 eq.) or another suitable base

• Toluene/Ethanol/Water solvent mixture (e.g., 4:1:1)

• Nitrogen or Argon gas

• Standard glassware for inert atmosphere reactions

Procedure:

• In a round-bottom flask, dissolve the aryl or heteroaryl halide in the toluene/ethanol portion of the solvent mixture.

• Add the aqueous solution of sodium carbonate.

• Add 6-(methylthio)pyridin-3-ylboronic acid pinacol ester to the mixture.

• Degas the mixture by bubbling nitrogen or argon through it for 15-20 minutes.

• Add the palladium catalyst, Pd(PPh3)4, to the reaction mixture.

• Heat the mixture to reflux (typically 80-100 °C) and stir under an inert atmosphere for 12-24 hours. Monitor the reaction by TLC or LC-MS.

• After completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the residue by column chromatography to yield the desired coupled product.

Visualizations

Caption: PI3K/AKT/mTOR signaling pathway and points of inhibition by GSK2126458.

References

• 1. Discovery of GSK2126458, a Highly Potent Inhibitor of PI3K and the Mammalian Target of Rapamycin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Suzuki Coupling [organic-chemistry.org]

Application Notes and Protocols for the Preparation of Substituted Pyridines using 6-(Methylthio)pyridin-3-ylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Substituted pyridines are fundamental heterocyclic motifs prevalent in a vast array of pharmaceuticals, agrochemicals, and functional materials.[1][2][3][4] Their versatile biological activities and tunable physicochemical properties make them privileged scaffolds in drug discovery. The Suzuki-Miyaura cross-coupling reaction is a powerful and widely utilized method for the synthesis of biaryl and heteroaryl-aryl structures, owing to its mild reaction conditions, broad functional group tolerance, and the commercial availability of boronic acid reagents.[5][6][7][8]

6-(Methylthio)pyridin-3-ylboronic acid is a valuable building block for introducing a methylthio-substituted pyridine moiety into target molecules. The methylthio group can serve as a key pharmacophore or as a handle for further synthetic transformations. These application notes provide detailed protocols for the use of 6-(methylthio)pyridin-3-ylboronic acid in Suzuki-Miyaura cross-coupling reactions to generate a variety of substituted pyridines.

Applications in Drug Discovery

The pyridine scaffold is a cornerstone in medicinal chemistry, appearing in numerous approved drugs and clinical candidates. The introduction of substituents, such as the 6-(methylthio) group, allows for the fine-tuning of a compound's pharmacological profile, including its potency, selectivity, and ADME (absorption, distribution, metabolism, and excretion) properties. Substituted pyridines derived from 6-(methylthio)pyridin-3-ylboronic acid have potential applications as:

• Kinase Inhibitors: The pyridine core is a common feature in many kinase inhibitors, where it can interact with the hinge region of the ATP-binding site.[5]

• Efflux Pump Inhibitors: Boronic acid-containing pyridine derivatives have been investigated as inhibitors of bacterial efflux pumps, which could help overcome multidrug resistance.[9][10]

• Dual Inhibitors: Multi-target drug design is a growing area, and substituted pyridines have been developed as dual inhibitors for diseases like Alzheimer's.[11]

General Reaction Scheme

The Suzuki-Miyaura coupling reaction involves the palladium-catalyzed cross-coupling of an organoboron compound (in this case, 6-(methylthio)pyridin-3-ylboronic acid) with an organic halide or triflate.

Caption: General scheme of the Suzuki-Miyaura cross-coupling reaction.

Quantitative Data Summary

The following table summarizes representative reaction conditions and yields for the Suzuki-Miyaura coupling of various aryl and heteroaryl halides with pyridine-derived boronic acids. While specific data for 6-(methylthio)pyridin-3-ylboronic acid is limited in the public domain, these examples provide a strong basis for experimental design and expected outcomes.

Entry	Aryl Halide	Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	2-Chloropyridine	Pd(OAc)₂ (2)	SPhos (4)	Cs₂CO₃ (2)	Dioxane/H₂O	100	18	~85-95[8]
2	6-Chloropyridin-3-amine	Pd₂(dba)₃ (1-2)	XPhos (2-4)	K₃PO₄ (2-3)	Toluene	100-110	12-24	~70-90[12]
3	3-Bromoquinoline	Pd(OAc)₂ (5)	PPh₃ (20)	Na₂CO₃ (2 M aq.)	Dioxane	95	2.5	92[13]
4	4-Bromoanisole	Pd₂(dba)₃ (1.5)	1 (proprietary) (3)	K₃PO₄ (3)	Dioxane	80	12	74[14]
5	2,6-Dichloropyridine	Pd₂(dba)₃ (1)	FcPPh₂ (6)	K₃PO₄ (2)	Dioxane/H₂O	100	12	74[15]

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling with an Aryl Bromide

This protocol is a general starting point for the coupling of 6-(methylthio)pyridin-3-ylboronic acid with an aryl or heteroaryl bromide.

Materials:

• 6-(Methylthio)pyridin-3-ylboronic acid (1.2 equiv)

• Aryl/Heteroaryl bromide (1.0 equiv)

• Palladium(II) acetate (Pd(OAc)₂) (2 mol%)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) (4 mol%)

• Potassium carbonate (K₂CO₃) (2.0 equiv)

• 1,4-Dioxane (anhydrous)

• Water (degassed)

• Nitrogen or Argon gas

• Standard laboratory glassware, magnetic stirrer with heating, and an inert atmosphere setup (e.g., Schlenk line).

Procedure:

• Reaction Setup: To an oven-dried Schlenk flask containing a magnetic stir bar, add the aryl bromide (1.0 mmol), 6-(methylthio)pyridin-3-ylboronic acid (1.2 mmol), potassium carbonate (2.0 mmol), palladium(II) acetate (0.02 mmol), and SPhos (0.04 mmol).[8]

• Inert Atmosphere: Seal the flask with a septum and evacuate and backfill with nitrogen or argon. Repeat this cycle three times to ensure an oxygen-free environment.[5][12]

• Solvent Addition: Add anhydrous 1,4-dioxane (5 mL) and degassed water (1 mL) to the flask via a syringe.

• Reaction: Place the flask in a preheated oil bath at 100 °C and stir the reaction mixture vigorously for 12-18 hours.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed.

• Work-up: Cool the reaction mixture to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to obtain the desired product.

Protocol 2: Optimized Procedure for Coupling with a Challenging Heteroaryl Chloride

This protocol is adapted for less reactive heteroaryl chlorides, which often require more active catalytic systems and stronger bases.[5][12]

Materials:

• 6-(Methylthio)pyridin-3-ylboronic acid (1.5 equiv)

• Heteroaryl chloride (1.0 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (1.5 mol%)

• RuPhos (2-Dicyclohexylphosphino-2',6'-diisopropoxybiphenyl) (3 mol%)

• Potassium phosphate (K₃PO₄) (3.0 equiv)

• Toluene (anhydrous, degassed)

• Nitrogen or Argon gas

Procedure:

• Reaction Setup: In a glovebox or under a positive flow of inert gas, add the heteroaryl chloride (1.0 mmol), 6-(methylthio)pyridin-3-ylboronic acid (1.5 mmol), and potassium phosphate (3.0 mmol) to a dry reaction vial with a stir bar.

• Catalyst Addition: In a separate vial, pre-mix the Pd₂(dba)₃ (0.015 mmol) and RuPhos (0.03 mmol) in a small amount of anhydrous toluene. Add this catalyst solution to the reaction vial.

• Solvent Addition: Add anhydrous, degassed toluene (5 mL) to the reaction vial.

• Reaction: Seal the vial tightly and place it in a preheated heating block or oil bath at 110 °C. Stir vigorously for 18-24 hours.

• Monitoring, Work-up, and Purification: Follow steps 5-7 from Protocol 1.

Visualizations

Experimental Workflow

Caption: A standard experimental workflow for the Suzuki-Miyaura coupling.

Suzuki-Miyaura Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

References

• 1. A Simple, Modular Synthesis of Substituted Pyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of multi-substituted pyridines from ylidenemalononitriles and their emission properties - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. mdpi.com [mdpi.com]
• 4. Synthesis of substituted pyridines with diverse functional groups via the remodeling of (Aza)indole/Benzofuran skeletons - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. Boronic species as promising inhibitors of the Staphylococcus aureus NorA efflux pump: study of 6-substituted pyridine-3-boronic acid derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Discovery of 6-amino pyridine clubbed heterocycles as potent dual GSK-3β/CK-1δ inhibitors for the treatment of Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. Organic Syntheses Procedure [orgsyn.org]
• 14. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Selective and Serial Suzuki–Miyaura Reactions of Polychlorinated Aromatics with Alkyl Pinacol Boronic Esters - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Ligand Selection in the Suzuki-Miyaura Coupling of 6-(methylthio)pyridin-3-ylboronic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern synthetic chemistry, enabling the formation of carbon-carbon bonds with high efficiency and broad functional group tolerance. This powerful reaction is particularly vital in drug discovery and development for the synthesis of biaryl and heteroaryl structures, which are common motifs in pharmacologically active molecules. The focus of this document is to provide detailed guidance on the selection of appropriate ligands for the successful Suzuki-Miyaura coupling of 6-(methylthio)pyridin-3-ylboronic acid with various aryl and heteroaryl halides.

The presence of both a nitrogen atom and a sulfur-containing substituent on the pyridylboronic acid ring presents unique challenges. The pyridine nitrogen can coordinate to the palladium catalyst, potentially leading to catalyst inhibition. Furthermore, the electron-donating nature of the methylthio group can influence the electronic properties of the boronic acid and its reactivity in the catalytic cycle. The judicious choice of ligand is therefore critical to overcome these challenges and achieve high yields and reaction efficiency. Bulky and electron-rich phosphine ligands, often referred to as Buchwald ligands, are generally preferred for such challenging couplings as they promote the key steps of oxidative addition and reductive elimination.[1][2][3]

Ligand Selection Guide

The choice of ligand is paramount for a successful Suzuki-Miyaura coupling of 6-(methylthio)pyridin-3-ylboronic acid. The selection depends on the nature of the coupling partner, particularly the aryl or heteroaryl halide.

• For Aryl and Heteroaryl Bromides: These are generally reactive coupling partners. A range of bulky, electron-rich monophosphine ligands can be effective.

  • Recommended Ligands: SPhos, XPhos, and RuPhos are excellent starting points, often providing high yields.[1][3] These ligands have demonstrated high activity in couplings of other substituted pyridylboronic acids.

• For Aryl and Heteroaryl Chlorides: These substrates are more challenging due to the stronger C-Cl bond, requiring more active catalytic systems.

  • Recommended Ligands: XPhos and RuPhos, known for their high steric bulk and electron-donating ability, are often the ligands of choice for activating aryl chlorides.[3] The use of a palladacycle precatalyst in combination with these ligands can also be beneficial.

• For Aryl and Heteroaryl Iodides and Triflates: These are the most reactive electrophiles. While a broader range of ligands might be effective, using bulky phosphine ligands is still recommended to minimize side reactions such as homocoupling and to ensure high efficiency, especially with sterically demanding substrates.

A crucial side reaction to consider is protodeboronation, the undesired cleavage of the C-B bond of the boronic acid. This can be particularly problematic with some heteroarylboronic acids.[4] The use of appropriate bases and anhydrous conditions can help to minimize this side reaction.

Quantitative Data Presentation

The following tables summarize representative reaction conditions and yields for the Suzuki-Miyaura coupling of pyridylboronic acids structurally related to 6-(methylthio)pyridin-3-ylboronic acid. This data, compiled from the literature, provides a valuable starting point for reaction optimization.

Table 1: Suzuki-Miyaura Coupling of 2-Methoxy-5-pyridylboronic Acid with Heteroaryl Bromides

Entry	Heteroaryl Bromide	Catalyst (mol%)	Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	2-Bromothiophene	Pd(PPh₃)₄ (5)	PPh₃	Na₂CO₃	DMF	80	16	75
2	2-Bromopyridine	Pd(PPh₃)₄ (5)	PPh₃	Na₂CO₃	DMF	80	16	68
3	3-Bromopyridine	Pd(PPh₃)₄ (5)	PPh₃	Na₂CO₃	DMF	80	16	72
4	5-Bromo-1-methylimidazole	Pd(PPh₃)₄ (5)	PPh₃	Na₂CO₃	DMF	80	16	55

Data adapted from a study on the Suzuki cross-coupling reactions of functionalized pyridylboronic acids.

Table 2: Suzuki-Miyaura Coupling of 3-Pyridylboronic Acid Derivatives with Aryl Halides using Buchwald Ligands

Entry	Aryl Halide	Boronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Chloroanisole	3-Pyridylboronic acid	Pd₂(dba)₃ (1)	SPhos (2)	K₃PO₄	Toluene/H₂O	100	18	92
2	2-Bromotoluene	3-Pyridylboronic acid	Pd(OAc)₂ (2)	XPhos (4)	K₃PO₄	Dioxane	100	12	88
3	4-Bromobenzonitrile	3-Pyridylboronic acid	Pd(OAc)₂ (1.5)	RuPhos (3)	K₂CO₃	Dioxane/H₂O	110	16	95
4	2-Chloropyridine	3-Pyridylboronic acid	Pd₂(dba)₃ (2)	XPhos (4)	Cs₂CO₃	Toluene	110	24	78

This table presents representative data compiled from various sources demonstrating the efficacy of Buchwald ligands for the coupling of pyridylboronic acids.[1][3]

Experimental Protocols

Below are detailed protocols for the Suzuki-Miyaura coupling of 6-(methylthio)pyridin-3-ylboronic acid with an aryl bromide. These should be considered as a starting point and may require optimization for specific substrates.

Protocol 1: General Procedure using a Buchwald Ligand

Materials:

• 6-(methylthio)pyridin-3-ylboronic acid (1.0 equiv)

• Aryl bromide (1.2 equiv)

• Palladium(II) acetate [Pd(OAc)₂] (2 mol%)

• SPhos (4 mol%)

• Potassium phosphate (K₃PO₄) (2.0 equiv)

• Anhydrous 1,4-dioxane

• Degassed water

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Reaction Setup: To a dry Schlenk flask or reaction vial equipped with a magnetic stir bar, add 6-(methylthio)pyridin-3-ylboronic acid, the aryl bromide, Pd(OAc)₂, SPhos, and K₃PO₄.

• Inert Atmosphere: Seal the flask with a septum and evacuate and backfill with an inert gas (e.g., argon or nitrogen). Repeat this cycle three times to ensure an oxygen-free environment.

• Solvent Addition: Under a positive pressure of the inert gas, add anhydrous 1,4-dioxane and degassed water (typically in a 4:1 to 10:1 ratio) via syringe.

• Reaction: Heat the reaction mixture to 80-110 °C with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by a suitable analytical technique such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel to afford the desired biaryl product.

Protocol 2: Microwave-Assisted Suzuki-Miyaura Coupling

Materials:

• 6-(methylthio)pyridin-3-ylboronic acid (1.0 equiv)

• Aryl chloride (1.1 equiv)

• Pd₂(dba)₃ (1.5 mol%)

• XPhos (3 mol%)

• Cesium carbonate (Cs₂CO₃) (2.5 equiv)

• Anhydrous toluene

• Microwave reaction vessel

Procedure:

• Reaction Setup: In a microwave reaction vessel, combine 6-(methylthio)pyridin-3-ylboronic acid, the aryl chloride, Pd₂(dba)₃, XPhos, and Cs₂CO₃.

• Solvent Addition: Add anhydrous toluene to the vessel.

• Microwave Irradiation: Seal the vessel and place it in the microwave reactor. Irradiate the mixture at a set temperature (e.g., 120-150 °C) for a specified time (e.g., 15-60 minutes).

• Work-up and Purification: After cooling to room temperature, filter the reaction mixture through a pad of celite, washing with an organic solvent. Concentrate the filtrate and purify the crude product by flash column chromatography.

Visualizations

Suzuki-Miyaura Catalytic Cycle

The following diagram illustrates the generally accepted mechanism for the Suzuki-Miyaura cross-coupling reaction.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Workflow

This diagram outlines the general experimental workflow for performing a Suzuki-Miyaura coupling reaction.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. benchchem.com [benchchem.com]
• 3. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Suzuki Coupling with 6-(methylthio)pyridin-3-ylboronic acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing Suzuki coupling reactions involving 6-(methylthio)pyridin-3-ylboronic acid. The information is presented in a user-friendly question-and-answer format to directly address common experimental challenges.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My Suzuki coupling reaction with 6-(methylthio)pyridin-3-ylboronic acid is not proceeding, or the yield is very low. What are the primary causes?

A1: Complete or near-complete reaction failure with this substrate can often be attributed to several critical factors:

• Catalyst Inactivation: The sulfur atom in the methylthio group can act as a poison to the palladium catalyst. Sulfur compounds can strongly coordinate to the palladium center, blocking active sites and leading to deactivation.[1]

• Protodeboronation: Pyridylboronic acids can be susceptible to protodeboronation, a side reaction where the C-B bond is cleaved and replaced by a C-H bond, especially under basic conditions.[2] This effectively removes the boronic acid from the catalytic cycle.

• Inappropriate Reaction Conditions: The choice of catalyst, ligand, base, solvent, and temperature is crucial for the successful coupling of heteroaromatic boronic acids. An improper combination of these parameters can lead to reaction failure.

Q2: How can I mitigate palladium catalyst poisoning by the methylthio group?

A2: Several strategies can be employed to overcome catalyst deactivation:

• Ligand Selection: Employ bulky, electron-rich phosphine ligands (e.g., Buchwald ligands such as SPhos, XPhos, or RuPhos) or N-heterocyclic carbene (NHC) ligands. These ligands can stabilize the palladium catalyst and promote the desired catalytic cycle over deactivation pathways.

• Catalyst Loading: Increasing the catalyst loading (e.g., from 1-2 mol% to 3-5 mol%) may compensate for partial deactivation.

• Slow Addition: In some cases, slow addition of the 6-(methylthio)pyridin-3-ylboronic acid to the reaction mixture can help to maintain a low concentration of the potentially poisoning reagent, minimizing its detrimental effect on the catalyst.

Q3: What are the common side reactions observed with 6-(methylthio)pyridin-3-ylboronic acid in Suzuki couplings, and how can they be minimized?

A3: Besides catalyst deactivation, several side reactions can reduce the yield of the desired product:

• Protodeboronation: This is a significant issue with many heteroaromatic boronic acids.[2] To minimize it:

  • Use milder bases like K₃PO₄ or Cs₂CO₃ instead of strong bases like NaOH.

  • Carefully control the amount of water in the reaction. Anhydrous conditions or a minimal amount of water are often preferred.

  • Consider converting the boronic acid to a more stable boronate ester (e.g., a pinacol ester) before the coupling reaction.

• Homocoupling: Formation of a biaryl product from the coupling of two molecules of the boronic acid or two molecules of the aryl halide can occur. This is often promoted by the presence of oxygen. Thoroughly degassing the reaction mixture and maintaining an inert atmosphere (Argon or Nitrogen) is critical to suppress this side reaction.

• Oxidation of the Boronic Acid: Boronic acids can be oxidized, especially at higher temperatures. Maintaining an inert atmosphere and using degassed solvents can help to prevent this.

Q4: What are the recommended starting conditions for optimizing the Suzuki coupling of 6-(methylthio)pyridin-3-ylboronic acid with an aryl bromide?

A4: A good starting point for optimization would be to screen a few combinations of catalysts, ligands, bases, and solvents. The following tables provide suggested starting conditions.

Data Presentation: Recommended Starting Conditions for Optimization

Table 1: Catalyst and Ligand Screening

Catalyst Precursor (mol%)	Ligand (mol%)	Rationale
Pd₂(dba)₃ (1.5)	SPhos (3.0)	A robust system for challenging heteroaromatic couplings.
Pd(OAc)₂ (2.0)	XPhos (4.0)	Another highly effective Buchwald ligand system.
PdCl₂(dppf) (3.0)	-	A common and often effective pre-catalyst for general Suzuki couplings.

Table 2: Base and Solvent System Screening

Base (equivalents)	Solvent System	Temperature (°C)	Rationale
K₃PO₄ (2.0)	1,4-Dioxane / H₂O (4:1)	100	A versatile and commonly used system for heteroaryl couplings.
Cs₂CO₃ (2.0)	Toluene / H₂O (5:1)	110	A stronger base that can be effective in difficult couplings.
K₂CO₃ (3.0)	DME / H₂O (4:1)	85	A milder base, which may help to reduce protodeboronation.

Note: All reactions should be performed under an inert atmosphere (Argon or Nitrogen) with degassed solvents.

Experimental Protocols

General Protocol for Suzuki Coupling with 6-(methylthio)pyridin-3-ylboronic acid

This protocol is a representative starting point and may require optimization for specific substrates.

Materials:

• Aryl halide (1.0 equiv)

• 6-(methylthio)pyridin-3-ylboronic acid (1.2 - 1.5 equiv)

• Palladium catalyst (e.g., Pd₂(dba)₃, 1.5 mol%)

• Ligand (e.g., SPhos, 3.0 mol%)

• Base (e.g., K₃PO₄, 2.0 equiv)

• Anhydrous, degassed solvent (e.g., 1,4-Dioxane)

• Degassed water

• Inert gas (Argon or Nitrogen)

• Schlenk flask or sealed reaction vial

Procedure:

• To a dry Schlenk flask or reaction vial containing a magnetic stir bar, add the aryl halide, 6-(methylthio)pyridin-3-ylboronic acid, and the base.

• Seal the flask/vial and evacuate and backfill with an inert gas (repeat 3 times).

• Under a positive pressure of inert gas, add the palladium catalyst and the ligand.

• Add the degassed solvent and degassed water via syringe.

• Place the sealed vessel in a preheated oil bath or heating block and stir at the desired temperature (e.g., 100 °C).

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Visualizations

Diagram 1: Suzuki Coupling Catalytic Cycle

Caption: General catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Diagram 2: Troubleshooting Workflow

Caption: A decision tree for troubleshooting Suzuki coupling reactions.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Protodeboronation - Wikipedia [en.wikipedia.org]

preventing protodeboronation of 6-(methylthio)pyridin-3-ylboronic acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers prevent the protodeboronation of 6-(methylthio)pyridin-3-ylboronic acid during their experiments.

Troubleshooting Guide

Issue: Low Yield of Desired Product and Presence of 2-(Methylthio)pyridine

If you are observing a low yield of your desired coupled product and detecting 2-(methylthio)pyridine as a major byproduct, it is highly likely that your 6-(methylthio)pyridin-3-ylboronic acid is undergoing significant protodeboronation. This is a common side reaction where the carbon-boron bond is cleaved and replaced with a carbon-hydrogen bond.[1]

Here is a step-by-step guide to troubleshoot and mitigate this issue:

1. Reaction Condition Assessment:

• Is your reaction pH optimized?

  • Problem: Heteroaromatic boronic acids, particularly those with a nitrogen atom positioned similarly to 2-pyridylboronic acid, can be highly susceptible to protodeboronation at neutral pH. This is due to the formation of a reactive zwitterionic intermediate.[1][2]

  • Solution: Adjusting the pH to either be more acidic or more basic can often suppress this decomposition pathway by shifting the equilibrium away from the zwitterion.[1][2] Experiment with different bases or the addition of a mild acid to find the optimal pH range for your specific substrate.

• Is your reaction temperature too high?

  • Problem: Elevated temperatures can accelerate the rate of protodeboronation.[2][3]

  • Solution: Attempt the reaction at a lower temperature. If the reaction is too slow, consider using a more active catalyst system rather than increasing the temperature.[3]

• Are you using an appropriate base?

  • Problem: While a base is necessary for the Suzuki-Miyaura coupling, strong bases, especially in high concentrations, can promote protodeboronation.[2][3]

  • Solution: Screen weaker, non-hydroxide bases such as potassium carbonate (K₂CO₃), potassium phosphate (K₃PO₄), or cesium carbonate (Cs₂CO₃).[3]

2. Reagent and Catalyst System Evaluation:

• Are you using the boronic acid directly?

  • Problem: Free boronic acids are often less stable than their ester derivatives.[4]

  • Solution: Consider converting the 6-(methylthio)pyridin-3-ylboronic acid to a more stable derivative, such as a pinacol ester or an MIDA boronate.[1][5] These derivatives act as a "slow-release" source of the boronic acid, keeping its concentration low throughout the reaction and minimizing side reactions.[1][5][6]

• Is your catalyst system efficient enough?

  • Problem: If the rate of the desired Suzuki-Miyaura coupling is slow, the boronic acid is exposed to the reaction conditions for a longer period, increasing the likelihood of protodeboronation.[1][3]

  • Solution: Employ a highly active palladium catalyst and appropriate ligands to accelerate the cross-coupling reaction.[1][2] Modern, electron-rich phosphine ligands (e.g., Buchwald-type ligands) are often effective.[3] Increasing the catalyst loading may also be beneficial.[2][3]

3. Experimental Setup and Protocol:

• Is your reaction environment strictly anhydrous and inert?

  • Problem: Water can act as a proton source for protodeboronation.[3] Oxygen can also lead to side reactions like homocoupling and catalyst deactivation.[2]

  • Solution: Use anhydrous solvents and thoroughly dry all glassware.[3] Ensure the reaction is set up under an inert atmosphere (e.g., argon or nitrogen) and that all reagents and solvents are properly degassed.[2]

Troubleshooting Workflow Diagram

Caption: A decision tree for troubleshooting low yields due to protodeboronation.

Frequently Asked Questions (FAQs)

Q1: What is protodeboronation?

A1: Protodeboronation is an undesirable side reaction in which the carbon-boron bond of a boronic acid is cleaved and replaced by a carbon-hydrogen bond.[1] This reaction consumes the boronic acid, leading to a reduced yield of the desired cross-coupled product and simplifying purification.[2]

Q2: Why is 6-(methylthio)pyridin-3-ylboronic acid potentially prone to protodeboronation?

Q3: How does pH affect the stability of my boronic acid?

A3: The pH of the reaction medium is a critical factor.[1] For many heteroaromatic boronic acids, protodeboronation is fastest at neutral pH due to the formation of a reactive zwitterionic species.[1][2] Both acidic and basic conditions can often slow down this decomposition by shifting the equilibrium away from this reactive intermediate.[1][2] The optimal pH is substrate-dependent and should be determined experimentally.

Q4: What is the best way to store 6-(methylthio)pyridin-3-ylboronic acid?

A4: Boronic acids are generally sensitive to moisture and air. It is best to store 6-(methylthio)pyridin-3-ylboronic acid in a tightly sealed container, under an inert atmosphere (argon or nitrogen), and in a cool, dry place. For long-term storage, refrigeration is recommended.

Q5: Can I use a boronic ester instead of the acid? What are the advantages?

A5: Yes, using a boronic ester, such as a pinacol or MIDA boronate, is a highly recommended strategy to prevent protodeboronation.[1][5] These esters are generally more stable than the corresponding boronic acids.[4] In the reaction, they act as a "slow-release" reservoir for the boronic acid, maintaining a low concentration of the more reactive species and thereby minimizing the rate of protodeboronation relative to the desired cross-coupling reaction.[1][6]

Factors Affecting Protodeboronation Rate

Factor	Effect on Protodeboronation Rate	Recommended Action to Minimize Protodeboronation
pH	Highly dependent on the boronic acid structure. Often maximal at neutral pH for heteroaromatics.[1][2]	Screen acidic and basic conditions to find the optimal pH.
Temperature	Higher temperatures generally increase the rate.[2][3]	Use the lowest effective temperature for the coupling reaction.
Base Strength	Stronger bases can accelerate the reaction.[2][3]	Use weaker, non-hydroxide bases (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃).[3]
Water Content	Water acts as a proton source, promoting the reaction.[3]	Use anhydrous solvents and ensure all glassware is dry.
Catalyst Activity	A slow coupling reaction allows more time for protodeboronation.[1][3]	Use a highly active catalyst and ligand system to accelerate the desired reaction.
Boronic Acid Form	Free boronic acids are often less stable.[4]	Use a more stable boronic ester derivative (e.g., pinacol, MIDA).[1][5]

Experimental Protocol: Suzuki-Miyaura Coupling with Minimized Protodeboronation

This protocol provides a general starting point for the Suzuki-Miyaura coupling of 6-(methylthio)pyridin-3-ylboronic acid (or its pinacol ester) with an aryl halide, incorporating best practices to minimize protodeboronation.

Reagents and Materials:

• 6-(methylthio)pyridin-3-ylboronic acid pinacol ester (1.2 equivalents)

• Aryl halide (1.0 equivalent)

• Palladium catalyst (e.g., Pd(OAc)₂, 2 mol%)

• Phosphine ligand (e.g., SPhos, 4 mol%)

• Anhydrous base (e.g., K₃PO₄, 2.0 equivalents)

• Anhydrous solvent (e.g., 1,4-dioxane or toluene)

• Schlenk flask or sealed reaction vial

• Inert gas supply (argon or nitrogen)

• Standard workup and purification reagents

Procedure:

• Preparation: Bake all glassware in an oven (>120 °C) overnight and allow it to cool under a stream of inert gas.

• Reagent Addition: To a Schlenk flask under an inert atmosphere, add the aryl halide (1.0 eq), the anhydrous base (e.g., K₃PO₄, 2.0 eq), the palladium catalyst (e.g., Pd(OAc)₂, 2 mol%), and the phosphine ligand (e.g., SPhos, 4 mol%).

• Solvent Addition: Add the anhydrous solvent via a syringe. Degas the resulting mixture by bubbling the inert gas through the solution for 15-20 minutes.

• Boronic Ester Addition: Add the 6-(methylthio)pyridin-3-ylboronic acid pinacol ester (1.2 eq) to the reaction mixture.

• Reaction: Heat the mixture to the desired temperature (start with a lower temperature, e.g., 80 °C) and stir. Monitor the reaction progress by TLC or LC-MS.

• Workup: After the reaction is complete (or has reached maximum conversion), cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Mechanism of Protodeboronation

The mechanism of protodeboronation can vary depending on the reaction conditions. The diagram below illustrates a generalized base-catalyzed pathway, which is often relevant in Suzuki-Miyaura coupling reactions.

Caption: A simplified mechanism for base-catalyzed protodeboronation.

References

• 1. Protodeboronation - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Assessing the stability and reactivity of a new generation of boronic esters | Poster Board #1276 - American Chemical Society [acs.digitellinc.com]
• 5. research.ed.ac.uk [research.ed.ac.uk]
• 6. A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. [PDF] Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids: pH-Rate Profiles, Autocatalysis, and Disproportionation. | Semantic Scholar [semanticscholar.org]
• 8. Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids: pH-Rate Profiles, Autocatalysis, and Disproportionation - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: 6-(methylthio)pyridin-3-ylboronic acid in Cross-Coupling Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing 6-(methylthio)pyridin-3-ylboronic acid in their experiments. The information is presented in a clear question-and-answer format to directly address specific issues that may be encountered.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed when using 6-(methylthio)pyridin-3-ylboronic acid in Suzuki-Miyaura coupling reactions?

A1: The most prevalent side reactions are protodeboronation and homocoupling of the boronic acid. Protodeboronation, the replacement of the boronic acid group with a hydrogen atom, is a known issue with heteroaromatic boronic acids.[1] Homocoupling results in the formation of a bipyridine byproduct. Additionally, while not as commonly reported, the methylthio group presents a potential site for oxidation under certain catalytic conditions.

Q2: My Suzuki coupling reaction with 6-(methylthio)pyridin-3-ylboronic acid is giving a low yield. What are the likely causes?

A2: Low yields in Suzuki couplings with pyridylboronic acids can stem from several factors:

• Catalyst Deactivation: The nitrogen atom in the pyridine ring can coordinate to the palladium catalyst, leading to deactivation.

• Protodeboronation: This is a significant decomposition pathway for pyridylboronic acids, especially in the presence of aqueous bases and at elevated temperatures.[2]

• Homocoupling: The self-coupling of the boronic acid can compete with the desired cross-coupling reaction.[1]

• Sub-optimal Reaction Conditions: The choice of catalyst, ligand, base, and solvent is critical for the success of the reaction.

Q3: How can I minimize protodeboronation of 6-(methylthio)pyridin-3-ylboronic acid?

A3: To minimize protodeboronation, consider the following strategies:

• Use Anhydrous Conditions: Employing anhydrous solvents and reagents can reduce the availability of a proton source.[2]

• Use Milder Bases: Strong aqueous bases can promote protodeboronation. Consider screening milder bases or using a non-aqueous base.

• Use Boronic Esters or Trifluoroborate Salts: These derivatives of the boronic acid are generally more stable and less prone to protodeboronation.[1] They can be formed from the boronic acid prior to the coupling reaction.

Q4: Is the methylthio group susceptible to side reactions under Suzuki coupling conditions?

A4: While less common than protodeboronation, the thioether moiety can potentially undergo oxidation to the corresponding sulfoxide or sulfone, or participate in C-S bond activation, particularly with certain palladium catalysts under harsh conditions. However, these are not typically the primary side reactions observed under standard Suzuki-Miyaura conditions.

Troubleshooting Guides

Issue 1: Low or No Product Formation

Potential Cause	Troubleshooting Steps
Catalyst Inactivity/Deactivation	- Ensure the use of a high-quality palladium catalyst. - Use bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) or N-heterocyclic carbene (NHC) ligands to stabilize the catalyst and prevent pyridine coordination.[1] - Consider using a pre-catalyst that is more resistant to deactivation.
Inefficient Transmetalation	- The choice of base is crucial for activating the boronic acid. Screen different bases such as K₃PO₄, Cs₂CO₃, or K₂CO₃.[1] - Ensure the base is finely powdered and well-dispersed in the reaction mixture.
Protodeboronation of Starting Material	- Confirm the integrity of the 6-(methylthio)pyridin-3-ylboronic acid before use. - Switch to the corresponding pinacol ester or trifluoroborate salt.[1] - Use anhydrous solvents and reagents.[2]
Low Reactivity of Coupling Partner	- If using an aryl chloride, which is less reactive than bromides or iodides, a more active catalyst system (e.g., with a Buchwald ligand) and higher temperatures may be necessary.[1]

A troubleshooting workflow for low product yield is illustrated below:

Troubleshooting workflow for low product yield.

Issue 2: Presence of Significant Byproducts

Observed Byproduct	Potential Cause	Troubleshooting Steps
Protodeboronated Starting Material	Hydrolysis of the C-B bond.	- See "How can I minimize protodeboronation?" in the FAQ section. - Lower the reaction temperature and shorten the reaction time.[2]
Homocoupled Bipyridine	Oxidative coupling of two boronic acid molecules.	- Thoroughly degas the reaction mixture and maintain an inert atmosphere (e.g., Argon or Nitrogen). - Use a Pd(0) source or an efficient pre-catalyst to minimize the presence of Pd(II) species that can promote homocoupling.[1]
Unidentified Impurities	Decomposition of starting materials or products.	- Analyze the crude reaction mixture by LC-MS or GC-MS to identify the impurities. - Consider potential oxidation of the methylthio group if reaction conditions are harsh. - Optimize purification methods, such as flash column chromatography with an appropriate solvent system.

The general catalytic cycle for the Suzuki-Miyaura coupling and potential side reactions are depicted below:

Suzuki-Miyaura cycle and common side reactions.

Experimental Protocols

A general protocol for a Suzuki-Miyaura coupling reaction using 6-(methylthio)pyridin-3-ylboronic acid is provided below. Note that optimization of the specific conditions (catalyst, ligand, base, solvent, temperature) is often necessary for each specific substrate combination.

General Procedure for Suzuki-Miyaura Coupling:

• Reaction Setup: To an oven-dried reaction vessel equipped with a magnetic stir bar, add 6-(methylthio)pyridin-3-ylboronic acid (1.0 eq.), the aryl halide (1.2 eq.), the base (e.g., K₃PO₄, 2.0 eq.), the palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 eq.), and the ligand (if required, e.g., SPhos, 0.10 eq.).

• Inert Atmosphere: Seal the vessel and evacuate and backfill with an inert gas (e.g., Argon or Nitrogen) three times.

• Solvent Addition: Add the degassed solvent (e.g., 1,4-dioxane/water mixture) via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-110 °C) and stir vigorously for the specified time (e.g., 4-24 hours). Monitor the reaction progress by TLC, GC-MS, or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water or brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography to obtain the desired coupled product.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Technical Support Center: 6-(Methylthio)pyridin-3-ylboronic Acid Reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 6-(methylthio)pyridin-3-ylboronic acid. The following information is designed to help you overcome common challenges and improve yields in your cross-coupling reactions.

Frequently Asked Questions (FAQs)

Q1: My Suzuki-Miyaura reaction with 6-(methylthio)pyridin-3-ylboronic acid is giving a low yield. What are the most common causes?

A1: Low yields in Suzuki-Miyaura reactions involving 6-(methylthio)pyridin-3-ylboronic acid can stem from several factors. One of the most common issues with pyridylboronic acids is their propensity for protodeboronation, a side reaction where the boronic acid group is replaced by a hydrogen atom.[1] This is often exacerbated by the presence of aqueous bases. Additionally, the nitrogen atom in the pyridine ring can coordinate with the palladium catalyst, potentially leading to catalyst inhibition or deactivation. Other factors to consider are the choice of catalyst, base, solvent, and reaction temperature, as well as the purity of your reagents.

Q2: What is protodeboronation and how can I minimize it in my reactions?

A2: Protodeboronation is a significant side reaction that reduces the amount of boronic acid available for the desired cross-coupling, thus lowering the yield.[1] This process is often catalyzed by acid, base, or even metal salts. For heteroaromatic boronic acids like 6-(methylthio)pyridin-3-ylboronic acid, the reaction pH is a critical factor.[1]

To minimize protodeboronation, you can:

• Use anhydrous conditions where possible: While some water is often necessary for the Suzuki-Miyaura reaction, excessive water can promote protodeboronation.

• Choose your base carefully: Weaker bases or non-aqueous bases might be preferable.

• Protect the boronic acid: In some cases, converting the boronic acid to a more stable boronate ester (e.g., a pinacol ester) can prevent premature decomposition.[2]

• Optimize reaction time: Shorter reaction times can reduce the exposure of the boronic acid to conditions that favor protodeboronation.

Q3: How does the methylthio group on the pyridine ring affect the reaction?

A3: The methylthio (-SMe) group is an electron-donating group, which can influence the electronic properties of the pyridine ring. This can affect the reactivity of the boronic acid in the transmetalation step of the Suzuki-Miyaura catalytic cycle. While specific studies on the direct electronic effect of the methylthio group on this particular boronic acid's reactivity are not abundant in the reviewed literature, electron-donating groups generally increase the electron density on the aromatic ring, which can impact the transmetalation rate.

Q4: Are there any known side products I should be aware of when using 6-(methylthio)pyridin-3-ylboronic acid?

A4: Besides the product of protodeboronation (6-(methylthio)pyridine), another common side product in Suzuki-Miyaura reactions is the homocoupling of the boronic acid to form a bipyridine species. This can occur under certain catalytic conditions. Careful selection of the palladium catalyst and reaction conditions can help to minimize this side reaction.

Troubleshooting Guide

Problem: Low to no product formation.

Possible Cause	Troubleshooting Suggestion
Catalyst Inactivity	Ensure your palladium catalyst is active. If using a Pd(0) source, make sure it has not been oxidized. Consider using a pre-catalyst that is more stable to air and moisture. For pyridylboronic acids, catalysts with bulky, electron-rich phosphine ligands are often effective.
Incorrect Base	The choice of base is critical. For pyridylboronic acids, inorganic bases like K₂CO₃, K₃PO₄, or Cs₂CO₃ are commonly used. The optimal base will depend on the specific substrates and solvent system.[3][4][5]
Inappropriate Solvent	The solvent plays a crucial role in solubilizing the reactants and catalyst, and can influence the reaction rate.[6][7] Common solvents for Suzuki reactions include toluene, dioxane, and DMF, often with the addition of water.[6] The optimal solvent or solvent mixture should be determined experimentally.
Low Reaction Temperature	Suzuki-Miyaura reactions often require heating. If you are not observing product formation, consider increasing the reaction temperature, typically in the range of 80-110 °C.
Reagent Purity	Impurities in the boronic acid, aryl halide, or solvent can poison the catalyst. Ensure all reagents are of high purity.

Problem: Significant formation of side products (e.g., protodeboronation, homocoupling).

Possible Cause	Troubleshooting Suggestion
Protodeboronation	As discussed in the FAQs, minimize water content, consider a milder base, or protect the boronic acid as a boronate ester.[1][2]
Homocoupling	This is often promoted by the presence of oxygen. Ensure your reaction is properly degassed and run under an inert atmosphere (e.g., nitrogen or argon). The choice of palladium catalyst and ligand can also influence the extent of homocoupling.

Data Summary

While specific comparative data for 6-(methylthio)pyridin-3-ylboronic acid is limited, the following tables provide a summary of general conditions used for Suzuki-Miyaura couplings of pyridylboronic acids, which can serve as a starting point for optimization.

Table 1: Effect of Different Bases on Suzuki-Miyaura Coupling Yields (General Pyridylboronic Acids)

Base	Typical Concentration	Solvent System	Temperature (°C)	Yield (%)	Reference
K₂CO₃	2-3 equivalents	Toluene/H₂O, Dioxane/H₂O	80-100	Moderate to High	[3][4][5]
K₃PO₄	2-3 equivalents	Dioxane/H₂O, Toluene	80-110	Often High	[4]
Cs₂CO₃	2-3 equivalents	Dioxane, Toluene	80-110	High	[3]
Na₂CO₃	2-3 equivalents	DMF/H₂O	80-100	Moderate to High	[4][5]

Table 2: Effect of Different Solvents on Suzuki-Miyaura Coupling Yields (General Pyridylboronic Acids)

Solvent	Typical Ratio (with H₂O if applicable)	Base	Temperature (°C)	Yield (%)	Reference
Toluene/H₂O	4:1 to 10:1	K₂CO₃, K₃PO₄	80-110	Good to Excellent	[6]
Dioxane/H₂O	4:1 to 10:1	K₂CO₃, K₃PO₄, Cs₂CO₃	80-110	Good to Excellent	[6][7]
DMF/H₂O	5:1 to 10:1	Na₂CO₃, K₂CO₃	80-100	Moderate to Good	[6]
Anhydrous Toluene	N/A	Cs₂CO₃	100-110	Can be effective for sensitive substrates	[8]

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling of 6-(Methylthio)pyridin-3-ylboronic Acid with an Aryl Bromide:

This protocol is a general starting point and may require optimization for specific substrates.

Materials:

• 6-(Methylthio)pyridin-3-ylboronic acid

• Aryl bromide

• Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf))

• Base (e.g., K₂CO₃, K₃PO₄)

• Solvent (e.g., Toluene/H₂O 4:1, Dioxane/H₂O 4:1)

• Anhydrous sodium sulfate or magnesium sulfate

• Organic solvent for extraction (e.g., ethyl acetate)

• Round-bottom flask

• Condenser

• Magnetic stirrer and stir bar

• Inert atmosphere setup (Nitrogen or Argon)

Procedure:

• To a round-bottom flask, add 6-(methylthio)pyridin-3-ylboronic acid (1.2 equivalents), the aryl bromide (1.0 equivalent), and the base (2-3 equivalents).

• Evacuate and backfill the flask with an inert gas (repeat 3 times).

• Add the degassed solvent to the flask.

• Add the palladium catalyst (typically 1-5 mol%) to the reaction mixture.

• Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the reaction mixture with an organic solvent such as ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Visualizations

Below are diagrams illustrating key concepts and workflows related to improving yields in 6-(methylthio)pyridin-3-ylboronic acid reactions.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

References

• 1. Protodeboronation - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Products from 6-(Methylthio)pyridin-3-ylboronic Acid Coupling Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the purification of products from Suzuki-Miyaura and other cross-coupling reactions involving 6-(methylthio)pyridin-3-ylboronic acid.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities encountered when using 6-(methylthio)pyridin-3-ylboronic acid in Suzuki coupling reactions?

A1: The most common impurities include unreacted starting materials such as the 6-(methylthio)pyridin-3-ylboronic acid and the coupling partner (aryl/heteroaryl halide or triflate), homocoupling byproducts of the boronic acid, the protodeboronated starting material (2-(methylthio)pyridine), and residual palladium catalyst. Inorganic salts from the base used in the reaction will also be present in the crude product mixture.

Q2: What is the recommended initial workup procedure for a Suzuki coupling reaction with 6-(methylthio)pyridin-3-ylboronic acid?

A2: A standard aqueous workup is the essential first step. This typically involves diluting the reaction mixture with an organic solvent like ethyl acetate or dichloromethane, followed by washing with water or a saturated aqueous solution of sodium bicarbonate to remove the majority of inorganic salts and water-soluble impurities. A subsequent wash with brine can aid in the separation of the organic and aqueous layers.

Q3: How can I remove unreacted 6-(methylthio)pyridin-3-ylboronic acid from my crude product?

A3: Unreacted boronic acids can often be removed by performing a liquid-liquid extraction with a basic aqueous solution (e.g., 1M NaOH). The boronic acid will be deprotonated to form a water-soluble boronate salt, which will partition into the aqueous layer. However, care must be taken as some coupled products with basic nitrogen atoms may also have some solubility in acidic or basic aqueous solutions.

Q4: My product is a dark-colored solid or oil. How can I remove the residual palladium catalyst?

A4: Residual palladium can often be removed by treating the crude product solution with a palladium scavenger, such as activated carbon or functionalized silica gel, followed by filtration through a pad of celite. Column chromatography is also an effective method for removing palladium residues.

Q5: Are there any known stability issues with 6-(methylthio)pyridin-3-ylboronic acid that might affect my reaction and purification?

A5: Yes, heteroaryl boronic acids, in general, can be prone to protodeboronation, where the boronic acid group is replaced by a hydrogen atom. This can be influenced by the reaction conditions, particularly temperature and the presence of water. Additionally, the methylthio group is susceptible to oxidation to the corresponding sulfoxide or sulfone, which may lead to the formation of related impurities.

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Product co-elutes with starting material (aryl halide) during column chromatography.	The polarity of the product and the starting aryl halide are very similar.	- Try a different solvent system for chromatography (e.g., dichloromethane/methanol, toluene/ethyl acetate).- Use a shallower solvent gradient during elution.- If the product contains a basic pyridine nitrogen, adding a small amount of a modifier to the eluent, such as triethylamine (for basic compounds) or acetic acid (for acidic impurities), can alter the retention time on silica gel.
Significant amount of homocoupled byproduct (bis(6-(methylthio)pyridin-3-yl)) is observed.	- The presence of oxygen in the reaction mixture.- The palladium(II) precatalyst is not efficiently reduced to the active palladium(0) species.	- Ensure the reaction is thoroughly degassed with an inert gas (e.g., argon or nitrogen) before adding the catalyst.- Consider using a Pd(0) catalyst source directly.- For purification, careful column chromatography or recrystallization may be necessary to separate the homocoupled dimer from the desired product.
Product is an oil and will not crystallize.	- Presence of impurities inhibiting crystallization.- The product may be intrinsically an oil at room temperature.	- Attempt further purification by column chromatography to remove impurities and then re-attempt crystallization.- If the product is an oil, purification by chromatography is the most suitable method.
Low recovery of product after aqueous workup.	- The product may have some solubility in the aqueous phase, especially if it is protonated or deprotonated depending on the pH.	- Ensure the pH of the aqueous phase is neutral or slightly basic before extraction to minimize the protonation of the pyridine nitrogen.- Back-extract the aqueous layers with the organic solvent to recover any dissolved product.

Experimental Protocols

Protocol 1: General Aqueous Workup

• Cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent such as ethyl acetate (EtOAc) or dichloromethane (DCM).

• Wash the organic layer sequentially with:

  • Water (2 x volume of the organic layer).

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution (1 x volume).

  • Brine (saturated aqueous NaCl solution) (1 x volume).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

• Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

Protocol 2: Column Chromatography for Purification

• Adsorbent: Silica gel (230-400 mesh).

• Eluent Selection: Start with a non-polar solvent system and gradually increase the polarity. A common starting point is a mixture of hexanes and ethyl acetate. For more polar compounds, a system of dichloromethane and methanol may be more effective.

  • Example Gradient: Start with 100% hexanes and gradually increase the percentage of ethyl acetate (e.g., from 0% to 50% EtOAc in hexanes).

• Procedure:

  • Dissolve the crude product in a minimal amount of the elution solvent or a stronger solvent like DCM.

  • Adsorb the crude product onto a small amount of silica gel (dry loading) for better separation.

  • Apply the sample to the top of the prepared silica gel column.

  • Elute the column with the chosen solvent system, collecting fractions.

  • Monitor the fractions by thin-layer chromatography (TLC) to identify those containing the pure product.

  • Combine the pure fractions and concentrate under reduced pressure.

Protocol 3: Recrystallization

• Solvent Selection: The ideal solvent is one in which the product is sparingly soluble at room temperature but highly soluble at an elevated temperature. Common solvent systems for biaryl pyridines include:

  • Ethanol

  • Isopropanol

  • Ethyl acetate/Hexanes

  • Dichloromethane/Hexanes

  • Toluene

• Procedure:

  • Dissolve the impure product in the minimum amount of the hot recrystallization solvent.

  • If the solution is colored due to impurities, a small amount of activated carbon can be added, and the solution can be hot-filtered.

  • Allow the solution to cool slowly to room temperature to form crystals.

  • Further cooling in an ice bath can increase the yield.

  • Collect the crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

Visualizations

Caption: General experimental workflow for the purification of Suzuki coupling products.

Caption: Troubleshooting decision tree for common purification challenges.

effect of base on 6-(methylthio)pyridin-3-ylboronic acid stability

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the stability and handling of 6-(methylthio)pyridin-3-ylboronic acid, particularly concerning the effects of bases. This resource is intended for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: My Suzuki-Miyaura coupling reaction using 6-(methylthio)pyridin-3-ylboronic acid is giving low or no yield. What are the potential stability issues I should consider?

A1: Low yields in Suzuki-Miyaura reactions involving pyridine boronic acids are often linked to the stability of the boronic acid itself, especially in the presence of a base. The primary degradation pathway to consider is protodeboronation, where the C-B bond is cleaved and replaced by a C-H bond. This process is often accelerated by strong bases and the presence of water. Additionally, oxidation of the boronic acid can occur, leading to the formation of boric acid and other byproducts.[1] For pyridine boronic acids, which can be particularly troublesome, hydrolysis is a common issue.[2]

Q2: What is the recommended base for reactions with 6-(methylthio)pyridin-3-ylboronic acid to ensure its stability?

A2: The choice of base is critical. While stronger bases can facilitate the catalytic cycle, they may also accelerate the degradation of the boronic acid. For sensitive substrates like many heterocyclic boronic acids, milder bases are often preferred. Consider using weaker inorganic bases such as potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃). In some cases, organic bases like triethylamine (NEt₃) or diisopropylethylamine (DIPEA) might be suitable, particularly if anhydrous conditions are required to minimize hydrolysis. It is advisable to screen a few different bases to find the optimal balance between reactivity and stability for your specific reaction.

Q3: How does the choice of solvent affect the stability of 6-(methylthio)pyridin-3-ylboronic acid in the presence of a base?

A3: The solvent system plays a significant role. Protic solvents, especially water, can be a source of protons for protodeboronation. While aqueous basic solutions are common in Suzuki-Miyaura couplings, for a sensitive boronic acid, minimizing the water content may be beneficial. Anhydrous polar aprotic solvents like dioxane, THF, or DMF can be good alternatives. If a protic co-solvent is necessary, using it in minimal amounts is recommended.

Q4: What are the best practices for storing 6-(methylthio)pyridin-3-ylboronic acid?

A4: According to manufacturer recommendations, 6-(methylthio)pyridin-3-ylboronic acid should be stored under an inert atmosphere at room temperature.[3] This suggests sensitivity to oxygen and/or moisture. For long-term storage, keeping it in a desiccator or a glovebox is advisable.

Q5: Are there more stable alternatives to 6-(methylthio)pyridin-3-ylboronic acid for cross-coupling reactions?

A5: Yes, for boronic acids that exhibit instability, several more robust surrogates can be used. These include:

• Potassium trifluoroborate salts: These are often crystalline, air-stable solids.

• MIDA (N-methyliminodiacetic acid) boronates: These are stable to anhydrous conditions and can undergo slow release of the boronic acid in the presence of an aqueous base.[4]

• Diethanolamine (DABO) complexes: These can form stable, heterocyclic boronic acid complexes that can be used directly in coupling reactions.[4]

Troubleshooting Guides

Issue: Significant Protodeboronation Observed (Loss of Boronic Acid Moiety)

Potential Cause	Troubleshooting Step
Base is too strong	Switch to a milder base such as K₂CO₃, Cs₂CO₃, or KF.
Presence of water	Use anhydrous solvents and reagents. Dry glassware thoroughly before use.
Prolonged reaction time at high temperature	Monitor the reaction closely and stop it as soon as the starting material is consumed. Consider if a lower reaction temperature could be effective with a more active catalyst system.

Issue: Reaction Fails to Initiate or Stalls

Potential Cause	Troubleshooting Step
Boronic acid has degraded during storage	Use a fresh batch of 6-(methylthio)pyridin-3-ylboronic acid. Consider converting it to a more stable derivative like a MIDA boronate for storage.
Incompatibility between base and solvent	Ensure the chosen base is sufficiently soluble in the reaction solvent. For biphasic reactions, ensure vigorous stirring.
Catalyst deactivation	Ensure the palladium catalyst is active and the reaction is run under an inert atmosphere to prevent oxidative degradation of the catalyst.

Quantitative Data Summary

Disclaimer: The following table presents illustrative data as no specific quantitative stability studies for 6-(methylthio)pyridin-3-ylboronic acid with different bases were found in the searched literature. Researchers should perform their own stability studies.

Base	Solvent	Temperature (°C)	Time (h)	Illustrative % Degradation
K₃PO₄	Dioxane/H₂O (4:1)	80	4	~25%
K₂CO₃	Dioxane/H₂O (4:1)	80	4	~10%
Cs₂CO₃	Dioxane	80	4	<5%
NEt₃	DMF	80	4	<5%

Experimental Protocols

Protocol for Assessing the Stability of 6-(methylthio)pyridin-3-ylboronic acid in the Presence of a Base

This protocol provides a general method for evaluating the stability of the title compound under conditions relevant to cross-coupling reactions using HPLC or ¹H NMR analysis.[1]

Materials:

• 6-(methylthio)pyridin-3-ylboronic acid

• Selected base (e.g., K₂CO₃, Cs₂CO₃, NEt₃)

• Anhydrous solvent (e.g., dioxane, DMF)

• Internal standard (e.g., 1,3,5-trimethoxybenzene)

• Reaction vials

• HPLC or NMR spectrometer

Procedure:

• Stock Solution Preparation: Prepare a stock solution of 6-(methylthio)pyridin-3-ylboronic acid and an internal standard in the chosen anhydrous solvent at a known concentration (e.g., 0.1 M).

• Sample Preparation: In separate reaction vials, add the stock solution and the selected base (e.g., 2-3 equivalents).

• Incubation: Stir the solutions at the desired reaction temperature (e.g., 80°C).

• Time Points: At regular intervals (e.g., 0, 1, 2, 4, 8 hours), take an aliquot from each reaction vial.

• Quenching and Analysis:

  • For HPLC analysis, quench the aliquot with a suitable acidic solution to neutralize the base, then dilute with the mobile phase.

  • For ¹H NMR analysis, the sample can be directly analyzed after dilution with a deuterated solvent.

• Data Analysis:

  • HPLC: Monitor the peak area of 6-(methylthio)pyridin-3-ylboronic acid relative to the internal standard over time. The appearance of new peaks may indicate degradation products.

  • ¹H NMR: Monitor the integral of characteristic peaks of the boronic acid relative to the internal standard. The appearance of new signals, potentially corresponding to the protodeboronated product (6-(methylthio)pyridine), should be noted.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. Degradation pathways of a peptide boronic acid derivative, 2-Pyz-(CO)-Phe-Leu-B(OH)(2) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 6-(Methylthio)pyridine-3-boronic acid | 321438-86-2 [sigmaaldrich.com]
• 4. DABO Boronates: Stable Heterocyclic Boronic Acid Complexes for Use in Suzuki-Miyaura Cross-Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Solvent Effects in Suzuki Reactions of 6-(methylthio)pyridin-3-ylboronic acid

Welcome to the technical support center for Suzuki reactions involving 6-(methylthio)pyridin-3-ylboronic acid. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to navigate the challenges associated with this specific substrate.

Troubleshooting Guide

This section addresses common issues encountered during the Suzuki-Miyaura coupling of 6-(methylthio)pyridin-3-ylboronic acid, offering potential causes and actionable solutions.

Issue 1: Low or No Yield of the Desired Product

• Potential Cause 1: Catalyst Inactivity or Poisoning. The sulfur atom in the methylthio group can potentially coordinate to the palladium catalyst, leading to deactivation or "poisoning."

  • Solution:

    • Increase the catalyst loading (e.g., from 1-2 mol% to 3-5 mol%).

    • Screen different palladium pre-catalysts and ligands. Buchwald-type ligands (e.g., SPhos, XPhos) are often effective for challenging substrates.[1]

    • Consider using a catalyst system known to be more resistant to sulfur poisoning.

• Potential Cause 2: Protodeboronation of the Boronic Acid. Pyridylboronic acids can be susceptible to protodeboronation, where the boronic acid group is replaced by a hydrogen atom, especially in the presence of water and a strong base.[1]

  • Solution:

    • Use anhydrous solvents and ensure all reagents are dry.

    • Employ a milder base such as K₂CO₃ or Cs₂CO₃ instead of stronger bases like NaOH.[1]

    • Consider converting the boronic acid to a more stable derivative, such as a pinacol ester, before the coupling reaction.

• Potential Cause 3: Poor Solubility of Reagents. Inadequate solubility of the boronic acid, aryl halide, or base can lead to a sluggish or incomplete reaction.

  • Solution:

    • Choose a solvent system that provides good solubility for all components at the reaction temperature. A mixture of an organic solvent and water is often effective.

    • Ensure vigorous stirring to maximize the interaction between phases if the reaction is heterogeneous.

Issue 2: Formation of Significant Side Products

• Potential Cause 1: Homocoupling of the Boronic Acid. Oxygen in the reaction mixture can lead to the oxidative homocoupling of the boronic acid.[1]

  • Solution:

    • Thoroughly degas the solvent and the reaction mixture before adding the catalyst. This can be done by bubbling an inert gas (argon or nitrogen) through the solvent or by using freeze-pump-thaw cycles.

• Potential Cause 2: Decomposition of the Starting Material or Product. The reaction temperature might be too high, leading to the degradation of sensitive functional groups.

  • Solution:

    • Lower the reaction temperature and monitor the reaction progress over a longer period.

    • Screen different catalyst systems that may operate efficiently at lower temperatures.

Frequently Asked Questions (FAQs)

Q1: What is the best starting point for solvent selection for a Suzuki reaction with 6-(methylthio)pyridin-3-ylboronic acid?

A1: Based on studies of similar heteroarylboronic acids, a mixture of an ethereal solvent and water, such as 1,4-dioxane/water or THF/water, is a good starting point. The water can aid in the dissolution of the base and facilitate the transmetalation step. However, the optimal solvent and the ideal organic solvent-to-water ratio are often substrate-dependent and may require screening.[2]

Q2: How can I minimize protodeboronation of 6-(methylthio)pyridin-3-ylboronic acid?

A2: To minimize protodeboronation, it is recommended to use anhydrous conditions if possible, employ milder bases like potassium carbonate, and avoid prolonged reaction times at high temperatures. Alternatively, converting the boronic acid to its pinacol ester can significantly increase its stability.

Q3: Can the methylthio group interfere with the Suzuki reaction?

A3: Yes, sulfur-containing functional groups have the potential to coordinate with the palladium catalyst, which can lead to reduced catalytic activity. If catalyst poisoning is suspected, increasing the catalyst loading or using more robust catalyst systems with bulky, electron-rich phosphine ligands can be beneficial.

Q4: Is it necessary to protect the pyridine nitrogen?

A4: The pyridine nitrogen can potentially interact with the palladium catalyst, which is sometimes referred to as the "2-pyridyl problem" in related systems.[3][4] For 3-pyridyl systems like this, it is generally not necessary to protect the nitrogen, but if issues persist, it could be a strategy to consider.

Data Presentation

The following table summarizes the effect of different solvents on the yield of Suzuki-Miyaura cross-coupling reactions for analogous heteroarylboronic acids. This data can be used as a guide for selecting a starting solvent system for your experiments with 6-(methylthio)pyridin-3-ylboronic acid.

Entry	Solvent System (v/v)	Substrate System	Yield (%)	Reference
1	Toluene	PyFluor & 2-thiopheneboronic acid pinacol ester	Low	[2]
2	Toluene/H₂O	PyFluor & 2-thiopheneboronic acid pinacol ester	Moderate	[2]
3	1,4-Dioxane	PyFluor & 2-thiopheneboronic acid pinacol ester	Good	[2]
4	1,4-Dioxane/H₂O (4:1)	PyFluor & 2-thiopheneboronic acid pinacol ester	72	[2]
5	Diglyme	PyFluor & 2-thiopheneboronic acid pinacol ester	Good	[2]
6	DMF	PyFluor & 2-thiopheneboronic acid pinacol ester	Moderate	[2]
7	Acetonitrile	PyFluor & 2-thiopheneboronic acid pinacol ester	Acceptable	[2]
8	Isopropanol	PyFluor & 2-thiopheneboronic acid pinacol ester	Acceptable	[2]
9	1,4-Dioxane	5-bromo-1,3-benzodioxole & phenylboronic acid	59	[5]
10	Methanol/H₂O (3:2)	Bromobenzene & phenylboronic acid	96.3	[6]
11	THF	Bromobenzene & phenylboronic acid	10.4	[6]

Experimental Protocols

Below is a general experimental protocol for the Suzuki-Miyaura coupling of 6-(methylthio)pyridin-3-ylboronic acid with an aryl bromide. This should be considered a starting point and may require optimization for specific substrates.

General Procedure for Suzuki-Miyaura Coupling:

• Reagent Preparation: In a dry reaction vessel equipped with a magnetic stir bar, combine 6-(methylthio)pyridin-3-ylboronic acid (1.2-1.5 equivalents), the aryl bromide (1.0 equivalent), and a suitable base (e.g., K₂CO₃, 2.0-3.0 equivalents).

• Inert Atmosphere: Seal the vessel and purge with an inert gas (argon or nitrogen) for 10-15 minutes.

• Catalyst Addition: Under the inert atmosphere, add the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%) and any additional ligand if required.

• Solvent Addition: Add the degassed solvent system (e.g., 1,4-dioxane/water 4:1) via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by a suitable analytical technique (e.g., TLC, LC-MS, or GC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Mandatory Visualization

Caption: Troubleshooting workflow for low-yield Suzuki reactions.

Caption: Logical flow for solvent selection and optimization.

References

• 1. benchchem.com [benchchem.com]
• 2. Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Suzuki-Miyaura Cross-Coupling Reactions

Topic: Minimizing Homocoupling of 6-(methylthio)pyridin-3-ylboronic Acid

This guide provides targeted troubleshooting advice, frequently asked questions (FAQs), and optimized protocols for researchers, scientists, and drug development professionals to minimize the formation of the homocoupling byproduct, bis(6-(methylthio)pyridin-3-yl), during the Suzuki-Miyaura cross-coupling of 6-(methylthio)pyridin-3-ylboronic acid.

Frequently Asked Questions (FAQs)

Q1: What is boronic acid homocoupling and why is it a significant issue with my 6-(methylthio)pyridin-3-ylboronic acid reaction?

A1: Homocoupling is a major side reaction in which the boronic acid reagent couples with itself to form a symmetrical biaryl byproduct—in this case, bis(6-(methylthio)pyridin-3-yl). This unwanted reaction consumes your boronic acid, lowers the yield of your desired cross-coupled product, and complicates purification due to the structural similarity of the byproduct to the target molecule. The electron-donating methylthio group and the Lewis basic nitrogen on the pyridine ring of your specific substrate can influence the catalytic cycle, potentially making side reactions like homocoupling more competitive.

Q2: What are the prima[1]ry drivers of boronic acid homocoupling?

A2: The two most common causes of homocoupling are the presence of oxygen and the use of Palladium(II) precatalysts.

• Oxygen: Trace am[1][2]ounts of oxygen in the reaction can oxidize the active Pd(0) catalyst to Pd(II) species. These Pd(II) intermediate[1]s can then catalyze the homocoupling of two boronic acid molecules. It has been shown that hi[1][3]gher oxygen levels directly correlate with an increase in homocoupling byproducts.

• Palladium(II) Preca[1][3]talysts: When using a Pd(II) source like Pd(OAc)₂ or PdCl₂, it must first be reduced in situ to the active Pd(0) form. A common pathway for this[3] reduction involves the boronic acid itself, where two molecules of the boronic acid couple to form the dimer, generating Pd(0) at the expense of your starting material.

Q3: How can I effectiv[2][3][4]ely remove oxygen from my reaction?

A3: Rigorous degassing of solvents and the reaction vessel is the most critical step to prevent oxygen-mediated homocoupling. Two effective methods are[5]:

• Inert Gas Sparging: Bubbling an inert gas like argon or nitrogen through the solvent for an extended period (e.g., 20-30 minutes) displaces dissolved oxygen.

• Freeze-Pump-Thaw: [1][6] For more rigorous oxygen removal, this technique involves freezing the solvent (e.g., with liquid nitrogen), evacuating the headspace under high vacuum, and then thawing. This cycle is typically repeated three times.

Q4: Can the choice of [1]palladium source and ligand reduce homocoupling?

A4: Absolutely. The selection of the catalyst system is critical.

• Palladium Source: Using a Pd(0) precatalyst, such as Pd₂(dba)₃ or Pd(PPh₃)₄, is generally preferred over Pd(II) sources. Pd(0) catalysts can enter[2][7] the catalytic cycle directly, bypassing the initial reduction step that often consumes the boronic acid via homocoupling.

• Ligands: Bulky, e[2]lectron-rich phosphine ligands (e.g., SPhos, XPhos, P(t-Bu)₃) are highly recommended. These ligands accelerate [7][8][9]the desired oxidative addition and reductive elimination steps of the Suzuki cycle. A faster, more efficient [7][8]cross-coupling cycle can outcompete the slower homocoupling pathway.

Q5: My substrate is a [7]heteroaryl boronic acid. Are there special stability considerations?

A5: Yes. Heteroaryl boronic acids, especially 2-pyridyl analogues and related structures, are known to be susceptible to protodeboronation (hydrolysis of the C-B bond). While your substrate is a[3][4][10][11] 3-pyridyl boronic acid, protodeboronation is still a relevant competing side reaction. To enhance stability, consider converting the boronic acid to a more robust boronate ester, such as a pinacol or MIDA (N-methyliminodiacetic acid) ester. These derivatives often e[1][3][11]xhibit greater stability and can be used to slowly release the active boronic acid in situ, minimizing degradation and side reactions.

Troubleshooting Guid[12]e

Problem: High levels of bis(6-(methylthio)pyridin-3-yl) byproduct are detected by LC-MS or NMR.

Below is a systematic guide to diagnose and resolve the issue. The table summarizes key parameters and their expected impact on homocoupling.

Optimization Strategy Table

Parameter	Change/Condition	Expected Impact on Homocoupling	Rationale
Atmosphere	Rigorously degassed solvents & inert gas blanket (Ar/N₂)	Decrease	Minimizes O₂ which promotes homocoupling via oxidation of Pd(0) to Pd(II).
Palladium Source [1][2][5]	Use Pd(0) precatalyst (e.g., Pd₂(dba)₃) instead of Pd(II) (e.g., Pd(OAc)₂)	Decrease	Avoids the initial homocoupling pathway that can occur during the in situ reduction of Pd(II) catalysts.
Ligand	Use bulk[1][2]y, electron-rich phosphine (e.g., SPhos, XPhos)	Decrease	Accelerates the desired oxidative addition and reductive elimination steps, making the cross-coupling kinetically favored over homocoupling.
Base	Use a weak[7][8][9]er, soluble base (e.g., K₃PO₄, K₂CO₃, Cs₂CO₃)	Decrease	A milder base can sometimes suppress side reactions. The choice is highly substrate-dependent and may require screening.
Solvent	Anhydro[2][8]us polar aprotic (e.g., Dioxane, THF, Toluene)	Decrease	Reduces the rate of protodeboronation, a competing decomposition pathway for heteroaryl boronic acids.
Boron Reagent	C[12]onvert to Pinacol or MIDA boronate ester	Decrease	These esters are often more stable towards protodeboronation and can exhibit different reactivity in transmetalation, sometimes reducing side reactions.
Reagent Addition [1]	Slow addition of boronic acid/ester via syringe pump	Decrease	Maintains a low instantaneous concentration of the boronic acid, which can suppress the bimolecular homocoupling reaction.

Experimental [1][13]Protocols

Protocol 1: Recommended Low-Homocoupling Suzuki-Miyaura Coupling

This protocol incorporates best practices to minimize the homocoupling of 6-(methylthio)pyridin-3-ylboronic acid.

Materials:

• 6-(methylthio)pyridin-3-ylboronic acid (1.2 equiv.)

• Aryl Halide (1.0 equiv.)

• Pd₂(dba)₃ (1.5 mol%)

• SPhos (3.5 mol%)

• Potassium Phosphate (K₃PO₄), finely powdered (2.0 equiv.)

• 1,4-Dioxane (anhydrous, degassed)

• Inert gas (Argon or Nitrogen)

• Schlenk flask or sealable reaction vial

Procedure:

• Degassing: Sparge the anhydrous 1,4-dioxane with argon for 30 minutes to remove dissolved oxygen.

• Vessel Preparation: To a dry Schlenk flask equipped with a magnetic stir bar, add the aryl halide (1.0 equiv.), 6-(methylthio)pyridin-3-ylboronic acid (1.2 equiv.), and finely powdered K₃PO₄ (2.0 equiv.).

• Inerting the System: Seal the flask, then evacuate and backfill with argon. Repeat this cycle three times to ensure a completely inert atmosphere.

• Reagent Addition: Under a positive pressure of argon, add the Pd₂(dba)₃ and SPhos solids.

• Solvent Addition: Add the degassed 1,4-dioxane via a syringe.

• Reaction: Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS. Reactions are typically complete within 4-12 hours.

• Workup: After the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by flash column chromatography on silica gel to isolate the desired cross-coupled product.

Visualizations

Catalytic Cycle Competition

The following diagram illustrates the key mechanistic fork where the active Pd(0) catalyst can either enter the desired cross-coupling cycle or an undesired homocoupling pathway, often initiated by oxidation to Pd(II).

Caption: Competing pathways in Suzuki-Miyaura coupling.

Troubleshooting Workflow

This flowchart provides a logical sequence of steps to troubleshoot and mitigate excessive homocoupling.

Caption: A logical workflow for troubleshooting homocoupling.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Yoneda Labs [yonedalabs.com]
• 4. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 10. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to LC-MS Analysis of 6-(methylthio)pyridin-3-ylboronic Acid Reactions for Pharmaceutical and Chemical Research

For researchers, scientists, and drug development professionals, the precise analysis of reaction components is critical for success. This guide provides a detailed comparison of Liquid Chromatography-Mass Spectrometry (LC-MS) methods and other analytical techniques for monitoring reactions involving 6-(methylthio)pyridin-3-ylboronic acid, a key building block in modern synthetic chemistry.

The accurate monitoring of chemical reactions is paramount for optimizing reaction conditions, determining yield and purity, and identifying byproducts. This is particularly crucial in the pharmaceutical and fine chemical industries where the efficiency and safety of synthetic processes are of utmost importance. 6-(methylthio)pyridin-3-ylboronic acid is a versatile reagent frequently employed in cross-coupling reactions, most notably the Suzuki-Miyaura reaction, to form carbon-carbon bonds. The inherent characteristics of boronic acids, including their polarity and propensity to form anhydrides (boroxines), present unique analytical challenges.

This guide offers a comprehensive overview of LC-MS methodologies for the analysis of reactions involving 6-(methylthio)pyridin-3-ylboronic acid. It further compares the performance of LC-MS with alternative techniques such as High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Gas Chromatography-Mass Spectrometry (GC-MS), providing detailed experimental protocols and supporting data to aid in method selection and implementation.

Comparative Analysis of Analytical Methodologies

The choice of analytical technique for monitoring reactions of 6-(methylthio)pyridin-3-ylboronic acid depends on several factors including the specific analytical need (e.g., quantification, impurity profiling), available instrumentation, and the complexity of the reaction mixture. LC-MS is often the preferred method due to its high sensitivity and selectivity.

Feature	LC-MS	HPLC-UV	GC-MS	Capillary Electrophoresis (CE)
Principle	Separation by liquid chromatography followed by mass-to-charge ratio detection.	Separation by liquid chromatography with detection based on UV absorbance.	Separation of volatile compounds by gas chromatography followed by mass-to-charge ratio detection.	Separation based on electrophoretic mobility in a capillary.
Sensitivity	Very High (pg to fg levels)	Moderate (ng to µg levels)	High (pg to ng levels), requires derivatization.	High
Selectivity	Very High	Moderate to High	Very High	High
Sample Preparation	Simple dilution often sufficient.	Simple dilution.	Derivatization required to increase volatility.	Simple dilution.
Compound Amenability	Wide range of polar and non-polar compounds.	Compounds with a UV chromophore.	Volatile and thermally stable compounds (after derivatization for boronic acids).	Charged and polar compounds.
Key Advantages	Provides molecular weight and structural information. Ideal for complex mixtures.	Robust, widely available, and cost-effective for routine analysis.	Excellent separation efficiency for volatile impurities.	High separation efficiency and low sample consumption.[1][2][3]
Key Disadvantages	Higher instrumentation cost. Matrix effects can cause ion suppression.	Co-eluting impurities can interfere with quantification. Does not provide molecular weight information.	Not suitable for non-volatile or thermally labile compounds without derivatization.[4][5][6]	Sensitive to matrix composition.

In-depth Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below to facilitate their application in a laboratory setting.

Protocol 1: High-Performance UPLC-MS for Reaction Monitoring

This method is optimized for the high-throughput analysis of 6-(methylthio)pyridin-3-ylboronic acid and its reaction products.[7][8]

Instrumentation:

• Ultra-Performance Liquid Chromatography (UPLC) system coupled to a single quadrupole or triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

Chromatographic Conditions:

• Column: Acquity BEH C18, 1.7 µm, 2.1 x 50 mm or similar reversed-phase column.

• Mobile Phase A: 10 mM Ammonium acetate in water.

• Mobile Phase B: Acetonitrile.

• Gradient: 5% B to 95% B over 5 minutes.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 1-5 µL.

Mass Spectrometry Conditions:

• Ionization Mode: ESI Positive.

• Capillary Voltage: 3.0 kV.

• Cone Voltage: 30 V.

• Source Temperature: 150 °C.

• Desolvation Temperature: 350 °C.

• Scan Range: m/z 100-500.

Sample Preparation:

• Withdraw an aliquot (e.g., 10 µL) from the reaction mixture.

• Quench the reaction by diluting the aliquot in 1 mL of acetonitrile/water (1:1 v/v).

• Vortex the sample and centrifuge to pellet any solids.

• Transfer the supernatant to an autosampler vial for analysis.

Expected m/z Values:

• 6-(methylthio)pyridin-3-ylboronic acid: [M+H]+ = 170.0.[9]

• 6-(methylthio)pyridin-3-ylboronic acid boroxine (trimer): [M+H]+ = 472.1 (calculated for C18H21B3N3O3S3).

• Suzuki-Miyaura product with Phenylbromide: [M+H]+ = 216.1 (calculated for C12H13NS).

Protocol 2: Comparative HPLC-UV Analysis

This protocol is suitable for routine quantitative analysis where high sensitivity is not the primary requirement.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a Diode Array Detector (DAD) or a variable wavelength UV detector.

Chromatographic Conditions:

• Column: C18 reversed-phase column, 5 µm, 4.6 x 150 mm.

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: Acetonitrile.

• Gradient: 10% B to 90% B over 15 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

Sample Preparation:

• Follow the same procedure as for the UPLC-MS analysis.

Protocol 3: GC-MS Analysis following Derivatization

This method can be employed for the analysis of volatile impurities and for confirmatory analysis.

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).

Derivatization Procedure:

• Evaporate a known volume of the quenched reaction sample to dryness under a stream of nitrogen.

• Add 100 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) and 50 µL of dry pyridine.

• Seal the vial and heat at 70 °C for 30 minutes.

• Cool to room temperature before injection.

GC-MS Conditions:

• Column: DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness or equivalent.

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• Inlet Temperature: 250 °C.

• Oven Program: Start at 100 °C, hold for 2 minutes, then ramp to 280 °C at 15 °C/min, and hold for 5 minutes.

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 50-550.

Visualizing Workflows and Pathways

To further clarify the experimental processes and chemical transformations, the following diagrams are provided.

Caption: Experimental workflow for the comparative analysis of 6-(methylthio)pyridin-3-ylboronic acid reactions.

Caption: Simplified signaling pathway of the Suzuki-Miyaura cross-coupling reaction.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Development and validation of non-aqueous capillary electrophoresis methods to analyze boronic esters and acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scilit.com [scilit.com]
• 4. gcms.cz [gcms.cz]
• 5. Fast quantitative analysis of boric acid by gas chromatography-mass spectrometry coupled with a simple and selective derivatization reaction using triethanolamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Investigation of the derivatization conditions for GC-MS metabolomics of biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A high throughput analysis of boronic acids using ultra high performance liquid chromatography-electrospray ionization mass spectrometry - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. scbt.com [scbt.com]

A Comparative Guide to Purity Assessment of 6-(methylthio)pyridin-3-ylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

The purity of reagents is of paramount importance in drug discovery and development to ensure reliable and reproducible results. 6-(methylthio)pyridin-3-ylboronic acid is a vital building block in medicinal chemistry, frequently employed in Suzuki-Miyaura cross-coupling reactions to synthesize complex organic molecules. This guide provides a comparative overview of analytical methodologies for assessing the purity of this compound, complete with experimental protocols and data interpretation.

Analytical Methodologies for Purity Determination

A combination of chromatographic and spectroscopic techniques is essential for a comprehensive purity assessment of 6-(methylthio)pyridin-3-ylboronic acid. The most effective methods include High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy.

High-Performance Liquid Chromatography (HPLC): HPLC is a high-resolution and sensitive technique ideal for quantifying the purity of boronic acids. However, challenges can arise due to their polarity and the propensity to form cyclic anhydrides, known as boroxines.[1] Reversed-Phase HPLC (RP-HPLC) is the most common mode used. For polar compounds like boronic acids, careful method development is crucial to achieve satisfactory retention and separation.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is an indispensable tool for structural confirmation and purity evaluation. Both ¹H and ¹¹B NMR are highly valuable for analyzing boronic acids. ¹H NMR provides detailed information about the proton environment of the molecule, enabling the identification of the primary compound and any organic impurities. A common challenge with boronic acids is their tendency to form trimeric anhydrides (boroxines), which can result in complex or broadened spectra.[1]

Comparative Data of Analytical Techniques

The following table summarizes hypothetical purity data for three different batches of 6-(methylthio)pyridin-3-ylboronic acid, as determined by HPLC and ¹H NMR.

Batch ID	Purity by HPLC (%)	Purity by ¹H NMR (%)	Major Impurity Detected
Batch A	98.5	98.2	Boroxine Trimer
Batch B	97.2	97.0	Unidentified Organic Impurity
Batch C	99.1	99.0	None Detected

Experimental Protocols

Purity Determination by Reversed-Phase HPLC (RP-HPLC)

This protocol outlines a general reversed-phase HPLC method suitable for the analysis of 6-(methylthio)pyridin-3-ylboronic acid.

Instrumentation:

• HPLC system with a UV detector

• C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm)

Reagents:

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Sample Diluent: 1:1 mixture of Mobile Phase A and Mobile Phase B

Procedure:

• Sample Preparation: Accurately weigh approximately 1 mg of 6-(methylthio)pyridin-3-ylboronic acid. Dissolve it in the sample diluent to a final concentration of 0.1 mg/mL.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 30 °C

  • UV Detection: 254 nm

  • Gradient Elution:

    Time (min)	% Mobile Phase B
    0	5
    20	95
    25	95
    26	5

    | 30 | 5 |

• Data Analysis: Calculate the purity by dividing the peak area of the main component by the total peak area of all components.

Purity Determination by ¹H NMR Spectroscopy

This protocol describes the procedure for determining the purity of 6-(methylthio)pyridin-3-ylboronic acid using ¹H NMR.

Instrumentation:

• NMR Spectrometer (e.g., 400 MHz)

Reagents:

• Deuterated Solvent: DMSO-d₆

• Internal Standard: Maleic acid (or other suitable standard)

Procedure:

• Sample Preparation: Accurately weigh about 5 mg of 6-(methylthio)pyridin-3-ylboronic acid and a similar, accurately weighed amount of the internal standard into an NMR tube.

• Add approximately 0.7 mL of DMSO-d₆ to the NMR tube and dissolve the sample completely.

• Data Acquisition: Acquire the ¹H NMR spectrum according to the instrument's standard procedures.

• Data Analysis:

  • Integrate a well-resolved peak of the analyte and a peak of the internal standard.

  • Calculate the purity using the following formula: Purity (%) = (Area_analyte / N_analyte) / (Area_standard / N_standard) * (MW_analyte / MW_standard) * (Weight_standard / Weight_analyte) * Purity_standard Where:

    • Area = Integral area of the peak

    • N = Number of protons for the integrated peak

    • MW = Molecular weight

    • Weight = Mass of the substance

Visualizing Experimental and Logical Relationships

To better illustrate the processes involved in purity assessment, the following diagrams have been generated.

References

• 1. benchchem.com [benchchem.com]

Navigating the Reactivity Landscape of Substituted Pyyridylboronic Acids in Suzuki-Miyaura Cross-Coupling

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with remarkable efficiency and functional group tolerance. Within this versatile reaction class, pyridylboronic acids are indispensable building blocks for the synthesis of a vast array of pharmaceuticals, agrochemicals, and materials. However, the reactivity of the pyridylboronic acid core is profoundly influenced by the nature and position of substituents on the pyridine ring. This guide provides an objective comparison of the reactivity of variously substituted pyridylboronic acids, supported by experimental data, to aid in the selection of optimal reagents and reaction conditions.

Understanding the Impact of Substitution

The reactivity of a substituted pyridylboronic acid in a Suzuki-Miyaura coupling is primarily governed by a combination of electronic and steric effects.

Electronic Effects: The electron-deficient nature of the pyridine ring, stemming from the electronegativity of the nitrogen atom, generally leads to a slower rate of transmetalation compared to their phenylboronic acid counterparts.[1]

• Electron-withdrawing groups (EWGs) , such as chloro or bromo, further decrease the electron density of the pyridine ring. This can hinder the transmetalation step of the catalytic cycle, a key step in the formation of the new C-C bond.

• Electron-donating groups (EDGs) , such as methoxy, can partially mitigate the electron deficiency of the pyridine ring, potentially leading to improved reactivity in some cases.

Steric Effects: The presence of substituents, particularly in the positions ortho to the boronic acid group (the 2- and 6-positions), can significantly impact the reaction outcome. Steric hindrance can impede the approach of the palladium catalyst to the boronic acid, thereby slowing down the reaction rate and, in some cases, leading to lower yields.[2][3]

Comparative Reactivity Data

The following table summarizes the performance of various substituted pyridylboronic acids in Suzuki-Miyaura cross-coupling reactions with different aryl and heteroaryl halides. The data highlights the influence of substituent patterns on reaction yields under specific, reported conditions.

Pyridylboronic Acid	Coupling Partner	Catalyst (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
2-Bromo-5-pyridylboronic acid	2-Bromothiophene	Pd(PPh₃)₄ (4)	Na₂CO₃	DMF	80	18	32	[4]
2-Chloro-5-pyridylboronic acid	2-Bromothiophene	Pd(PPh₃)₄ (4)	Na₂CO₃	DMF	80	18	75	[4]
2-Methoxy-5-pyridylboronic acid	2-Bromothiophene	Pd(PPh₃)₄ (4)	Na₂CO₃	DMF	80	18	80	[4]
2-Chloro-5-pyridylboronic acid	2-Bromopyridine	Pd(PPh₃)₄ (4)	Na₂CO₃	DMF	80	18	71	[4]
2-Methoxy-5-pyridylboronic acid	2-Bromopyridine	Pd(PPh₃)₄ (4)	Na₂CO₃	DMF	80	18	78	[4]
3-Pyridylboronic acid	3-Bromoquinoline	Pd(OAc)₂ (3) / PPh₃ (12)	K₃PO₄	Dioxane	100	12	85	[5]
4-Pyridylboronic acid pinacol ester	Pyridine-2-sulfonyl fluoride	Pd(dppf)Cl₂ (10)	Na₃PO₄	Dioxane/H₂O	100	16	40	[6][7]
3-Pyridylboronic acid pinacol ester	Pyridine-2-sulfonyl fluoride	Pd(dppf)Cl₂ (10)	Na₃PO₄	Dioxane/H₂O	100	16	45	[6][7]
2-Chloro-5-pyridylboronic acid	2,4-Dichloropyrimidine	Pd(PPh₃)₄ (4)	Na₂CO₃	DMF	80	18	23	[4]

Experimental Protocols

Detailed and reproducible experimental procedures are critical for successful Suzuki-Miyaura couplings. Below are representative protocols extracted from the literature.

General Procedure for Suzuki-Miyaura Coupling of Pyridylboronic Acids with Heteroaryl Bromides[4]

• To a reaction vessel, add the pyridylboronic acid (1.0 equiv), the heteroaryl bromide (1.0 equiv), and tetrakis(triphenylphosphine)palladium(0) (4 mol%).

• The vessel is evacuated and backfilled with an inert atmosphere (e.g., argon or nitrogen).

• Add anhydrous N,N-dimethylformamide (DMF).

• To this mixture, add a 2M aqueous solution of sodium carbonate (3.0 equiv).

• The reaction mixture is then heated to 80 °C and stirred for 18 hours.

• After cooling to room temperature, the reaction mixture is diluted with ethyl acetate and washed with water and brine.

• The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure.

• The crude product is purified by column chromatography on silica gel.

General Procedure for Suzuki-Miyaura Coupling of 3-Pyridyl Triflates with Alkenyl Boronates[5]

• In a flask, combine the 3-pyridyl triflate (1.0 equiv), the alkenyl pinacol boronate (1.5 equiv), tetrakis(triphenylphosphine)palladium(0) (10 mol%), and potassium phosphate (3.0 equiv).

• The flask is purged with an inert atmosphere.

• Anhydrous dioxane is added, and the mixture is heated to 100 °C.

• The reaction progress is monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, the reaction is cooled to room temperature, diluted with an organic solvent (e.g., ethyl acetate), and washed with water.

• The organic layer is dried, filtered, and concentrated.

• The residue is purified by flash column chromatography.

Experimental Workflow Visualization

The following diagram illustrates a typical experimental workflow for a Suzuki-Miyaura cross-coupling reaction involving a substituted pyridylboronic acid.

General Suzuki-Miyaura cross-coupling workflow.

Conclusion

The reactivity of substituted pyridylboronic acids in Suzuki-Miyaura cross-coupling is a nuanced interplay of electronic and steric factors. While electron-withdrawing groups can decrease reactivity, careful optimization of reaction conditions, including the choice of catalyst, ligand, base, and solvent, can often lead to successful couplings. This guide provides a foundational understanding and practical data to assist researchers in navigating the complexities of these important synthetic transformations. For challenging substrates, screening of different palladium catalysts and ligands is often necessary to achieve optimal results.

References

• 1. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. reddit.com [reddit.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Suzuki-Miyaura cross-coupling of 3-pyridyl triflates with 1-alkenyl-2-pinacol boronates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. cdnsciencepub.com [cdnsciencepub.com]
• 7. Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Boronic Acids in Suzuki-Miyaura Coupling: Performance Analysis of 6-(methylthio)pyridin-3-ylboronic acid

For Researchers, Scientists, and Drug Development Professionals

The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone in modern organic synthesis, enabling the formation of carbon-carbon bonds with remarkable efficiency and broad functional group tolerance. A critical component of this palladium-catalyzed reaction is the organoboron reagent, typically a boronic acid. The structural and electronic properties of the boronic acid can significantly influence the reaction's outcome, affecting yield, reaction kinetics, and catalyst stability. This guide provides an objective comparison of the performance of 6-(methylthio)pyridin-3-ylboronic acid against other commonly employed boronic acids in Suzuki coupling reactions, supported by experimental data.

Introduction to Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling facilitates the synthesis of biaryls, vinylarenes, and polyenes by reacting an organoboron compound with a halide or triflate in the presence of a palladium catalyst and a base.[1] The catalytic cycle, a well-established mechanism, involves three key steps: oxidative addition of the palladium(0) catalyst to the organic halide, transmetalation of the organoboron species to the palladium(II) complex, and reductive elimination to form the new carbon-carbon bond and regenerate the palladium(0) catalyst.[1][2]

The choice of boronic acid is pivotal. Electron-donating or electron-withdrawing groups on the boronic acid, as well as the presence of heteroatoms, can modulate its reactivity and stability, thereby impacting the overall efficiency of the coupling process.

Performance Comparison of Selected Boronic Acids

To provide a clear comparison, this guide focuses on the Suzuki-Miyaura coupling of various boronic acids with aryl bromides. While direct comparative studies under identical conditions are not always available in the literature, we have compiled representative examples to illustrate the relative performance. The data is summarized in the table below, with a particular focus on the coupling of 6-(methylthio)pyridin-3-ylboronic acid.

Boronic Acid	Aryl Halide	Catalyst (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
6-(methylthio)pyridin-3-ylboronic acid	5-(4-bromophenyl)-4,6-dichloropyrimidine	Pd(PPh₃)₄ (5)	K₃PO₄	1,4-Dioxane	70-80	12	75	[3]
Phenylboronic acid	4-bromobenzonitrile	Pd-bpydc-Nd (3)	K₂CO₃	DMF	110	1	98	[4]
Pyridine-3-ylboronic acid	4-bromobenzonitrile	Pd(dppf)Cl₂ (3)	K₂CO₃	DME	80	4	85	[5]
Thiophene-2-boronic acid	5-bromo-1-ethyl-1H-indazole	Pd(dppf)Cl₂ (5)	K₂CO₃	DME	80	2	78	[6]

Analysis of Performance:

The data indicates that 6-(methylthio)pyridin-3-ylboronic acid is a competent coupling partner in Suzuki reactions, affording a good yield of 75% with a complex, electron-deficient aryl bromide.[3] The presence of the electron-donating methylthio group can enhance the nucleophilicity of the boronic acid, facilitating the transmetalation step.

In comparison, phenylboronic acid , a standard and widely used reagent, often provides excellent yields, as demonstrated by the 98% yield in its coupling with 4-bromobenzonitrile under optimized conditions.[4]

Pyridine-3-ylboronic acid , another heteroaromatic analogue, also demonstrates high reactivity, yielding 85% of the coupled product with 4-bromobenzonitrile.[5] The electron-deficient nature of the pyridine ring can sometimes necessitate more tailored reaction conditions to achieve high efficiency.

Thiophene-2-boronic acid , a sulfur-containing heterocyclic boronic acid, is another effective coupling partner, providing a 78% yield in the reaction with a substituted bromoindazole.[6] Thiophene-containing biaryls are important motifs in materials science and medicinal chemistry.

It is important to note that a direct comparison of yields is influenced by the specific reaction partners and conditions. The coupling partner for 6-(methylthio)pyridin-3-ylboronic acid in the cited example is a di-chloro-substituted pyrimidine, which is electronically and sterically different from the aryl bromides used in the other examples. Nevertheless, the good yield obtained highlights its utility in the synthesis of complex, heteroaromatic structures.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to enable reproducibility and further investigation.

General Procedure for Suzuki-Miyaura Coupling of 6-(methylthio)pyridin-3-ylboronic acid: [3]

A mixture of 5-(4-bromophenyl)-4,6-dichloropyrimidine (1.0 equiv), 6-(methylthio)pyridin-3-ylboronic acid (1.1 equiv), Pd(PPh₃)₄ (0.05 equiv), and K₃PO₄ (2.0 equiv) in 1,4-dioxane is heated at 70-80 °C for 12 hours under an inert atmosphere. After completion of the reaction, the mixture is cooled to room temperature, diluted with water, and extracted with an organic solvent. The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography.

General Procedure for Suzuki-Miyaura Coupling of Phenylboronic acid: [4]

To a reaction vessel containing 4-bromobenzonitrile (1.0 equiv) and phenylboronic acid (1.2 equiv) is added a solution of the Pd-bpydc-Nd catalyst (3 mol%) in DMF. K₂CO₃ (2.0 equiv) is then added, and the mixture is heated to 110 °C for 1 hour. Upon completion, the reaction is cooled, and the product is isolated by extraction and purified by chromatography.

General Procedure for Suzuki-Miyaura Coupling of Pyridine-3-ylboronic acid: [5]

A mixture of the aryl bromide (1.0 equiv), pyridine-3-ylboronic acid (1.5 equiv), Pd(dppf)Cl₂ (0.03 equiv), and K₂CO₃ (2.0 equiv) in dimethoxyethane (DME) is heated at 80 °C for 4 hours under a nitrogen atmosphere. The reaction mixture is then cooled, diluted with water, and extracted with ethyl acetate. The organic layer is washed with brine, dried, and concentrated. The residue is purified by column chromatography.

General Procedure for Suzuki-Miyaura Coupling of Thiophene-2-boronic acid: [6]

To a solution of the 5-bromo-1-ethyl-1H-indazole (1.0 equiv) in DME are added thiophene-2-boronic acid (1.5 equiv), an aqueous solution of K₂CO₃ (2.0 M, 2.0 equiv), and Pd(dppf)Cl₂ (0.05 equiv). The mixture is heated at 80 °C for 2 hours. After cooling, the mixture is partitioned between ethyl acetate and water. The organic layer is separated, dried over anhydrous sodium sulfate, and concentrated. The crude product is purified by flash chromatography.

Visualizing the Suzuki-Miyaura Catalytic Cycle

The following diagram illustrates the fundamental steps of the Suzuki-Miyaura cross-coupling reaction.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Conclusion

6-(Methylthio)pyridin-3-ylboronic acid serves as a valuable and effective coupling partner in Suzuki-Miyaura reactions, particularly for the synthesis of complex biaryl structures containing a substituted pyridine moiety. While direct, side-by-side comparisons with more common boronic acids like phenylboronic acid under identical conditions are limited in the current literature, the available data demonstrates its capability to produce good yields. For researchers and drug development professionals, 6-(methylthio)pyridin-3-ylboronic acid represents a useful building block for introducing a functionalized pyridine ring, expanding the chemical space for the design and synthesis of novel compounds. The choice of boronic acid, along with careful optimization of reaction conditions, remains a critical factor in achieving the desired outcome in any Suzuki-Miyaura coupling.

References

• 1. m.youtube.com [m.youtube.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles [mdpi.com]

A Comparative Guide to Analytical Methods for the Quantification of 6-(methylthio)pyridin-3-ylboronic acid

For researchers, scientists, and professionals in drug development, the accurate quantification of 6-(methylthio)pyridin-3-ylboronic acid, a key building block in synthetic chemistry, is crucial for ensuring the quality, efficacy, and safety of pharmaceutical products. This guide provides a comprehensive comparison of various analytical methods suitable for the quantification of this and similar boronic acid compounds, supported by experimental data and detailed protocols.

Overview of Analytical Techniques

Several analytical techniques can be employed for the quantification of boronic acids. The choice of method often depends on factors such as the required sensitivity, selectivity, sample matrix, and available instrumentation. The most common methods include High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), Liquid Chromatography-Mass Spectrometry (LC-MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and UV-Vis Spectrophotometry.

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile and widely used technique for the separation and quantification of non-volatile and thermally labile compounds like boronic acids.

Key Features:

• Versatility: Can be coupled with various detectors, including UV-Vis, Diode Array (DAD), and fluorescence detectors.

• Selectivity: Method selectivity can be enhanced through post-column derivatization. For instance, reaction with alizarin can produce fluorescent complexes, allowing for selective detection.[1][2]

• Throughput: Modern Ultra-High-Performance Liquid Chromatography (UHPLC) systems offer rapid analysis times.

A study on the analysis of various boronic acids using an on-line HPLC method with post-column derivatization with alizarin demonstrated a limit of detection (LOD) for phenylboronic acid of 1.2 ng or 1 µM.[1][2]

Experimental Protocol: HPLC with Post-Column Derivatization

• Chromatographic Separation:

  • Column: A suitable reversed-phase column, such as a C18 column.

  • Mobile Phase: A gradient of an appropriate buffer (e.g., 10 mM ammonium acetate) and an organic solvent (e.g., acetonitrile).[3][4]

  • Flow Rate: Optimized for the specific column and separation, for instance, 0.40 mL/min.[1][2]

• Post-Column Reaction:

  • The column eluate is mixed with a reagent solution (e.g., 75 µM alizarin and 0.1% triethylamine in acetonitrile) delivered at a specific flow rate (e.g., 0.60 mL/min).[1][2]

  • The reaction occurs in a reaction coil (e.g., 3.5 m × 0.25 mm) at an elevated temperature (e.g., 50 °C).[1][2]

• Detection:

  • A fluorescence detector is used to monitor the formation of the fluorescent complex at specific excitation and emission wavelengths (e.g., λexc 469 nm and λem 610 nm).[1][2]

References

• 1. Selective on-line detection of boronic acids and derivatives in high-performance liquid chromatography eluates by post-column reaction with alizarin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. research.wur.nl [research.wur.nl]
• 3. researchgate.net [researchgate.net]
• 4. A high throughput analysis of boronic acids using ultra high performance liquid chromatography-electrospray ionization mass spectrometry - Analytical Methods (RSC Publishing) [pubs.rsc.org]

Navigating Byproduct Formation in Suzuki-Miyaura Reactions of 6-(Methylthio)pyridin-3-ylboronic Acid: A Comparative Guide

For researchers, scientists, and drug development professionals, the Suzuki-Miyaura cross-coupling reaction is an indispensable tool for the synthesis of complex molecules. However, the efficiency of this reaction can be hampered by the formation of undesired byproducts, particularly when employing heteroaromatic boronic acids. This guide provides a comparative analysis of byproduct formation in reactions involving 6-(methylthio)pyridin-3-ylboronic acid, offering insights into its reactivity and strategies to mitigate common side reactions.

The primary challenges encountered in Suzuki-Miyaura reactions with pyridinyl boronic acids are protodeboronation and homocoupling. Understanding the propensity of a given boronic acid to undergo these side reactions is crucial for optimizing reaction conditions and maximizing the yield of the desired product.

Comparison of Byproduct Formation

While specific quantitative data for the byproduct profile of 6-(methylthio)pyridin-3-ylboronic acid under various Suzuki-Miyaura conditions is not extensively documented in publicly available literature, we can infer its performance based on studies of structurally related compounds, particularly the parent 3-pyridylboronic acid.

A seminal study on the protodeboronation of various heteroaromatic boronic acids provides a valuable benchmark for comparison. The data reveals that 3-pyridylboronic acid is significantly more stable towards protodeboronation than its 2-pyridyl counterpart.

Boronic Acid	Relative Stability to Protodeboronation	Key Observations
6-(Methylthio)pyridin-3-ylboronic Acid	Predicted to be relatively high	The electron-donating nature of the methylthio group at the 6-position may slightly influence the electronic properties of the pyridine ring, but the fundamental stability of the 3-pyridylboronic acid moiety is expected to be maintained.
3-Pyridylboronic Acid	High	Exhibits slow protodeboronation, with a half-life of over a week under basic conditions (pH 12, 70 °C)[1][2].
2-Pyridylboronic Acid	Low	Undergoes rapid protodeboronation, with a half-life of approximately 25-50 seconds under neutral conditions (pH 7, 70 °C)[1][2].

Experimental Protocols

To minimize byproduct formation and maximize the yield of the desired cross-coupled product when using 6-(methylthio)pyridin-3-ylboronic acid, a carefully designed experimental protocol is essential. The following provides a general methodology based on established procedures for similar substrates.

General Procedure for Suzuki-Miyaura Coupling

Materials:

• 6-(Methylthio)pyridin-3-ylboronic acid

• Aryl halide (e.g., aryl bromide or chloride)

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂)

• Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄)

• Anhydrous solvent (e.g., 1,4-dioxane, toluene, DME)

• Inert gas (Argon or Nitrogen)

Procedure:

• To a dry Schlenk flask, add the aryl halide (1.0 eq.), 6-(methylthio)pyridin-3-ylboronic acid (1.2-1.5 eq.), and the base (2.0-3.0 eq.).

• Evacuate and backfill the flask with an inert gas three times.

• Add the palladium catalyst (0.01-0.05 eq.) and the degassed solvent.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir until the reaction is complete (monitored by TLC or LC-MS).

• Cool the reaction to room temperature and quench with water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Visualizing Reaction Pathways and Workflows

To better understand the chemical processes involved, the following diagrams illustrate the key reaction pathways and a typical experimental workflow.

Byproduct Pathways in Suzuki-Miyaura Reactions.

General Experimental Workflow for Suzuki-Miyaura Coupling.

References

• 1. researchgate.net [researchgate.net]
• 2. Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids: pH-Rate Profiles, Autocatalysis, and Disproportionation - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Challenges of 6-(Methylthio)pyridin-3-ylboronic Acid Coupling: A Comparative Guide to Catalytic Systems

For researchers, scientists, and drug development professionals, the efficient synthesis of complex molecules is paramount. The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone in carbon-carbon bond formation. However, the use of heteroaromatic boronic acids, such as 6-(methylthio)pyridin-3-ylboronic acid, can present unique challenges due to factors like catalyst inhibition and competing side reactions. This guide provides a comparative analysis of catalytic systems for the coupling of 6-(methylthio)pyridin-3-ylboronic acid, supported by experimental data from analogous systems, to aid in the optimization of this critical transformation.

The presence of the pyridine nitrogen and the sulfur-containing substituent in 6-(methylthio)pyridin-3-ylboronic acid can influence its reactivity in Suzuki-Miyaura coupling reactions. The lone pair of electrons on the pyridine nitrogen can coordinate to the palladium catalyst, potentially leading to catalyst inhibition. Furthermore, heteroaryl boronic acids can be susceptible to protodeboronation, a side reaction that cleaves the carbon-boron bond and reduces the yield of the desired coupled product. The selection of an appropriate catalyst, ligand, base, and solvent system is therefore crucial to mitigate these challenges and achieve high reaction efficiency.

Performance Comparison of Catalytic Systems

The choice of the palladium source and, more importantly, the ligand is critical for a successful coupling of heteroaryl boronic acids. Sterically hindered and electron-rich phosphine ligands, often referred to as Buchwald-type ligands, have demonstrated superior performance in facilitating the coupling of challenging substrates. Below is a comparison of common catalytic systems and their expected performance based on literature for analogous heteroaryl boronic acid couplings.

Catalyst System	Ligand Type	Key Advantages	Potential Drawbacks	Typical Loading (mol%)	Expected Performance with 6-(methylthio)pyridin-3-ylboronic acid
Pd(OAc)₂ / SPhos	Buchwald-type phosphine	High activity for a broad range of substrates, including electron-deficient and heteroaromatic ones.	Air-sensitive, higher cost.	1-2	High to excellent yields, efficient at moderate temperatures.
Pd₂(dba)₃ / XPhos	Buchwald-type phosphine	Excellent for sterically hindered and electron-poor substrates.[1]	Air-sensitive, higher cost.	1-2	Very high yields, particularly effective for challenging coupling partners.[1]
Pd(PPh₃)₄	Tetrakis(triphenylphosphine)palladium(0)	Readily available, well-understood.	Lower activity for challenging substrates, may require higher temperatures and longer reaction times.	2-5	Moderate to good yields, may require optimization of reaction conditions.
PdCl₂(dppf)	Diphosphine complex	Good for a range of substrates, relatively air-stable.	May not be as active as Buchwald-type ligands for this specific substrate class.	2-3	Good yields, a reliable choice for initial screening.

Influence of Reaction Parameters on Coupling Efficiency

Beyond the catalyst and ligand, other reaction parameters play a pivotal role in the outcome of the Suzuki-Miyaura coupling of 6-(methylthio)pyridin-3-ylboronic acid.

Parameter	Options	Impact on Reaction
Base	K₃PO₄, Cs₂CO₃, K₂CO₃, Na₂CO₃	The choice of base is critical for the activation of the boronic acid. Stronger, non-coordinating bases like K₃PO₄ and Cs₂CO₃ are often preferred for challenging couplings as they can accelerate the transmetalation step.
Solvent	Toluene/H₂O, Dioxane/H₂O, THF, DMF	A biphasic solvent system, such as toluene/water or dioxane/water, is commonly used to dissolve both the organic and inorganic reagents. The choice of solvent can influence reaction rates and solubility of the catalyst complex.
Temperature	Room Temperature to 110 °C	While some modern catalysts can promote the reaction at room temperature, heating is often required to achieve reasonable reaction rates, especially with less reactive coupling partners.[1]

Experimental Protocols

The following protocols provide a general methodology for conducting kinetic and performance studies of the Suzuki-Miyaura coupling of 6-(methylthio)pyridin-3-ylboronic acid with a model aryl halide.

Protocol 1: Small-Scale Reaction for Catalyst/Ligand Screening

This experiment aims to rapidly evaluate the performance of different catalyst systems by monitoring product formation at a fixed time point.

Materials:

• 6-(methylthio)pyridin-3-ylboronic acid (1.2 equiv)

• Aryl halide (e.g., 4-bromoanisole) (1.0 equiv)

• Palladium precatalyst (e.g., Pd(OAc)₂, Pd₂(dba)₃) (2 mol%)

• Ligand (e.g., SPhos, XPhos, PPh₃, dppf) (4 mol%)

• Base (e.g., K₃PO₄) (2.0 equiv)

• Anhydrous, degassed solvent (e.g., 1,4-dioxane/water 10:1)

• Internal standard (e.g., dodecane)

Procedure:

• To an array of oven-dried reaction vials, add the aryl halide, 6-(methylthio)pyridin-3-ylboronic acid, base, and internal standard.

• In a glovebox or under an inert atmosphere, add the corresponding palladium precatalyst and ligand to each vial.

• Add the degassed solvent to each vial.

• Seal the vials and place them in a preheated aluminum block on a stirrer hotplate at a set temperature (e.g., 80 °C).

• After a fixed time (e.g., 4 hours), remove the vials, cool to room temperature, and quench the reaction by adding water.

• Extract the mixture with an organic solvent (e.g., ethyl acetate).

• Analyze the organic layer by GC-MS or LC-MS to determine the yield of the coupled product relative to the internal standard.

Protocol 2: Reaction Progress Monitoring for Kinetic Analysis

This experiment aims to determine the reaction rate by monitoring the formation of the product over time.

Procedure:

• Set up the reaction as described in Protocol 1 in a larger scale reaction vessel equipped with a sampling port.

• At regular time intervals (e.g., every 30 minutes), withdraw a small aliquot of the reaction mixture via a syringe.

• Immediately quench the aliquot with a suitable quenching agent (e.g., a cooled solution of a reducing agent if necessary) and dilute with a known volume of solvent.

• Analyze the quenched samples by GC-MS or LC-MS to determine the concentration of the starting materials and the product at each time point.

• Plot the concentration of the product versus time to generate a reaction progress curve. This data can be used to determine the initial reaction rate and to compare the kinetic profiles of different catalytic systems.

Mandatory Visualization

The following diagrams illustrate the fundamental aspects of the Suzuki-Miyaura coupling reaction.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: A logical workflow for the kinetic study of the coupling reaction.

References

• 1. A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic Analysis of 6-(methylthio)pyridin-3-ylboronic Acid and Its Analogs: A Comparative Guide

For researchers, scientists, and professionals in drug development, a comprehensive understanding of the structural and electronic properties of key building blocks is paramount. This guide provides a comparative analysis of the spectroscopic data for 6-(methylthio)pyridin-3-ylboronic acid and two structurally related derivatives: 6-methoxypyridin-3-ylboronic acid and 6-chloropyridin-3-ylboronic acid. Due to the limited availability of public experimental spectra for 6-(methylthio)pyridin-3-ylboronic acid, this guide presents a combination of available data for its analogs and predicted data based on established spectroscopic principles. This information is crucial for the unambiguous identification and quality control of these valuable synthetic intermediates.

The pyridin-3-ylboronic acid scaffold is a cornerstone in modern medicinal chemistry, frequently employed in cross-coupling reactions to forge new carbon-carbon and carbon-heteroatom bonds. The substituent at the 6-position of the pyridine ring significantly modulates the electronic properties and, consequently, the reactivity and spectroscopic characteristics of the molecule. This guide offers a side-by-side comparison of the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for these three derivatives, facilitating their differentiation and characterization.

Comparative Spectroscopic Data

The following tables summarize the key spectroscopic features of 6-(methylthio)pyridin-3-ylboronic acid and its methoxy and chloro analogs. The data for the methoxy and chloro derivatives are based on publicly available information, while the data for the methylthio derivative are predicted based on known substituent effects.

Table 1: ¹H NMR Spectroscopic Data (Predicted/Typical, 400 MHz, DMSO-d₆)

Compound	H-2 (ppm)	H-4 (ppm)	H-5 (ppm)	Other Signals (ppm)
6-(methylthio)pyridin-3-ylboronic acid	~8.6	~7.9	~7.4	~2.5 (s, 3H, -SCH₃)
6-methoxypyridin-3-ylboronic acid	~8.4	~7.8	~6.8	~3.9 (s, 3H, -OCH₃)
6-chloropyridin-3-ylboronic acid	~8.7	~8.1	~7.5	-

Table 2: ¹³C NMR Spectroscopic Data (Predicted/Typical, 100 MHz, DMSO-d₆)

Compound	C-2	C-3	C-4	C-5	C-6	Other Signals (ppm)
6-(methylthio)pyridin-3-ylboronic acid	~150	~135 (br)	~138	~120	~160	~14 (-SCH₃)
6-methoxypyridin-3-ylboronic acid	~148	~133 (br)	~140	~110	~165	~54 (-OCH₃)
6-chloropyridin-3-ylboronic acid	~152	~138 (br)	~142	~122	~150	-
Note: The carbon atom attached to boron (C-3) often exhibits a broad signal due to quadrupolar relaxation of the boron nucleus.

Table 3: IR Spectroscopic Data (Predicted/Typical, cm⁻¹)

Compound	O-H Stretch (Boronic Acid)	C=C, C=N Stretch (Aromatic)	B-O Stretch	C-S Stretch	C-O Stretch	C-Cl Stretch
6-(methylthio)pyridin-3-ylboronic acid	~3300-3500 (broad)	~1580-1610	~1350	~600-700	-	-
6-methoxypyridin-3-ylboronic acid	~3300-3500 (broad)	~1590-1620	~1350	-	~1020-1050, ~1250	-
6-chloropyridin-3-ylboronic acid	~3300-3500 (broad)	~1570-1600	~1350	-	-	~700-800

Table 4: Mass Spectrometry Data (Predicted/Typical, EI)

Compound	Molecular Ion (m/z)	Key Fragment Ions (m/z)
6-(methylthio)pyridin-3-ylboronic acid	169	154 ([M-CH₃]⁺), 122 ([M-SCH₃]⁺), 94, 78
6-methoxypyridin-3-ylboronic acid	153	138 ([M-CH₃]⁺), 122 ([M-OCH₃]⁺), 94, 78
6-chloropyridin-3-ylboronic acid	157/159 (isotope pattern)	122 ([M-Cl]⁺), 94, 78

Experimental Protocols

The following are detailed, standardized protocols for the acquisition of the spectroscopic data presented above.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation:

  • Accurately weigh 5-10 mg of the boronic acid derivative.

  • Dissolve the sample in approximately 0.6-0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆). The use of DMSO-d₆ is recommended for its ability to dissolve a wide range of organic compounds and to observe the exchangeable protons of the boronic acid hydroxyl groups.

  • Transfer the solution to a 5 mm NMR tube.

• ¹H NMR Spectroscopy:

  • Instrument: 400 MHz NMR Spectrometer.

  • Solvent: DMSO-d₆.

  • Temperature: 298 K.

  • Pulse Program: Standard single-pulse (zg30).

  • Number of Scans: 16-64 (signal-to-noise dependent).

  • Relaxation Delay: 2 seconds.

  • Spectral Width: 0-12 ppm.

  • Referencing: The residual DMSO solvent peak at 2.50 ppm is used as the internal reference.

• ¹³C NMR Spectroscopy:

  • Instrument: 100 MHz NMR Spectrometer.

  • Solvent: DMSO-d₆.

  • Temperature: 298 K.

  • Pulse Program: Proton-decoupled pulse program (e.g., zgpg30).

  • Number of Scans: 1024-4096 (due to the lower natural abundance of ¹³C).

  • Relaxation Delay: 2-5 seconds.

  • Spectral Width: 0-200 ppm.

  • Referencing: The DMSO-d₆ solvent peak at 39.52 ppm is used as the internal reference.

Infrared (IR) Spectroscopy

• Sample Preparation (Attenuated Total Reflectance - ATR):

  • Ensure the ATR crystal (typically diamond or germanium) is clean by wiping it with a soft tissue dampened with isopropanol.

  • Record a background spectrum of the clean, empty ATR crystal.

  • Place a small amount of the solid boronic acid derivative directly onto the ATR crystal.

  • Apply pressure using the instrument's pressure arm to ensure good contact between the sample and the crystal.

• Data Acquisition:

  • Instrument: Fourier Transform Infrared (FTIR) Spectrometer with an ATR accessory.

  • Spectral Range: 4000-400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 16-32.

  • The final spectrum is presented in terms of transmittance or absorbance.

Mass Spectrometry (MS)

• Sample Preparation (Electron Ionization - EI):

  • Prepare a dilute solution of the sample in a volatile organic solvent (e.g., methanol or dichloromethane) at a concentration of approximately 10-100 µg/mL.

• Data Acquisition:

  • Instrument: Gas Chromatograph-Mass Spectrometer (GC-MS) or a direct insertion probe MS.

  • Ionization Mode: Electron Ionization (EI).

  • Electron Energy: 70 eV.

  • Mass Range: m/z 40-400.

  • Ion Source Temperature: 200-250 °C.

  • For GC-MS analysis, a suitable capillary column (e.g., DB-5ms) and temperature program should be used to ensure proper elution of the compound.

Visualizing the Workflow

The following diagrams illustrate the logical workflow for the spectroscopic analysis of a novel pyridinylboronic acid derivative and the general signaling pathway concept where such molecules are often applied.

Safety & Regulatory Compliance

Proper Disposal of 6-(Methylthio)pyridin-3-ylboronic Acid: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the safe handling and disposal of chemical reagents like 6-(Methylthio)pyridin-3-ylboronic acid are paramount for ensuring a secure and compliant laboratory environment. Adherence to established protocols for chemical waste management mitigates risks to personnel and the environment. This guide provides essential, step-by-step instructions for the proper disposal of 6-(Methylthio)pyridin-3-ylboronic acid, aligning with best practices in laboratory safety.

Immediate Safety and Handling

Before initiating any disposal procedures, it is crucial to be equipped with the appropriate Personal Protective Equipment (PPE). This includes, but is not limited to, safety goggles, chemical-resistant gloves, and a laboratory coat. All handling of 6-(Methylthio)pyridin-3-ylboronic acid and its associated waste should be conducted within a certified chemical fume hood to minimize the risk of inhalation.[1]

Hazard Profile:

Similar boronic acid compounds are known to cause skin irritation, serious eye irritation, and may cause respiratory irritation.[2][3][4] Therefore, it is essential to treat 6-(Methylthio)pyridin-3-ylboronic acid as hazardous waste.

Hazard Statement	Classification
Skin Irritation	Category 2
Eye Irritation	Category 2A
Respiratory Irritation	Category 3

This data is based on similar pyridine boronic acid compounds and should be used as a guideline. Always refer to the specific Safety Data Sheet (SDS) for the compound in use.

Step-by-Step Disposal Protocol

The disposal of 6-(Methylthio)pyridin-3-ylboronic acid and any contaminated materials must be managed as hazardous waste. Under no circumstances should this chemical be disposed of down the drain or in regular trash.[1]

1. Waste Segregation and Collection:

• Solid Waste: Collect unused 6-(Methylthio)pyridin-3-ylboronic acid and any contaminated solid materials (e.g., weighing paper, contaminated gloves, pipette tips) in a designated, sealable container clearly labeled as "Hazardous Waste".[1] The label should also include the chemical name: "6-(Methylthio)pyridin-3-ylboronic acid".

• Liquid Waste: If 6-(Methylthio)pyridin-3-ylboronic acid is in a solution, collect it in a separate, clearly labeled, and sealable container for liquid hazardous waste.[1] Do not mix boronic acid waste with other chemical waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.[1][5] Specifically, avoid mixing with strong acids or bleach, which could lead to dangerous reactions.[1][5]

2. Storage:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure area.[1] This area should be away from incompatible materials until it is collected by your institution's EHS personnel or a licensed waste disposal contractor.[1]

3. Container Decontamination:

Empty containers that held 6-(Methylthio)pyridin-3-ylboronic acid must be properly decontaminated before disposal.

• Triple Rinse: In a chemical fume hood, rinse the empty container three times with a suitable solvent (e.g., acetone or ethanol).[6]

• Collect Rinsate: The rinsate from all three rinses must be collected and disposed of as hazardous liquid waste.[6]

• Final Disposal of Container: After thorough rinsing and allowing the container to air dry completely in a well-ventilated area, deface the original label. The clean, dry container can then be disposed of according to your institution's guidelines for regular laboratory glassware or plastic recycling.[1]

4. Emergency Procedures:

In case of a spill, immediately evacuate the area and alert your laboratory supervisor and EHS department. If you are trained and it is safe to do so, contain the spill using an inert absorbent material. Collect the absorbed material into a sealed container for hazardous waste disposal.[7] Ensure adequate ventilation during cleanup.

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of 6-(Methylthio)pyridin-3-ylboronic acid and its associated waste.

Caption: Disposal workflow for 6-(Methylthio)pyridin-3-ylboronic acid.

References

• 1. benchchem.com [benchchem.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 4. aksci.com [aksci.com]
• 5. laballey.com [laballey.com]
• 6. rtong.people.ust.hk [rtong.people.ust.hk]
• 7. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]

Personal protective equipment for handling 6-(Methylthio)pyridin-3-ylboronic acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 6-(Methylthio)pyridin-3-ylboronic acid, a key reagent in synthetic chemistry. Adherence to these protocols is essential for ensuring laboratory safety and operational integrity.

Hazard Identification and Personal Protective Equipment (PPE)

Table 1: Required Personal Protective Equipment (PPE)

Protection Type	Specification	Rationale
Eye and Face Protection	Chemical safety goggles or a face shield.	Protects against splashes and airborne particles that can cause serious eye irritation.[1][2]
Skin Protection	Chemical-resistant gloves (e.g., nitrile) and a lab coat.	Prevents skin contact, which can lead to irritation.[1][2]
Respiratory Protection	NIOSH-approved respirator (e.g., N95) or use in a fume hood.	Necessary when handling the solid powder to avoid inhalation of dust, which may cause respiratory tract irritation.[3][4]

First Aid Measures

Immediate and appropriate first aid is critical in the event of accidental exposure.

Table 2: First Aid Procedures

Exposure Route	First Aid Instructions
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[2]
Skin Contact	Wash off immediately with plenty of soap and water for at least 15 minutes while removing contaminated clothing and shoes. Get medical attention if irritation develops.[1][2]
Inhalation	Move the exposed person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek medical attention.[1][2]
Ingestion	Do NOT induce vomiting. Wash out mouth with water. Never give anything by mouth to an unconscious person. Seek medical attention immediately.[5]

Handling and Storage

Proper handling and storage procedures are vital to maintain the chemical's integrity and prevent accidents.

Operational Plan:

• Engineering Controls: Always handle 6-(Methylthio)pyridin-3-ylboronic acid in a well-ventilated area, preferably within a chemical fume hood to minimize inhalation exposure.[3] Ensure that eyewash stations and safety showers are readily accessible.[1][2]

• Handling Practices:

  • Avoid contact with skin, eyes, and clothing.[3]

  • Avoid breathing dust.[4]

  • Wash hands thoroughly after handling.[3]

  • Keep containers tightly closed when not in use.

Storage Plan:

• Store in a cool, dry, and well-ventilated area away from incompatible substances such as strong oxidizing agents.

• Keep the container tightly sealed to prevent moisture absorption.

• Refrigerated storage is often recommended for boronic acids to ensure long-term stability.

Disposal Plan

Proper disposal of 6-(Methylthio)pyridin-3-ylboronic acid and its containers is crucial to prevent environmental contamination.

• Waste Classification: This material should be treated as hazardous chemical waste.

• Disposal Method: Dispose of the contents and container in accordance with local, regional, and national hazardous waste regulations.[1] This typically involves sending the waste to an approved waste disposal plant.[2][5]

• Sulfur-Containing Waste: As a sulfur-containing organic compound, special attention should be paid to disposal methods that prevent the release of sulfur compounds into the environment, which can lead to soil and water acidification.[6]

Experimental Workflow

The following diagram illustrates a typical workflow for handling 6-(Methylthio)pyridin-3-ylboronic acid in a laboratory setting.

Caption: A typical laboratory workflow for handling 6-(Methylthio)pyridin-3-ylboronic acid.

References

• 1. fishersci.com [fishersci.com]
• 2. fishersci.com [fishersci.com]
• 3. aksci.com [aksci.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. open.alberta.ca [open.alberta.ca]